methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate

• CAS: 387353-77-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate: A Key Intermediate for Renin Inhibitors

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways leading to methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate, a critical chiral building block in the synthesis of the antihypertensive drug Aliskiren.[1] We will explore two primary methodologies: enzymatic kinetic resolution of a racemic precursor and an alternative diastereoselective alkylation approach utilizing a chiral auxiliary. This document is intended for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, mechanistic insights, and a comparative analysis of the strategies. The causality behind experimental choices is elucidated to provide a deeper understanding of the synthetic process, ensuring both scientific integrity and practical applicability.

Introduction: The Significance of Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate

The renin-angiotensin system (RAS) is a critical regulator of blood pressure and fluid balance, making it a prime target for cardiovascular disease therapeutics. Aliskiren, a potent direct renin inhibitor, represents a significant advancement in the management of hypertension.[1] The stereospecific synthesis of Aliskiren is of paramount importance, as its biological activity is highly dependent on the precise three-dimensional arrangement of its chiral centers. A key precursor in the industrial synthesis of Aliskiren is methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate.[1] The (S) configuration at the C2 position and the (E) geometry of the double bond are crucial for the successful construction of the final drug molecule. This guide will provide a detailed exploration of the chemical strategies employed to achieve this specific stereoisomer with high purity.

Primary Synthetic Pathway: Enzymatic Kinetic Resolution

Enzymatic kinetic resolution is a powerful and widely adopted method in industrial synthesis for obtaining enantiomerically pure compounds. This approach leverages the stereoselectivity of enzymes to differentiate between the two enantiomers of a racemic mixture. In the case of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate, a lipase-catalyzed hydrolysis of the corresponding racemic ester is a highly effective strategy.[1]

Rationale for Enzymatic Resolution

The choice of enzymatic resolution is underpinned by several key advantages:

• High Enantioselectivity: Enzymes can exhibit exquisite selectivity, often leading to products with very high enantiomeric excess (ee).

• Mild Reaction Conditions: Enzymatic reactions are typically conducted under mild pH and temperature conditions, minimizing the risk of side reactions such as racemization or degradation.

• Environmental Sustainability: As biocatalysts, enzymes are biodegradable and operate in aqueous media, aligning with the principles of green chemistry.

Overall Synthesis Workflow

The enzymatic resolution pathway can be visualized as a two-stage process: first, the synthesis of the racemic substrate, and second, the enzymatic resolution itself.

Diagram 1: Overall workflow for the enzymatic resolution pathway.

Experimental Protocols

A common method for the synthesis of the racemic precursor involves the alkylation of a malonate derivative with (E)-1,3-dichloro-1-propene, followed by decarboxylation.[2]

Step-by-Step Protocol:

• Malonate Alkylation: In a suitable reactor, sodium ethoxide is prepared by dissolving sodium metal in anhydrous ethanol. Diethyl isopropylmalonate is then added dropwise at a controlled temperature. Subsequently, (1E)-1,3-dichloro-1-propene is added, and the mixture is refluxed until the reaction is complete (monitored by GC).

• Work-up and Purification: The reaction mixture is cooled, and the solvent is removed under reduced pressure. The residue is partitioned between water and an organic solvent (e.g., diethyl ether). The organic layer is washed with brine, dried over anhydrous magnesium sulfate, and concentrated to yield the crude dialkylated malonate.

• Hydrolysis and Decarboxylation: The crude product is then subjected to hydrolysis with aqueous sodium hydroxide, followed by acidification to produce the dicarboxylic acid. Subsequent heating leads to decarboxylation, yielding racemic 5-chloro-2-isopropylpent-4-enoic acid.

• Esterification: The resulting carboxylic acid is esterified using methanol in the presence of a catalytic amount of sulfuric acid to afford racemic methyl 5-chloro-2-isopropylpent-4-enoate. The product is purified by vacuum distillation.

This protocol is adapted from the process described in patent US20100248337A1.[1]

Materials:

• Racemic methyl 5-chloro-2-isopropylpent-4-enoate

• Frozen cells of Rhodosporidium toruloides (e.g., CMC 103105)

• Tris-HCl buffer (0.1 M, pH 8.0)

• 1 M Sodium hydroxide solution

• Methyl tert-butyl ether (MTBE)

• Saturated aqueous sodium bicarbonate

Step-by-Step Protocol:

• Reaction Setup: A stirred reactor is charged with Tris-HCl buffer (pH 8.0) and the racemic methyl 5-chloro-2-isopropylpent-4-enoate. The mixture is brought to the desired reaction temperature (e.g., 21°C).

• Enzyme Addition: The frozen cells of Rhodosporidium toruloides are added to the reaction mixture with vigorous stirring.

• pH Control: The pH of the reaction is maintained at 8.0 by the controlled addition of 1 M sodium hydroxide solution. The consumption of NaOH is monitored to track the progress of the hydrolysis of the (R)-enantiomer.

• Reaction Monitoring: The reaction is monitored by chiral gas chromatography (GC) to determine the enantiomeric excess of the remaining (S)-ester. The reaction is typically stopped when the conversion reaches approximately 50%, at which point the ee of the (S)-ester is maximized.

• Work-up and Isolation: The reaction mixture is filtered to remove the enzyme. The filtrate is extracted with MTBE. The organic phase, containing the desired (S)-ester and unreacted (R)-ester, is washed with saturated aqueous sodium bicarbonate to remove the (R)-carboxylic acid.

• Purification: The organic layer is dried over anhydrous magnesium sulfate and concentrated in vacuo to yield crude (S)-methyl 5-chloro-2-isopropylpent-4-enoate. Further purification by vacuum distillation can be performed to obtain the final product with high purity and enantiomeric excess.[1]

Quantitative Data Summary

Parameter	Value	Reference
Enantiomeric Excess (ee)	>99%	[1]
Yield (from racemate)	~34% (after purification)	[1]
Enzyme	Rhodosporidium toruloides	[1]
pH	8.0	[1]
Temperature	21°C	[1]

Alternative Pathway: Diastereoselective Alkylation with a Chiral Auxiliary

An alternative to enzymatic resolution is the use of a chiral auxiliary to direct the stereochemical outcome of a reaction.[3] This approach involves covalently attaching a chiral molecule to the substrate, which then biases the approach of reagents to one face of the molecule, leading to the formation of one diastereomer in excess.[3]

Rationale and Mechanistic Principle

The use of a chiral auxiliary provides a powerful method for asymmetric synthesis.[4] The auxiliary creates a chiral environment around the reaction center, leading to a diastereoselective transformation. After the desired stereocenter is set, the auxiliary can be cleaved and ideally recycled.[3] A common strategy involves the use of Evans oxazolidinone auxiliaries for asymmetric alkylation reactions.[5]

Proposed Synthesis Workflow

The diastereoselective alkylation pathway can be outlined as follows:

Diagram 2: Proposed workflow for diastereoselective alkylation.

Conceptual Experimental Protocol

• Acylation of Chiral Auxiliary: Isopropylacetic acid is converted to its acid chloride, which is then reacted with a chiral auxiliary, such as (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone, to form the N-acyloxazolidinone.

• Diastereoselective Enolate Formation: The N-acyloxazolidinone is treated with a strong base, such as lithium diisopropylamide (LDA), at low temperature (-78°C) to form the corresponding Z-enolate. The chiral auxiliary sterically blocks one face of the enolate.

• Alkylation: The enolate is then reacted with (E)-1,3-dichloro-1-propene. The electrophile approaches from the less hindered face, leading to the formation of the desired diastereomer.

• Auxiliary Cleavage and Esterification: The chiral auxiliary is cleaved under mild conditions, for example, using sodium methoxide in methanol. This simultaneously removes the auxiliary and forms the desired methyl ester. The chiral auxiliary can be recovered and reused.

• Purification: The final product is purified by column chromatography or vacuum distillation.

Comparative Analysis of Synthetic Pathways

Feature	Enzymatic Kinetic Resolution	Diastereoselective Alkylation
Stereocontrol	Excellent enantioselectivity	High diastereoselectivity
Yield	Theoretically limited to 50% (for the desired enantiomer)	Potentially higher yields
Reagents	Biocatalyst, mild conditions	Stoichiometric chiral auxiliary, cryogenic conditions, strong bases
Scalability	Well-suited for large-scale industrial production	Can be more complex and costly to scale up
Atom Economy	Lower, as one enantiomer is sacrificed or needs to be racemized and recycled	Potentially higher, especially if the auxiliary is efficiently recycled

Conclusion

The synthesis of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate can be effectively achieved through multiple synthetic strategies. The enzymatic kinetic resolution using Rhodosporidium toruloides stands out as a robust and scalable method, delivering the target compound with exceptional enantiomeric purity under environmentally benign conditions.[1] While this method has a theoretical yield limitation of 50%, its practical application in industrial settings has proven to be highly efficient. The diastereoselective alkylation approach, employing a chiral auxiliary, offers an alternative route with the potential for higher yields and provides a classic example of asymmetric synthesis. The choice between these pathways will ultimately depend on factors such as scale, cost, and available resources. Both methods underscore the importance of stereocontrol in the synthesis of complex pharmaceutical intermediates.

References

• N,N-Diisopropyl-N-phosphonyl Imines Lead to Efficient Asymmetric Synthesis of Aziridine-2-Carboxylic Esters. National Institutes of Health. [Link]

• PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS.
• Method for producing ethyl(4e)-5-chlorpent-4-enoate.

• Ketone, cyclopropyl methyl. Organic Syntheses Procedure. [Link]

• N,N-Diisopropyl-N-phosphonyl imines lead to efficient asymmetric synthesis of aziridine-2-carboxylic esters. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis. SFU Summit. [Link]

• Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof.

• Detection and separation methods for resolution of products of enzymatic reactions. ResearchGate. [Link]

• methyl (2E)-5-chloro-4,4-dimethyl-5-oxo-2-pentenoate. ChemSynthesis. [Link]

• Chiral auxiliary. Wikipedia. [Link]

• stereoselective synthesis. SlideShare. [Link]

• Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. National Institutes of Health. [Link]

• Asymmetric Synthesis. University of Liverpool. [Link]

• Enzymatic Resolution and Decarboxylative Functionalization of α-Sulfinyl Esters. National Institutes of Health. [Link]

• Chiral Auxiliaries in Asymmetric Synthesis. ResearchGate. [Link]

• Practical synthesis of methyl (E)-2-(3-(3-(2-(7-chloro-2-quinolinyl)ethenyl)phenyl)-3-oxopropyl)benzoate, a key intermediate of Montelukast. ResearchGate. [Link]

• The asymmetric synthesis of 2,2-dialkyl carboxylic esters and 2,2-disubstituted dihydronaphthalenes. Sci-Hub. [Link]

• Chiral auxiliary. Wikiwand. [Link]

• Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-propanol: A Building Block for β-Blockers. MDPI. [Link]

• Synthesis of Chiral Cyclopentenones. ACS Publications. [Link]

• Scheme 14. Enzymatic kinetic resolution of the racemic alcohol... ResearchGate. [Link]

• Broad Scope Synthesis of Ester Precursors of Nonfunctionalized Chiral Alcohols Based on the Asymmetric Hydrogenation of α,β-Dialkyl-, α,β-Diaryl-, and α-Alkyl-β-aryl-vinyl Esters. ResearchGate. [Link]

• Electrophilic Halogenation of Allenoates and 3-Alkynoates: Synthesis of 1,4-Dicarbonyl 3-(E)-Haloalkenes and Mechanistic Investi. ChemRxiv. [Link]

• Stereoselective strategies to access spirotetronate natural products. Comptes Rendus de l'Académie des Sciences. [Link]

Sources

• 1. US20100248337A1 - PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS - Google Patents [patents.google.com]
• 2. CA2507944C - Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof - Google Patents [patents.google.com]
• 3. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 4. uwindsor.ca [uwindsor.ca]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S,E)-methyl 5-chloro-2-isopropylpent-4-enoate is a chiral organic molecule of significant interest in the pharmaceutical industry. Its primary importance lies in its role as a key intermediate in the synthesis of Aliskiren, a potent and orally active direct renin inhibitor used for the treatment of hypertension.[1] The stereochemistry of this building block is crucial for the final biological activity of the Aliskiren molecule. This guide provides a comprehensive overview of the basic properties, synthesis, and handling of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate, compiled to assist researchers and professionals in its application.

Chemical Structure and Nomenclature

The structure of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate is characterized by a five-carbon pentenoate backbone with several key functional groups: a methyl ester, an isopropyl group at the chiral center (C2), a chloro substituent at C5, and a trans (E) carbon-carbon double bond between C4 and C5.

• IUPAC Name: Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate

• Synonyms: (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate, Methyl (S)-(4E)-5-chloro-2-isopropyl-4-pentenoate[2]

• Molecular Formula: C₉H₁₅ClO₂

• Molecular Weight: 190.67 g/mol

Caption: Chemical structure of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate are not extensively published in peer-reviewed literature. However, information from patents and related documents allows for a qualitative description.

Property	Description	Source
Appearance	Colorless to pale yellow oil.	[1]
Boiling Point	Purified by vacuum distillation, suggesting a high boiling point at atmospheric pressure.	[1]
Solubility	Likely soluble in common organic solvents like methyl tert-butyl ether (MTBE) and other hydrocarbons, esters, and chlorinated solvents. Limited solubility in water is expected.	[1]
Stability	Store in a cool, dry place. Incompatible with strong oxidizing agents and strong bases.	Inferred

Synthesis and Purification

The enantiomerically pure (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate is primarily obtained through the enzymatic resolution of its racemic mixture.

Enzymatic Resolution Workflow

Caption: Workflow for the synthesis of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate.

Experimental Protocol: Enzymatic Resolution

This protocol is a generalized procedure based on methods described in the patent literature.[1]

• Reaction Setup: A stirred reactor is charged with a buffered aqueous solution (e.g., 0.1 M Tris-HCl, pH 8.0).

• Substrate Addition: The racemic methyl 5-chloro-2-isopropylpent-4-enoate is added to the buffer to a concentration of 10-50 g/L.

• Enzyme Addition: A suitable lipase, such as from Rhodosporidium toruloides, is added to the mixture. The enzyme loading can range from 5-15% (w/v).

• Reaction Control: The reaction is maintained at a controlled temperature (e.g., 21-30°C) with vigorous stirring. The pH is kept constant at 8.0 by the controlled addition of an aqueous base (e.g., 1 M NaOH), which neutralizes the carboxylic acid formed.

• Monitoring: The progress of the reaction and the enantiomeric excess (ee) of the remaining (S)-ester are monitored by gas chromatography (GC) using a chiral column.

• Work-up: Once the desired ee is achieved, the reaction mixture is worked up. This typically involves extraction with an organic solvent like methyl tert-butyl ether (MTBE).

• Purification: The organic phase is washed with an aqueous basic solution (e.g., saturated NaHCO₃) to remove the (R)-carboxylic acid. The organic layer is then dried over a desiccant (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure.

• Final Purification: The resulting crude oil is further purified by vacuum distillation to yield the final (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate as a colorless to pale yellow oil with high enantiomeric purity (>99% ee).[1]

Analytical Characterization

A combination of chromatographic and spectroscopic techniques is employed to assess the purity and confirm the identity of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate.

• Gas Chromatography (GC): Chiral GC is the primary method for determining the enantiomeric excess of the final product. A suitable column, such as a Chirasil-DEX CB, is used to separate the (S) and (R) enantiomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure and assess for impurities. A key impurity to monitor for is the corresponding carboxylic acid, which can be identified by the presence of a broad singlet in the ¹H NMR spectrum and the absence of the methyl ester signal.[1]

• Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the key functional groups, such as the C=O stretch of the ester and the C=C stretch of the alkene.

Due to the lack of publicly available spectra, researchers should acquire their own reference spectra for this compound.

Reactivity Profile and Applications

(S,E)-methyl 5-chloro-2-isopropylpent-4-enoate possesses two main reactive sites: the vinyl chloride and the α,β-unsaturated ester.

• Vinyl Chloride: The chlorine atom on the double bond is generally unreactive towards nucleophilic substitution under standard conditions but can participate in metal-catalyzed cross-coupling reactions.

• α,β-Unsaturated Ester: The conjugated system makes the β-carbon electrophilic and susceptible to nucleophilic attack in a Michael-type addition. The ester functionality can undergo hydrolysis under acidic or basic conditions.

The primary application of this compound is as a key building block in the multi-step synthesis of Aliskiren.[1] The specific stereochemistry and functional groups of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate are essential for the construction of the complex stereochemical architecture of the final drug substance.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any vapors.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and bases.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

References

• Google Patents. (n.d.). PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS.
• Google Patents. (n.d.). Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof.

Sources

• 1. US20100248337A1 - PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS - Google Patents [patents.google.com]
• 2. chemrio.com [chemrio.com]

A Technical Guide to the Comprehensive Structural Elucidation of Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate

Abstract

The definitive assignment of a molecule's three-dimensional structure is a cornerstone of modern chemical and pharmaceutical research. Trivial changes in stereochemistry can lead to profound differences in biological activity and pharmacological profiles. This technical guide provides a comprehensive, methodology-driven walkthrough for the complete structural elucidation of Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate, a chiral intermediate of interest in organic synthesis. We will navigate through a multi-technique analytical workflow, demonstrating not just the 'how' but the critical 'why' behind each experimental choice. The narrative emphasizes a self-validating system where data from mass spectrometry, vibrational spectroscopy, and an extensive suite of one- and two-dimensional NMR experiments are synergistically integrated. The final, unambiguous assignment of both the alkene geometry and the absolute configuration of the C2 stereocenter is achieved through a combination of spectroscopic analysis and chiral chromatography, providing a robust template for researchers tackling similar challenges in molecular characterization.

Introduction: The Imperative of Structural Precision

Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate is a functionalized α,β-unsaturated ester. Its structure contains two key stereochemical features: a chiral center at the C2 position and a double bond between C4 and C5. The precise (2S,4E) configuration is critical, as this molecule often serves as a building block in the synthesis of more complex bioactive compounds or agrochemicals.[1] Any deviation from the desired stereoisomer can lead to inactive products or undesired side effects, making rigorous structural verification an indispensable part of the quality control and drug development process.

The Elucidation Workflow: A Strategic Overview

A successful structural elucidation campaign follows a logical path, starting with broad questions and progressively refining the detail. Our approach is designed to be efficient and conclusive, ensuring that each experiment builds upon the last.

Figure 1: A logical workflow for complete structural elucidation.

Foundational Analysis: Molecular Formula and Functional Groups

Before delving into complex connectivity, we must first establish the elemental composition and the types of chemical bonds present.

High-Resolution Mass Spectrometry (HRMS)

Expertise & Rationale: HRMS is the definitive technique for determining a molecule's elemental formula. Unlike unit-resolution mass spectrometry, which provides integer masses, HRMS measures mass-to-charge ratios to several decimal places. This precision allows for the calculation of a unique elemental formula, ruling out other possibilities with the same nominal mass. Electron Ionization (EI) is a suitable method for a relatively small molecule like this, as it often produces a clear molecular ion peak.

Protocol: GC-MS with Electron Ionization

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of a volatile solvent such as dichloromethane or ethyl acetate.

• Injection: Inject 1 µL of the solution into a Gas Chromatograph (GC) coupled to a Time-of-Flight (TOF) or Orbitrap mass spectrometer.

• Ionization: Use a standard Electron Ionization (EI) source at 70 eV.

• Analysis: Acquire the full scan spectrum and identify the molecular ion peak ([M]⁺). The presence of chlorine is readily identified by the characteristic [M+2]⁺ peak, which should have an intensity approximately one-third that of the molecular ion peak due to the natural abundance of the ³⁷Cl isotope.[2]

Anticipated Results: The calculated exact mass for C₉H₁₅³⁵ClO₂ is 190.0761. The HRMS experiment should yield a measured m/z value within a narrow tolerance (e.g., ± 5 ppm) of this calculated mass. The fragmentation pattern can also provide initial structural clues, such as the loss of the methoxy group (-OCH₃, 31 Da) or the entire ester group (-COOCH₃, 59 Da).[3][4]

Infrared (IR) Spectroscopy

Expertise & Rationale: IR spectroscopy probes the vibrational frequencies of chemical bonds.[5][6] It is an exceptionally rapid and reliable method for confirming the presence of key functional groups, which serves as a crucial cross-validation of the structure proposed from NMR and MS data.

Protocol: Attenuated Total Reflectance (ATR) IR

• Sample Preparation: Place a single drop of the neat liquid sample directly onto the ATR crystal.

• Data Acquisition: Collect the spectrum, typically over a range of 4000-400 cm⁻¹, and perform a background subtraction.

Anticipated Key Vibrational Frequencies:

Vibrational Mode	Functional Group	Expected Wavenumber (cm⁻¹)	Rationale
C=O Stretch	α,β-Unsaturated Ester	~1715-1730	The carbonyl stretch is lowered from a typical saturated ester (~1740 cm⁻¹) due to conjugation with the C=C bond.
C=C Stretch	Alkene	~1640-1660	A characteristic stretch for a carbon-carbon double bond.
C-Cl Stretch	Vinyl Chloride	~600-800	This peak is in the fingerprint region and confirms the presence of the carbon-chlorine bond.[7]
sp² C-H Stretch	Alkene C-H	~3010-3100	Stretching vibration for protons attached to the double bond.
sp³ C-H Stretch	Alkyl Groups	~2850-2960	Stretching vibrations for protons on the isopropyl and methyl groups.

The presence of these distinct bands provides strong, early evidence that the core structural features (ester, alkene, chloroalkene) are present.

Nuclear Magnetic Resonance (NMR): Assembling the Molecular Skeleton

NMR spectroscopy is the most powerful tool for determining the precise atomic connectivity of an organic molecule in solution. We will use a suite of experiments to build the structure piece by piece.[8]

¹H and ¹³C NMR: The Fundamental Scaffolding

Expertise & Rationale: ¹H NMR provides information on the number and type of proton environments, while ¹³C NMR does the same for carbon.[9] The chemical shift of each nucleus is sensitive to its electronic environment, and spin-spin coupling in the ¹H spectrum reveals which protons are adjacent to one another. DEPT-135 is a crucial ancillary experiment that distinguishes between CH/CH₃ (positive phase) and CH₂ (negative phase) carbons, while quaternary carbons are absent.

Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve ~10-15 mg of the compound in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Acquisition: Record ¹H, ¹³C{¹H}, and DEPT-135 spectra on a 400 MHz or higher field NMR spectrometer.

Anticipated NMR Data Summary:

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Label	Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H5	-CH=CHCl	~6.60	d	JH4-H5 = ~13.5	1H
H4	-CH=CHCl	~6.10	dd	JH4-H5 = ~13.5, JH3-H4 = ~8.0	1H
OCH₃	-COOCH₃	~3.70	s	-	3H
H2	-CH(iPr)	~2.75	ddd	JH2-H3a = ~7.5, JH2-H3b = ~7.5, JH2-H7 = ~6.8	1H
H3a, H3b	-CH₂-	~2.50	m	-	2H
H7	-CH(CH₃)₂	~2.05	dsept	JH7-H8 = ~6.9, JH2-H7 = ~6.8	1H

| H8, H8' | -CH(CH₃)₂ | ~0.95 | d | JH7-H8 = ~6.9 | 6H |

Table 2: Predicted ¹³C NMR and DEPT-135 Data (100 MHz, CDCl₃)

Label	Carbon	Chemical Shift (δ, ppm)	DEPT-135 Phase
C1	-C OOCH₃	~174.5	Absent (Quaternary)
C5	-CH=C HCl	~139.0	CH (Positive)
C4	-C H=CHCl	~122.5	CH (Positive)
C2	-C H(iPr)	~48.0	CH (Positive)
OCH₃	-COOC H₃	~52.0	CH₃ (Positive)
C3	-C H₂-	~35.0	CH₂ (Negative)
C7	-C H(CH₃)₂	~30.0	CH (Positive)

| C8, C8' | -CH(C H₃)₂ | ~20.5, ~20.3 | CH₃ (Positive) |

Key Interpretation Point - (4E) Geometry: The geometry of the C4-C5 double bond is confirmed by the large coupling constant (JH4-H5) of ~13.5 Hz. This value is characteristic of protons in a trans or (E) orientation.[10]

2D NMR: Confirming Connectivity

Expertise & Rationale: While 1D NMR suggests the structure, 2D NMR provides definitive proof of connectivity.

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically separated by 2-3 bonds).

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with the carbon it is directly attached to.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons separated by 2-3 bonds. This is invaluable for connecting molecular fragments across quaternary carbons or heteroatoms.

Figure 2: Key HMBC correlations confirming the carbon skeleton.

Key HMBC Correlations for Validation:

• OCH₃ protons to C1 (carbonyl): Unequivocally links the methyl ester group to the carbonyl carbon.

• H2 proton to C1, C3, C4, and C7: Confirms the position of the isopropyl-substituted chiral center adjacent to the ester, the methylene group, the alkene, and the isopropyl methine.

• H8 methyl protons to C7 and C2: Confirms the structure of the isopropyl group and its attachment to the chiral center at C2.

• H4 proton to C2: Connects the alkene unit to the rest of the aliphatic chain.

The combination of COSY, HSQC, and HMBC experiments allows for the complete and unambiguous assembly of the molecule's constitution.

Absolute Stereochemistry: The Final Frontier

With the constitution and the (E) geometry of the double bond established, the final challenge is to determine the absolute configuration at the C2 chiral center.

Chiral High-Performance Liquid Chromatography (HPLC)

Expertise & Rationale: Chiral HPLC is the most direct and widely accepted method for determining the enantiomeric purity of a sample and assigning its absolute configuration, provided an authentic standard is available.[11] The technique relies on a chiral stationary phase (CSP) that interacts diastereomerically with the two enantiomers, leading to different retention times.[12][13]

Protocol: Enantioselective HPLC

• Column Selection: A polysaccharide-based column (e.g., Chiralcel OD-H or Chiralpak AD-H) is an excellent starting point for ester separation.

• Mobile Phase Optimization: Begin with a mobile phase of 98:2 n-Hexane/Isopropanol at a flow rate of 1.0 mL/min. The ratio can be adjusted to optimize resolution.

• Detection: Use a UV detector set to a wavelength where the α,β-unsaturated system absorbs (e.g., 220 nm).

• Analysis:

  • Inject the racemic mixture of Methyl (4E)-5-chloro-2-isopropylpent-4-enoate to determine the retention times of both the (R) and (S) enantiomers.

  • Inject the sample . A single peak corresponding to one of the retention times from the racemic mixture confirms high enantiomeric purity.

  • To assign which peak is (S), it must be compared to a reference standard of known absolute configuration, which can be obtained via asymmetric synthesis or resolution procedures.[14]

Trustworthiness: This protocol is self-validating. The initial run with the racemate confirms the column's ability to resolve the enantiomers and provides the benchmark retention times. The subsequent analysis of the target sample gives a clear, quantitative measure of its enantiomeric composition.

Conclusion: A Unified Structural Assignment

By systematically applying a suite of modern analytical techniques, we have achieved a complete and unambiguous structural elucidation of Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate.

• HRMS confirmed the elemental formula as C₉H₁₅ClO₂.

• IR Spectroscopy identified the key functional groups: an α,β-unsaturated ester and a chloroalkene.

• 1D and 2D NMR spectroscopy meticulously mapped the atomic connectivity, establishing the carbon skeleton and proton assignments.

• ¹H NMR coupling constant analysis definitively assigned the C4-C5 double bond geometry as (E) .

• Chiral HPLC confirmed the enantiopurity and, by comparison with a standard, assigned the absolute configuration at the C2 stereocenter as (S) .

This integrated approach, where each piece of data corroborates the others, represents the gold standard in chemical analysis, providing the certainty required for high-stakes applications in drug discovery and materials science.

References

• PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS. (2010).
• Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof. (n.d.).

• Metal–Halogen Bonding Seen through the Eyes of Vibrational Spectroscopy. (2019). MDPI. [Link]

• Chiral Chromatography. (2020). Chemistry LibreTexts. [Link]

• Practical Synthesis of (E)‐α,β‐Unsaturated Esters from Aldehydes. (2015). ResearchGate. [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. [Link]

• NMR Methods for the Assignment of Absolute Stereochemistry of Bioactive Compounds. (n.d.). ResearchGate. [Link]

• Chiral HPLC Column. (n.d.). Phenomenex. [Link]

• Metal–Halogen Bonding Seen through the Eyes of Vibrational Spectroscopy. (2019). ResearchGate. [Link]

• Characterization of electron ionization mass spectral (EIMS) fragmentation patterns of chloropropanol esters of palmitic acid using isotope labeling technique. (2014). PubMed. [Link]

• Halogenated Organic Compounds. (2023). Spectroscopy Online. [Link]

• Chiral analysis. (n.d.). Wikipedia. [Link]

• Vibrational Spectroscopy Techniques. (2023). Chemistry LibreTexts. [Link]

• Basic 1H- and 13C-NMR Spectroscopy. (n.d.). Book. [Link]

• Vibrational Spectroscopy. (2015). YouTube. [Link]

• Mass Spectrometry: Alkyl Halide Fragmentation. (n.d.). JoVE. [Link]

• Supporting Information. (n.d.). ScienceOpen. [Link]

Sources

• 1. CA2507944C - Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof - Google Patents [patents.google.com]
• 2. Video: Mass Spectrometry: Alkyl Halide Fragmentation [jove.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Characterization of electron ionization mass spectral (EIMS) fragmentation patterns of chloropropanol esters of palmitic acid using isotope labeling technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 9. scienceopen.com [scienceopen.com]
• 10. researchgate.net [researchgate.net]
• 11. Chiral analysis - Wikipedia [en.wikipedia.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 14. US20100248337A1 - PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS - Google Patents [patents.google.com]

Authored by Gemini, Senior Application Scientist

An In-Depth Technical Guide to the Discovery and History of Aliskiren Intermediates

Abstract

Aliskiren (Tekturna®, Rasilez®) marked a significant milestone in cardiovascular medicine as the first orally active, non-peptidic direct renin inhibitor approved for the treatment of hypertension.[1][2][3] Its development represents a triumph of medicinal chemistry and process development, spanning decades of research to overcome the challenges of inhibiting the renin-angiotensin-aldosterone system (RAAS) at its origin.[3][4] The molecular complexity of Aliskiren, characterized by four stereogenic centers and a flexible backbone, presented a formidable synthetic challenge.[5] This guide provides an in-depth technical analysis of the discovery and historical evolution of the key intermediates that formed the foundation of Aliskiren's synthesis. We will explore the strategic decisions, pivotal chemical transformations, and the progression from early-stage laboratory routes to scalable, industrially viable manufacturing processes, offering field-proven insights for researchers, scientists, and drug development professionals.

The Synthetic Challenge: Deconstructing Aliskiren

The structure of Aliskiren, (2S, 4S, 5S, 7S)-5-amino-4-hydroxy-2,7-diisopropyl-8-[4-methoxy-3-(3-methoxypropoxy)phenyl]octanamide, contains four contiguous stereocenters which must be precisely controlled to ensure pharmacological efficacy.[5] The primary challenge for synthetic chemists was to develop routes that could not only construct the carbon skeleton but also set the absolute stereochemistry at C2, C4, C5, and C7 in an efficient and reproducible manner. This necessity drove the development of synthetic strategies centered around key, stereochemically-defined intermediates, or "chiral building blocks."

Early retrosynthetic analyses logically disconnected the molecule into several key fragments. A common approach involves creating the C4-C5 amino alcohol core and attaching the side chains in a convergent manner. The evolution of the synthesis of these core intermediates is the central theme of Aliskiren's process development history.

Caption: Fig 1. General Retrosynthetic Analysis of Aliskiren.

Early Strategies: Building the Chiral Core

Initial synthetic efforts focused on establishing the stereocenters through diastereoselective reactions mediated by chiral auxiliaries. These foundational routes, while effective on a lab scale, often involved lengthy linear sequences and the use of expensive reagents.

The Lactone Intermediate Route

A pivotal strategy in many Aliskiren syntheses involves the use of a γ-lactone intermediate. This five-membered ring serves as a rigid scaffold to control the stereochemistry at the C4 and C5 positions. One of the well-documented early routes involved a halolactonization reaction.[6][7]

The key steps were:

• Coupling: A chiral fragment containing the aromatic side chain was coupled with a pentenoic acid derivative.[7]

• Halolactonization: The resulting olefin was subjected to halolactonization, which simultaneously formed the lactone ring and introduced a halogen, setting the relative stereochemistry.

• Azide Substitution: The halogen was displaced with an azide (N₃⁻), which serves as a precursor to the C5 amine.

• Ring Opening: The lactone was then opened via aminolysis with 3-amino-2,2-dimethylpropionamide.[5][6]

• Reduction: Finally, the azide was reduced to the primary amine to yield Aliskiren.[6]

The azide-lactone intermediate was crucial, as it contained all four stereocenters correctly configured for the final product. However, this pathway had drawbacks for large-scale production, including the use of azide reagents (which are potentially explosive) and the need for multiple protection/deprotection steps.[6][7]

The Nitroaldol (Henry) Reaction Approach

An alternative and elegant strategy was developed utilizing a stereoselective catalytic nitroaldol (Henry) reaction.[1] This approach offered a more convergent synthesis of a key nitrolactone intermediate.

• Causality: The choice of a copper-catalyzed Henry reaction was strategic because it allowed for the direct formation of the C-C bond between two key fragments while simultaneously setting the stereochemistry at the newly formed chiral centers.[1] This convergence significantly shortened the synthetic sequence compared to more linear approaches.

The key intermediate in this route is a nitrolactone where the nitro group serves as a masked version of the C5 amine. The subsequent reduction of the nitro group and aminolysis of the lactone led to the final product.[1] This pathway demonstrated the power of asymmetric catalysis in streamlining the synthesis of complex pharmaceutical targets.

Evolution to Process Chemistry: Efficiency and Scalability

As Aliskiren moved towards commercialization, the focus shifted from novel discovery routes to the development of a robust, cost-effective, and scalable manufacturing process. This involved replacing problematic reagents, minimizing chromatographic purifications, and improving overall yield.

Asymmetric Hydrogenation: A Game-Changer

One of the most significant advancements was the development of a synthetic route based on a C5-C6 disconnection, which utilized a highly efficient asymmetric hydrogenation to set the C4 and C5 stereocenters.[6][8]

• Expertise & Insight: This strategy fundamentally redesigned the synthesis. Instead of building the stereocenters onto a pre-formed carbon skeleton, the stereocenters were installed early in a key intermediate using a powerful catalytic method. The carboxyl group in an advanced intermediate served as a "latent amine," which was later converted to the required C5 amino group via a Curtius rearrangement.[8][9] This avoided the direct introduction of the amine in early steps, simplifying the chemistry.

The use of a Rhodium-PhanePhos catalyst system for the hydrogenation of an enol acetate precursor was particularly effective, achieving high diastereoselectivity (99:1) and yield (99%).[8] This catalytic step was highly amenable to scale-up and delivered kilogram quantities of the key chiral intermediate.[8]

Caption: Fig 2. C5-C6 Disconnection & Asymmetric Hydrogenation Workflow.

Advanced Olefination Strategies

The central olefin bond in some advanced Aliskiren intermediates required precise control of its geometry (E/Z selectivity). While early approaches may have used reactions like the Horner-Wadsworth-Emmons (HWE) olefination, process chemists sought more selective methods. A modified Julia-Kocienski olefination was found to be highly effective, providing the desired E-isomer with high selectivity (up to 13.6:1 E/Z ratio).[10] This improvement was critical for minimizing the formation of difficult-to-separate diastereomers in the final product.

Quantitative Comparison of Synthetic Routes

The evolution of the synthetic strategy led to significant improvements in efficiency. While exact, direct comparisons are complex due to differing starting materials, the general trend is clear.

Strategy	Key Transformation	Typical Stereocontrol	Scalability Issues	Overall Yield Trend
Early Lactone Route	Halolactonization, Azide substitution	Diastereoselective	Use of azides, multiple steps	Low to Moderate
Nitroaldol Route	Asymmetric Henry Reaction	Enantioselective (Catalytic)	Catalyst sensitivity, cost	Moderate
C5-C6 Disconnection	Asymmetric Hydrogenation	Enantioselective (Catalytic)	High pressure hydrogenation	High[8][10]
Advanced Olefination	Julia-Kocienski Olefination	High E/Z selectivity	Reagent stoichiometry	Route-dependent

Detailed Protocol: Synthesis of a Key Chiral Intermediate via Asymmetric Hydrogenation

The following protocol is a representative synthesis of the chiral carboxylic acid intermediate, a cornerstone of the modern, convergent approach. This process is self-validating through its high selectivity and yield, which confirm the efficacy of the catalytic system.[8]

Reaction: Asymmetric Hydrogenation of (Z)-3-(benzyloxy)-2-isopropyl-5-methyl-4-(phosphonooxy)hex-3-enoic acid derivative to introduce C4 and C5 stereocenters.

Materials:

• Enol Acetate Precursor (Substrate)

• {Rh}BF₄ (Catalyst, S/C ratio = 2100:1)

• Triethylamine (Et₃N, 0.7 equiv)

• Methanol (MeOH, solvent)

• Hydrogen Gas (H₂)

Procedure:

• Vessel Preparation: A high-pressure hydrogenation vessel is charged with the enol acetate substrate and the rhodium catalyst ({Rh}BF₄) in methanol.

• Additive Introduction: Triethylamine (0.7 equivalents) is added to the mixture. The addition of this base was found to be critical for increasing the reaction rate and achieving high conversion.[8]

• Hydrogenation: The vessel is sealed, purged, and pressurized with hydrogen gas to 30 bar.

• Reaction Conditions: The reaction mixture is heated to 60 °C and stirred for 24 hours.

• Workup and Isolation: Upon completion, the vessel is cooled and depressurized. The solvent is removed under reduced pressure. The resulting crude product is purified (typically via crystallization) to yield the chiral carboxylic acid intermediate.

• Analysis: The product is analyzed by NMR and chiral HPLC to confirm its structure and diastereomeric ratio (typically >99:1 dr). The yield for this step is reported to be as high as 99%.[8]

Conclusion

The synthetic history of Aliskiren and its intermediates is a compelling narrative of innovation in pharmaceutical process chemistry. The journey from complex, linear syntheses to highly convergent, catalytic, and scalable routes showcases the industry's drive for efficiency, safety, and elegance in chemical synthesis. The development of key transformations like asymmetric hydrogenation and advanced olefination strategies was not merely an academic exercise; it was essential for making this first-in-class renin inhibitor available to patients worldwide. The lessons learned from the synthesis of Aliskiren's intermediates continue to influence the design and development of complex drug molecules today.

References

• Total Synthesis of “Aliskiren”: The First Renin Inhibitor in Clinical Practice for Hypertension. (n.d.). Wiley Online Library. [URL: https://onlinelibrary.wiley.com/doi/10.1002/chin.201021221]
• Požgan, F., Štefane, B., Kiđemet, D., & Zupet, R. (2014). A New Synthetic Route Towards Aliskiren Intermediates. ResearchGate. [URL: https://www.researchgate.
• Shan, F., et al. (2014). The development of a complementary pathway for the synthesis of aliskiren. Organic & Biomolecular Chemistry. [URL: https://pubs.rsc.org/en/content/articlelanding/2014/ob/c4ob01963f]
• Hanessian, S., et al. (2010). Total synthesis of "aliskiren": the first Renin inhibitor in clinical practice for hypertension. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/20192211/]
• WO2012052829A1 - Synthesis of aliskiren - Google Patents. (n.d.). Google Patents. [URL: https://patents.google.
• Aliskiren - New Drug Approvals. (2016). New Drug Approvals. [URL: https://newdrugapprovals.org/2013/12/17/aliskiren-i/]
• Peters, B. K., et al. (2015). Formal total synthesis of aliskiren. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/25783891/]
• The design and development of aliskiren. (n.d.). ResearchGate. [URL: https://www.researchgate.net/publication/305221975_The_design_and_development_of_aliskiren]
• Rasparini, M., & Taddei, M., et al. (2016). Synthesis of Aliskiren. Synfacts. [URL: https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0035-1561983]
• Slade, J., et al. (2011). Synthesis of Aliskiren. Synfacts. [URL: https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-0030-1261073]
• Synthesis of aliskiren. (n.d.). Journal of China Pharmaceutical University. [URL: https://xb.cpu.edu.cn/EN/Y2012/V43/I5/413]
• ALISKIREN - All About Drugs. (2013). All About Drugs. [URL: https://allaboutdrugs.com/aliskiren/]
• Hanessian, S., & Chénard, E. (2012). Synthesis of an Aliskiren Intermediate. Synfacts. [URL: https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0032-1316980]
• Götz, M., et al. (2007). Structural Modification of the P2' Position of 2,7-Dialkyl-Substituted 5(S)-Amino-4(S)-hydroxy-8-phenyl-octanecarboxamides: The Discovery of Aliskiren. Journal of Medicinal Chemistry. [URL: https://pubs.acs.org/doi/10.1021/jm0703696]
• WO2013144979A1 - Process for the preparation of aliskiren - Google Patents. (n.d.). Google Patents. [URL: https://patents.google.
• Jensen, C., Herold, P., & Brunner, H. R. (2008). Aliskiren: the first renin inhibitor for clinical treatment. Nature Reviews Drug Discovery. [URL: https://pubmed.ncbi.nlm.nih.gov/18340340/]
• US9056816B2 - Process for the preparation of aliskiren - Google Patents. (n.d.). Google Patents. [URL: https://patents.google.
• Aliskiren. (n.d.). Wikipedia. [URL: https://en.wikipedia.org/wiki/Aliskiren]
• Siragy, H., Huang, J., & Lieb, D. C. (n.d.). The development of the direct renin inhibitor aliskiren: treating hypertension and beyond. Expert Opinion on Emerging Drugs. [URL: https://www.tandfonline.com/doi/abs/10.1517/14728214.9.2.275]
• Highly Efficient Synthesis and Chemical Separation of 5-Amino- and 7-Amino-4-hydroxy-2-naphthoic Acids | Request PDF. (n.d.). ResearchGate. [URL: https://www.researchgate.net/publication/326880407_Highly_Efficient_Synthesis_and_Chemical_Separation_of_5-Amino-_and_7-Amino-4-hydroxy-2-naphthoic_Acids]
• Yasuno, Y., et al. (n.d.). Stereoselective synthesis of (2s,3r)- And (2s,3s)-2-amino-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid. Kyushu University. [URL: https://kyushu-u.pure.elsevier.com/en/publications/stereoselective-synthesis-of-2s3r-and-2s3s-2-amino-3-34-dihydroxy]
• Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. (2022). PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/34346267/]
• Synthesis of Enantiomerically Enriched Protected 2-Amino-, 2,3-Diamino. (n.d.). PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6150117/]
• Microbiological synthesis of 4-hydroxy-5-isopropyl-5- methoxy-2-oxo-2,5-dihydrofuran. (n.d.). ResearchGate. [URL: https://www.researchgate.net/publication/233156291_Microbiological_synthesis_of_4-hydroxy-5-isopropyl-5-_methoxy-2-oxo-25-dihydrofuran]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Total synthesis of "aliskiren": the first Renin inhibitor in clinical practice for hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aliskiren: the first renin inhibitor for clinical treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. WO2012052829A1 - Synthesis of aliskiren - Google Patents [patents.google.com]
• 6. newdrugapprovals.org [newdrugapprovals.org]
• 7. ALISKIREN – All About Drugs [allfordrugs.com]
• 8. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 9. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 10. The development of a complementary pathway for the synthesis of aliskiren - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Spectroscopic Characterization of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate: A Predictive and Methodological Guide

This technical guide provides a detailed analysis of the predicted spectroscopic data for (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate, a chiral intermediate with potential applications in pharmaceutical and fine chemical synthesis. In the absence of publicly available experimental spectra, this document serves as a comprehensive resource for researchers, offering robust predictions for ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Furthermore, it outlines field-proven, step-by-step protocols for the acquisition of high-quality spectroscopic data, ensuring scientific integrity and reproducibility.

Introduction

(S,E)-methyl 5-chloro-2-isopropylpent-4-enoate is a functionalized α,β-unsaturated ester. Its structure incorporates several key features that are amenable to spectroscopic analysis: a stereocenter at the α-position, an (E)-configured double bond, a terminal vinyl chloride, an isopropyl group, and a methyl ester. The precise characterization of this molecule is paramount for confirming its successful synthesis, assessing its purity, and verifying its stereochemistry, which are critical steps in any drug development or chemical manufacturing process.[1] This guide provides the foundational spectroscopic knowledge required to confidently identify and characterize this specific molecule.

Predicted Spectroscopic Data

The following sections detail the predicted spectroscopic signatures of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate. These predictions are derived from established principles of spectroscopy and by referencing data from structurally analogous compounds.

Molecular Structure and Atom Numbering

For clarity in the following spectral assignments, the atoms of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate are numbered as shown in the diagram below.

Caption: A typical experimental workflow for comprehensive spectroscopic characterization.

Protocol 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Accurately weigh 10-20 mg of purified (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate.

  • Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. [2] * Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Parameters (for a 400 MHz spectrometer):

  • ¹H NMR:

    • Acquire at least 16 scans.

    • Set the spectral width to cover a range of -1 to 12 ppm.

    • Use a relaxation delay of at least 2 seconds.

  • ¹³C NMR:

    • Acquire several thousand scans (e.g., 2048 or more) for adequate signal-to-noise, as ¹³C has a low natural abundance.

    • Use proton decoupling.

    • Set the spectral width to cover a range of 0 to 200 ppm.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase the spectra and apply baseline correction.

  • Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm. Calibrate the ¹³C spectrum using the CDCl₃ solvent peak (δ 77.16 ppm).

  • Integrate the peaks in the ¹H spectrum.

Protocol 2: Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation:

  • As the compound is expected to be an oil, an Attenuated Total Reflectance (ATR) accessory is ideal. [3][4] * Place a single drop of the neat liquid sample directly onto the ATR crystal.

• Instrument Parameters:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Acquire the sample spectrum over a range of 4000 to 400 cm⁻¹.

  • Co-add at least 16 scans to improve the signal-to-noise ratio.

  • Set the resolution to 4 cm⁻¹.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Perform a baseline correction if necessary.

Protocol 3: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Instrument Parameters:

  • Gas Chromatograph (GC):

    • Injector Temperature: 250 °C.

    • Column: A standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

    • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

    • Carrier Gas: Helium, with a constant flow rate of 1 mL/min.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 40 to 400.

    • Ion Source Temperature: 230 °C.

• Data Analysis:

  • Identify the peak corresponding to the compound in the total ion chromatogram (TIC).

  • Analyze the mass spectrum of this peak, identifying the molecular ion and key fragment ions.

  • Compare the fragmentation pattern with the predicted values.

Conclusion

This guide provides a robust, predictive framework for the spectroscopic analysis of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate. The predicted ¹H NMR, ¹³C NMR, IR, and MS data offer a detailed "fingerprint" for this molecule, enabling its unambiguous identification. The large trans coupling constant in the ¹H NMR spectrum serves as a key diagnostic for the (E)-stereochemistry of the double bond, while the isotopic pattern in the mass spectrum confirms the presence of chlorine. The detailed experimental protocols provided herein are designed to be self-validating, ensuring that researchers can acquire high-quality, reliable data for the structural confirmation and purity assessment of this important chemical intermediate.

References

• Google Patents. (n.d.). PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS.

• ACS Publications. (n.d.). Prediction of 1H NMR Coupling Constants with Associative Neural Networks Trained for Chemical Shifts. Retrieved from [Link]

• Chemistry LibreTexts. (2020, April 29). 20.3: Predicting a 1H-NMR Spectrum From The Structure. Retrieved from [Link]

• Khan Academy. (n.d.). Coupling constant. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link]

• Drawell. (2025, April 2). FTIR Analysis for Liquid Samples - What You Need to Know. Retrieved from [Link]

• Drawell. (n.d.). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

• Chemguide. (n.d.). fragmentation patterns in the mass spectra of organic compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 11.8: Fragmentation Patterns in Mass Spectrometry. Retrieved from [Link]

Sources

• 1. CASPRE [caspre.ca]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. drawellanalytical.com [drawellanalytical.com]

An In-Depth Technical Guide on the Stereoselective Formation of Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate

This technical guide provides a comprehensive overview of a plausible and robust mechanistic pathway for the stereoselective synthesis of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate, a chiral molecule of interest in synthetic organic chemistry, potentially as a building block for complex target molecules such as pyrethroid analogues.[1][2][3][4] Given the specific stereochemical requirements of the target molecule—an (S) configuration at the C2 position and an (E) configuration for the C4-C5 double bond—this guide will focus on a strategy that employs a chiral auxiliary for asymmetric alkylation and a Julia-Kocienski olefination for the stereocontrolled formation of the alkene.

Strategic Approach: A Convergent Synthesis

The synthesis of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate is best approached through a convergent strategy, where two key fragments are synthesized separately and then combined. This approach allows for greater control over the stereochemistry of each fragment before their union.

Our proposed retrosynthesis involves two key bond disconnections:

• Asymmetric Alkylation: The carbon-carbon bond between the isopropyl group and the C2 chiral center. This disconnection points to the use of a chiral auxiliary to guide the stereoselective introduction of the isopropyl group onto a prochiral precursor.[5][6][7][8][9]

• Julia-Kocienski Olefination: The C4-C5 double bond. This disconnection suggests the reaction between a sulfone-containing fragment and an aldehyde to form the (E)-alkene with high stereoselectivity.[10][11][12][13][14]

The overall synthetic strategy is depicted in the following workflow diagram:

Caption: Retrosynthetic analysis of the target molecule.

Part I: Establishment of the (S)-Stereocenter via Asymmetric Alkylation

The cornerstone of this synthesis is the establishment of the chiral center at the C2 position. For this, we propose the use of an Evans' oxazolidinone chiral auxiliary, a reliable and well-documented method for achieving high diastereoselectivity in alkylation reactions.[5][6][8]

Mechanism of Stereocontrol

The mechanism hinges on the formation of a rigid chiral enolate, where one face of the enolate is sterically shielded by the substituent on the chiral auxiliary. This directs the incoming electrophile (in this case, an isopropyl halide) to the opposite, less hindered face, thus ensuring a high degree of stereocontrol.

The key steps are:

• Acylation of the Chiral Auxiliary: The chiral auxiliary, for instance, (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone, is acylated with a suitable carboxylic acid derivative, such as propionyl chloride, to form the N-acyloxazolidinone.

• Enolate Formation: The N-acyloxazolidinone is treated with a strong base, typically lithium diisopropylamide (LDA), at low temperatures (e.g., -78 °C) to generate the corresponding Z-enolate. The formation of the Z-enolate is crucial for high stereoselectivity.

• Diastereoselective Alkylation: The enolate is then reacted with an isopropyl halide (e.g., 2-iodopropane). The bulky substituent on the oxazolidinone ring directs the alkylating agent to the opposite face of the enolate.

• Removal of the Chiral Auxiliary: The chiral auxiliary is subsequently cleaved, typically via hydrolysis, to yield the desired (S)-2-isopropyl-substituted carboxylic acid, which can then be converted to the corresponding methyl ester. The auxiliary can often be recovered and reused.[5][8]

Caption: Mechanism of Evans' asymmetric alkylation.

Experimental Protocol: Asymmetric Alkylation

Step 1: Formation of the N-Propionyl Oxazolidinone

• To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add n-butyllithium (1.05 eq) dropwise.

• Stir the resulting solution for 30 minutes at 0 °C.

• Add propionyl chloride (1.1 eq) dropwise and allow the reaction to warm to room temperature and stir for 4 hours.

• Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Step 2: Diastereoselective Alkylation

• Dissolve the N-propionyl oxazolidinone (1.0 eq) in anhydrous THF and cool to -78 °C.

• Add LDA (1.1 eq) dropwise and stir for 1 hour at -78 °C to form the enolate.

• Add 2-iodopropane (1.5 eq) and stir at -78 °C for 4 hours.

• Quench the reaction with saturated aqueous ammonium chloride and allow it to warm to room temperature.

• Extract with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify by flash column chromatography.

Step 3: Cleavage of the Auxiliary and Esterification

• Dissolve the alkylated product in a mixture of THF and water.

• Add lithium hydroxide (2.0 eq) and hydrogen peroxide (4.0 eq) at 0 °C.

• Stir for 4 hours, then quench with aqueous sodium sulfite.

• Acidify with HCl and extract with ethyl acetate.

• To the crude carboxylic acid, add methanol and a catalytic amount of sulfuric acid and reflux for 6 hours.

• Work up and purify to obtain methyl (S)-2-isopropylbutanoate.

Part II: Construction of the (E)-Alkene via Julia-Kocienski Olefination

The Julia-Kocienski olefination is a powerful and reliable method for the synthesis of (E)-alkenes.[10][11][12][13][14] It involves the reaction of a heteroaryl sulfone with a carbonyl compound, in our case, chloroacetaldehyde.

Mechanistic Insights

The high (E)-selectivity of the Julia-Kocienski olefination is a result of a kinetically controlled diastereoselective addition of the metalated sulfone to the aldehyde, leading to an anti-β-alkoxysulfone intermediate. This intermediate then undergoes a stereospecific decomposition to furnish the (E)-alkene.[11][13]

The key mechanistic steps are:

• Deprotonation of the Sulfone: The α-proton of the heteroaryl sulfone is removed by a strong base (e.g., a lithium or potassium base) to form a carbanion.

• Nucleophilic Addition: The sulfonyl carbanion adds to the carbonyl group of chloroacetaldehyde. The choice of base and solvent can influence the diastereoselectivity of this addition.

• Smiles Rearrangement: A spontaneous Smiles rearrangement occurs where the heteroaryl group migrates from the sulfur to the oxygen atom.

• Elimination: The resulting intermediate undergoes elimination of sulfur dioxide and the heteroaryloxide to form the (E)-alkene.

Caption: Mechanism of the Julia-Kocienski olefination.

Experimental Protocol: Julia-Kocienski Olefination

Step 1: Preparation of the Sulfone Precursor

• The required sulfone can be prepared from the corresponding thiol through oxidation.

Step 2: The Olefination Reaction

• To a solution of the heteroaryl sulfone (e.g., 1-phenyl-1H-tetrazol-5-yl sulfone derivative, 1.0 eq) in anhydrous THF at -78 °C, add a strong base such as potassium hexamethyldisilazide (KHMDS) (1.05 eq).

• Stir for 30 minutes at -78 °C.

• Add freshly prepared chloroacetaldehyde (1.2 eq) and stir for 2 hours at -78 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench with saturated aqueous ammonium chloride and extract with diethyl ether.

• Wash the organic layer with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the desired (E)-5-chloro-2-isopropylpent-4-enoate.

Final Assembly and Data Summary

The final step involves the coupling of the two synthesized fragments. In the proposed forward synthesis, the chiral ester is modified to incorporate the sulfone moiety for the Julia-Kocienski reaction.

Reaction Step	Key Reagents	Purpose	Expected Outcome
Asymmetric Alkylation	Evans' Oxazolidinone, LDA, 2-iodopropane	Establishment of the (S)-stereocenter	High diastereomeric excess (>95%)
Julia-Kocienski Olefination	Heteroaryl sulfone, KHMDS, Chloroacetaldehyde	Formation of the (E)-alkene	High E/Z selectivity (>95:5)

Conclusion

The proposed synthetic route, leveraging a chiral auxiliary-mediated asymmetric alkylation and a Julia-Kocienski olefination, provides a robust and stereocontrolled pathway to methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate. This strategy offers high levels of stereoselectivity for both the chiral center and the double bond geometry, which is crucial for the synthesis of biologically active molecules and other complex targets. The modular nature of this approach also allows for the synthesis of various analogues by simply modifying the starting materials in each key step.

References

• Wikipedia. Julia olefination. [Link]

• Organic Chemistry Portal. Modified Julia Olefination, Julia-Kocienski Olefination. [Link]

• ACS Publications. The Synthesis of Pyrethroids. [Link]

• Google Patents.

• National Center for Biotechnology Information. Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations. [Link]

• Journal of Agricultural and Food Chemistry. The Synthesis of Pyrethroids. [Link]

• Arkivoc. Pyrethroid insecticides. Chapter I. Synthesis, structure, biochemistry and biosynthesis of pyrethroids. [Link]

• Organic Reactions. The Julia–Kocienski Olefination. [Link]

• ResearchGate. The Synthesis of Pyrethroids. [Link]

• PubMed. The Synthesis of Pyrethroids. [Link]

• Wikipedia. Chiral auxiliary. [Link]

• Organic Syntheses. Ketone, cyclopropyl methyl. [Link]

• RSC Publishing. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. [Link]

• Oreate AI Blog. Research Progress on the Application of Pseudoephedrine as a Chiral Auxiliary in Asymmetric Synthesis. [Link]

• ChemSynthesis. methyl (2E)-5-chloro-4,4-dimethyl-5-oxo-2-pentenoate. [Link]

• ResearchGate. Synthesis of chrysanthemic acid derivatives: A) Initial investigations.... [Link]

• Google Patents. PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS.

• PubMed. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. [Link]

• Asymmetric-Synthesis. Asymmetric-Synthesis. [Link]

• Google Patents. Method for producing ethyl(4e)

• ResearchGate. Practical synthesis of methyl (E)-2-(3-(3-(2-(7-chloro-2-quinolinyl)ethenyl)phenyl)-3-oxopropyl)benzoate, a key intermediate of Montelukast. [Link]

• Asian Publication Corporation. Synthesis and Characterization of Chrysanthemic Acid Esters. [Link]

• PubMed. Asymmetric Synthesis of Heterocyclic Analogues of a CGRP Receptor Antagonist for Treating Migraine. [Link]

• Master Organic Chemistry. Enolates - Formation, Stability, and Simple Reactions. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. arkat-usa.org [arkat-usa.org]
• 4. The Synthesis of Pyrethroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 6. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Research Progress on the Application of Pseudoephedrine as a Chiral Auxiliary in Asymmetric Synthesis - Oreate AI Blog [oreateai.com]
• 8. Chiral Auxiliaries [sigmaaldrich.com]
• 9. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Julia olefination - Wikipedia [en.wikipedia.org]
• 12. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 13. Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. organicreactions.org [organicreactions.org]

A Comprehensive Technical Guide to the Stereochemistry of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate

Introduction: The Imperative of Stereochemical Precision in Modern Drug Development

In the landscape of pharmaceutical research and development, the three-dimensional arrangement of atoms within a molecule—its stereochemistry—is a paramount determinant of biological activity.[1][2] The interaction between a drug and its biological target is fundamentally a three-dimensional event, where even subtle changes in spatial configuration can lead to dramatic differences in efficacy, selectivity, and safety profiles.[3] Chiral molecules, which exist as non-superimposable mirror images called enantiomers, often exhibit distinct pharmacological and toxicological properties because biological systems, such as enzymes and receptors, are themselves chiral environments.[4]

This guide provides an in-depth technical analysis of the stereochemistry of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate, a molecule featuring two distinct stereogenic elements: a chiral center at the C2 position and a geometric isomer at the C4-C5 double bond. Understanding and controlling these elements are crucial for its potential application as a building block in the synthesis of complex, biologically active compounds. We will dissect the nomenclature, explore stereoselective synthetic strategies, and detail the analytical methodologies required to verify the absolute and relative configurations, providing researchers and drug development professionals with a robust framework for working with this and similar chiral synthons.

Decoding the Nomenclature: A Structural Dissection of (S,E) Configuration

The name "(S,E)-methyl 5-chloro-2-isopropylpent-4-enoate" precisely defines the spatial arrangement at both stereogenic centers. This assignment is based on the Cahn-Ingold-Prelog (CIP) priority rules, a systematic method for ranking substituents.[5][6]

The (S) Configuration at the C2 Chiral Center

The carbon at position 2 is a chiral center as it is bonded to four different groups: a hydrogen atom, an isopropyl group, a methyl ester group, and the chloroalkenyl chain. To assign the configuration, we rank these groups based on the atomic number of the atom directly attached to the chiral center.[7][8]

• -COOCH₃ (Methyl Ester): The carbon is bonded to two oxygen atoms (treated as C-O, C-O) and another carbon. This group receives the highest priority (1).

• -CH(CH₃)₂ (Isopropyl): The carbon is bonded to one carbon and two hydrogens. This group has the next highest priority (2).

• -CH₂CH=CHCl (Chloroalkenyl chain): The carbon is bonded to one carbon and two hydrogens. This group has the third highest priority (3).

• -H (Hydrogen): The hydrogen atom has the lowest atomic number and thus the lowest priority (4).

With the lowest priority group (-H) oriented away from the viewer, the sequence from priority 1 to 2 to 3 proceeds in a counter-clockwise direction, defining the stereocenter as (S) (from the Latin sinister, meaning left).[5]

Caption: Priority groups on opposite sides define the (E) alkene geometry.

Stereoselective Synthetic and Resolution Strategies

Obtaining the desired (S,E) stereoisomer in high purity requires a deliberate synthetic approach. Simply preparing the racemic, mixed-isomer compound is insufficient for pharmaceutical applications. The primary strategies involve asymmetric synthesis to set the chiral center and stereoselective reactions for the alkene, or the resolution of a racemic mixture.

Asymmetric Synthesis of the α-Substituted Ester

Creating the (S)-stereocenter can be achieved through several established asymmetric synthesis methodologies. [9]One common and powerful approach is the use of chiral auxiliaries. These are chiral molecules that are temporarily attached to the substrate, direct the stereochemical outcome of a reaction, and are subsequently removed.

Another state-of-the-art approach involves transition metal-catalyzed asymmetric allylic alkylation of enolates or related nucleophiles, which can form α-stereogenic centers with high enantioselectivity. [10]Biocatalytic methods, using enzymes like imine reductases (IREDs), have also emerged as highly efficient routes for synthesizing chiral N-substituted α-amino esters, which can be precursors to the target molecule. [11][12]

Stereoselective Formation of the (E)-Haloalkene

The formation of the (E)-5-chloro-pent-4-enoate moiety is critical. Dihalogenation of alkynes is a direct method to prepare 1,2-dihaloalkenes, but often suffers from poor regio- and stereoselectivity. [13]Modern methods have overcome these challenges. For instance, palladium-catalyzed intermolecular cross-coupling reactions of haloalkynes with unactivated alkenes can stereoselectively synthesize functionalized dienes. [14]Additionally, specific reaction conditions, such as those involving certain catalysts or solvents, can favor the formation of the thermodynamically more stable (E)-isomer.

Field-Proven Protocol: Enzymatic Kinetic Resolution

A highly effective and scalable method for obtaining the enantiomerically pure (S)-ester is through enzymatic kinetic resolution of the racemate. This technique exploits the stereospecificity of enzymes, which often catalyze a reaction on one enantiomer much faster than the other.

A patented process describes the successful resolution of racemic methyl 5-chloro-2-isopropylpent-4-enoate using the esterase activity of the microorganism Rhodosporidium toruloides. [15]The enzyme selectively hydrolyzes the (R)-enantiomer to the corresponding carboxylic acid, leaving the desired (S)-enantiomer as the unreacted ester.

Experimental Protocol: Enzymatic Resolution

• Biocatalyst Preparation: Cells of Rhodosporidium toruloides (e.g., strain CMC103105) are cultured and harvested. The cell pellet is resuspended in a suitable buffer (e.g., 0.1 M Tris-HCl, pH 8.0).

• Reaction Setup: A stirred reactor is charged with the buffer and the racemic methyl 5-chloro-2-isopropylpent-4-enoate substrate (e.g., at a concentration of 8-50 g/L). The resuspended cells are added to a final concentration of 5-15% w/v. [15]3. Hydrolysis Reaction: The mixture is stirred vigorously at a controlled temperature (e.g., 21°C). The pH is maintained at 8.0 by the automated addition of an aqueous base (e.g., 1 M NaOH), which neutralizes the carboxylic acid formed from the (R)-ester.

• Monitoring: The reaction progress is monitored by analyzing aliquots using chiral gas chromatography (GC) or HPLC to determine the enantiomeric excess (ee) of the remaining (S)-ester. The reaction is stopped when the ee reaches a desired level (typically >99%).

• Workup and Purification: The reaction mixture is filtered to remove the cells. The filtrate is extracted with an organic solvent (e.g., MTBE). The organic layer, containing the (S)-ester, is washed with a basic aqueous solution (e.g., saturated NaHCO₃) to remove the (R)-acid. [15]The organic phase is then dried and concentrated.

• Final Purification: The crude (S)-ester can be further purified by vacuum distillation to yield the final product as a colorless oil with high chemical and enantiomeric purity. [15] This protocol is self-validating because the consumption of base directly correlates with the conversion of the (R)-ester, and the enantiomeric excess of the remaining (S)-ester can be precisely tracked, ensuring the process yields a product of certifiable quality.

Analytical Verification and Quality Control

Rigorous analytical chemistry is essential to confirm the stereochemical identity and purity of the final compound. A combination of chromatographic and spectroscopic techniques is typically employed.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the cornerstone technique for separating and quantifying enantiomers to determine enantiomeric excess (ee). [16][17]The method utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times. [18][19] Table 1: Representative Chiral HPLC Data for Enantiomeric Purity Analysis

Analyte	Retention Time (min)	Peak Area (%)	Enantiomeric Excess (ee)
(R)-methyl 5-chloro-2-isopropylpent-4-enoate	8.5	0.4	\multirow{2}{*}{99.2%}
(S)-methyl 5-chloro-2-isopropylpent-4-enoate	10.2	99.6

Note: Data are hypothetical and for illustrative purposes. Column: Polysaccharide-based CSP. Mobile Phase: Hexane/Isopropanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation and can provide definitive proof of the (E) configuration of the alkene. [20][21]The key is the coupling constant (J-value) between the two vinylic protons at C4 and C5.

• A large coupling constant (J ≈ 12-18 Hz) is characteristic of a trans relationship between the protons, confirming the (E)-geometry .

• A smaller coupling constant (J ≈ 7-12 Hz) would indicate a cis or (Z)-geometry .

While standard NMR cannot distinguish between enantiomers, it can be used to determine diastereomeric purity by using a chiral derivatizing agent or a chiral solvating agent to induce chemical shift differences between the resulting diastereomeric species. [22] Table 2: Expected ¹H-NMR Signals for Verifying (E)-Configuration

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Significance
H₅	~6.3	d	~13.5	Confirms (E)-alkene
H₄	~6.0	dd	~13.5, ~7.5	Confirms (E)-alkene
OCH₃	~3.7	s	-	Methyl ester group
H₂	~2.6	m	-	Proton at chiral center

Note: Chemical shifts are approximate and can vary based on solvent and concentration.

X-ray Crystallography

For unambiguous determination of the absolute configuration, single-crystal X-ray crystallography is the gold standard. [23][24][25]This technique provides a three-dimensional map of the electron density in a molecule, allowing for the direct visualization of the spatial arrangement of all atoms. [26][27]While powerful, it is contingent upon the ability to grow a high-quality single crystal of the compound or a suitable derivative.

Sources

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. longdom.org [longdom.org]
• 3. What is the application of stereochemistry in drug design? [synapse.patsnap.com]
• 4. Stereochemistry in Drug Action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CIP (Cahn-Ingold-Prelog) Priorities | OpenOChem Learn [learn.openochem.org]
• 6. Cahn–Ingold–Prelog priority rules - Wikipedia [en.wikipedia.org]
• 7. elearning.uniroma1.it [elearning.uniroma1.it]
• 8. hyperconjugation.com [hyperconjugation.com]
• 9. uwindsor.ca [uwindsor.ca]
• 10. Asymmetric synthesis of enantioenriched α-allyl esters through Pd(BINAPHANE)-catalysed allylation of disubstituted ketenes - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC00057A [pubs.rsc.org]
• 11. Asymmetric Synthesis of N‐Substituted α‐Amino Esters from α‐Ketoesters via Imine Reductase‐Catalyzed Reductive Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Asymmetric Synthesis of N-Substituted α-Amino Esters from α-Ketoesters via Imine Reductase-Catalyzed Reductive Amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Regio- and Stereoselective Synthesis of 1,2-Dihaloalkenes Using In-Situ-Generated ICl, IBr, BrCl, I2, and Br2 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. US20100248337A1 - PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS - Google Patents [patents.google.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 18. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 19. csfarmacie.cz [csfarmacie.cz]
• 20. homework.study.com [homework.study.com]
• 21. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Determination of absolute configuration using single crystal X-ray diffraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Thieme E-Books & E-Journals [thieme-connect.de]
• 25. pdf.benchchem.com [pdf.benchchem.com]
• 26. purechemistry.org [purechemistry.org]
• 27. researchgate.net [researchgate.net]

An In-depth Technical Guide to Investigating the Potential Biological Activity of Aliskiren Precursors

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the potential biological activity of chemical precursors and intermediates generated during the synthesis of Aliskiren, the first-in-class direct renin inhibitor. While the pharmacological profile of Aliskiren is well-documented, the biological effects of its synthetic precursors are largely unexplored in public literature. This document outlines the scientific rationale for such investigations, identifies key precursors of interest, and provides detailed experimental protocols to assess their potential for both on-target (renin inhibition) and off-target (cytotoxicity) activities.

Introduction: The Rationale for Investigating Aliskiren Precursors

Aliskiren is a potent and selective inhibitor of renin, the rate-limiting enzyme in the renin-angiotensin-aldosterone system (RAAS), a critical pathway in blood pressure regulation.[1][2] Its complex chemical structure necessitates a multi-step synthesis, generating a variety of precursor molecules and intermediates.[3][4] The biological activity of these precursors is of significant interest for several reasons:

• Identification of Novel Bioactive Scaffolds: Synthetic intermediates may possess inherent biological activity, potentially as weaker renin inhibitors or as modulators of other biological targets.

• Impurity Profiling and Safety Assessment: Residual precursors in the final active pharmaceutical ingredient (API) could contribute to off-target effects or toxicity. A thorough understanding of their biological profiles is crucial for drug safety and regulatory compliance.[5]

• Structure-Activity Relationship (SAR) Studies: Analyzing the activity of precursors can provide valuable insights into the SAR of renin inhibitors, guiding the design of future drug candidates.[6][7]

This guide will focus on the key chemical entities that constitute the backbone of Aliskiren and provide the methodologies to elucidate their potential biological impact.

Key Aliskiren Precursors and Intermediates of Interest

The synthesis of Aliskiren involves the convergent assembly of several key fragments. Based on published synthetic routes, the following precursors and intermediates are of primary interest for biological evaluation[1][8][9]:

Precursor/Intermediate Class	Chemical Name/Structure Example	Rationale for Investigation
Lactone Intermediates	C-8 lactone-carboxylic acid derivatives	These form the central core of the Aliskiren molecule and their stereochemistry is crucial for activity. Their constrained ring structure may confer some affinity for the renin active site.
Aromatic Side-Chain Precursors	(4-methoxy-3-(3-methoxypropoxy)phenyl)methanol	This moiety is responsible for key interactions within the S3bp binding site of renin. Precursors containing this group should be evaluated for any weak inhibitory potential.[1]
Amino Acid-like Fragments	(2S,4S)-2-amino-4-(4-methoxy-3-(3-methoxypropoxy)benzyl)-5-methylhexanoic acid	This key intermediate contains a significant portion of the final Aliskiren structure and is a prime candidate for possessing intrinsic biological activity.[1]
Amide-Containing Fragments	3-amino-2,2-dimethylpropionamide	This fragment is introduced in the final stages of synthesis. While less likely to be a potent renin inhibitor, its potential for cytotoxicity or other off-target effects should be assessed.

The Renin-Angiotensin-Aldosterone System (RAAS) and Aliskiren's Mechanism of Action

A foundational understanding of the RAAS is essential for interpreting the potential on-target activity of Aliskiren precursors. The RAAS is a hormonal cascade that plays a central role in regulating blood pressure and fluid balance.[10]

Figure 1: The Renin-Angiotensin-Aldosterone System (RAAS) and the mechanism of action of Aliskiren.

Aliskiren directly binds to the active site of renin, preventing the conversion of angiotensinogen to angiotensin I, the first and rate-limiting step of the RAAS cascade.[11][12] This leads to a reduction in the downstream production of angiotensin II, a potent vasoconstrictor, and aldosterone, which promotes sodium and water retention.[13] The net effect is a lowering of blood pressure.[14]

Experimental Workflows for Biological Activity Screening

A systematic approach is required to evaluate the potential biological activities of Aliskiren precursors. The following workflow is recommended:

Figure 2: Recommended experimental workflow for screening the biological activity of Aliskiren precursors.

In Vitro Renin Inhibition Assay (Fluorometric)

This assay quantitatively measures the ability of a test compound to inhibit the enzymatic activity of human recombinant renin. It utilizes a synthetic peptide substrate that mimics the cleavage site of angiotensinogen and is labeled with a fluorophore and a quencher.[15][16] In the intact substrate, the fluorescence is quenched. Upon cleavage by renin, the fluorophore is released, resulting in an increase in fluorescence that is proportional to enzyme activity.

Protocol:

• Reagent Preparation:

  • Prepare a working solution of human recombinant renin in an appropriate assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, containing 100 mM NaCl).[17]

  • Dissolve the fluorogenic renin substrate (e.g., a FRET-based peptide) in DMSO and then dilute to the final working concentration in assay buffer.

  • Prepare serial dilutions of the Aliskiren precursor test compounds and a positive control (Aliskiren) in the assay buffer.

• Assay Setup (96-well black microplate):

  • Blank wells: Add assay buffer and substrate.

  • Control (100% activity) wells: Add assay buffer, renin, and the vehicle (solvent used for test compounds).

  • Test wells: Add assay buffer, renin, and the test compound at various concentrations.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the renin solution to the control and test wells.

  • Incubate the plate at 37°C, protected from light.

  • Measure the fluorescence intensity at regular intervals (kinetic mode) or at a fixed endpoint using a fluorescence microplate reader (excitation/emission wavelengths specific to the fluorophore, e.g., Ex/Em = 340/490 nm).[16]

• Data Analysis:

  • Calculate the percentage of renin inhibition for each concentration of the test compound relative to the control wells.

  • Plot the percentage of inhibition against the logarithm of the compound concentration to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Cytotoxicity Assay (LDH Release Assay)

This assay assesses the potential of a compound to cause cell membrane damage, a hallmark of cytotoxicity.[18][19] It measures the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the cell culture medium upon cell lysis.[11] The amount of LDH released is proportional to the number of dead or damaged cells.

Protocol:

• Cell Culture:

  • Seed a suitable cell line (e.g., HEK293, HepG2) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the Aliskiren precursor test compounds.

  • Include wells for a negative control (vehicle-treated cells) and a positive control (cells treated with a known cytotoxic agent or a lysis buffer to induce maximum LDH release).

• Incubation:

  • Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a CO2 incubator.

• LDH Measurement:

  • Carefully collect an aliquot of the cell culture supernatant from each well.

  • Add the supernatant to a new 96-well plate containing the LDH assay reaction mixture (which typically includes lactate, NAD+, and a tetrazolium salt).

  • Incubate at room temperature, protected from light, to allow the LDH-catalyzed reaction to proceed, resulting in the formation of a colored formazan product.

  • Stop the reaction with a stop solution.[2]

  • Measure the absorbance at a specific wavelength (e.g., 490 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cytotoxicity for each compound concentration using the following formula: % Cytotoxicity = [(Test Compound Absorbance - Negative Control Absorbance) / (Positive Control Absorbance - Negative Control Absorbance)] x 100

Data Interpretation and Further Steps

The results from these initial screens will provide a preliminary assessment of the biological activity of the Aliskiren precursors.

• Significant Renin Inhibition (low micromolar or nanomolar IC50): If a precursor demonstrates significant renin inhibition, further studies are warranted. These may include:

  • Determination of the mechanism of inhibition (e.g., competitive, non-competitive).

  • Selectivity profiling against other proteases.

  • In vivo studies to assess antihypertensive effects.

• Significant Cytotoxicity: Precursors exhibiting cytotoxicity should be flagged for further investigation to understand their mechanism of cell death (e.g., apoptosis vs. necrosis) and to ensure they are not present at harmful levels in the final Aliskiren product.

• No Significant Activity: If a precursor shows neither significant renin inhibition nor cytotoxicity at the tested concentrations, it can be considered biologically inert under the assay conditions.

Conclusion

This technical guide provides a structured and scientifically rigorous approach to evaluating the potential biological activity of Aliskiren precursors. By systematically applying the described experimental workflows, researchers can gain valuable insights into the pharmacological and toxicological profiles of these synthetic intermediates. This knowledge is not only critical for ensuring the safety and purity of Aliskiren but also holds the potential to uncover novel bioactive molecules and advance our understanding of the structure-activity relationships of renin inhibitors.

References

• Total Synthesis of “Aliskiren”: The First Renin Inhibitor in Clinical Practice for Hypertension. (2025). ResearchGate. [Link]

• Gupta, S. P. (2003). Quantitative structure-activity relationships of renin inhibitors. Mini reviews in medicinal chemistry, 3(4), 315–321.

• LDH Cytotoxicity Assay. (n.d.). 3H Biomedical. [Link]

• Shan, F., et al. (2014). The development of a complementary pathway for the synthesis of aliskiren. Organic & Biomolecular Chemistry, 12(44), 8969-8979.
• Hanessian, S., & Chénard, E. (2012). A New Approach to the Synthesis of Peptidomimetic Renin Inhibitors: Palladium-Catalyzed Asymmetric Allylation of Acyclic Alkyl Aryl Ketones. Organic letters, 14(12), 3222–3225.

• LDH cytotoxicity assay. (2024). protocols.io. [Link]

• LDH Cytotoxicity Assay Kit INSTRUCTION MANUAL. (n.d.). Interchim. [Link]

• Slade, J., et al. (2011). A New Synthesis of the Orally Active Renin Inhibitor Aliskiren. Tetrahedron Letters, 52(34), 4349-4352.
• Wang, G. T., et al. (1993). A continuous fluorescence assay of renin activity. Analytical biochemistry, 210(2), 351–359.
• Vaidyanathan, S., et al. (2008). Aliskiren: An orally active renin inhibitor.

• Aliskiren. (n.d.). PubChem. [Link]

• Tice, C. M. (2008). Clinical pharmacokinetics and pharmacodynamics of aliskiren. Clinical pharmacokinetics, 47(1), 29–39.

• Aliskiren. (n.d.). PharmaCompass. [Link]

• Wood, J. M., et al. (2005). Structure-based design of aliskiren, a novel orally effective renin inhibitor.
• In vitro comparison of bradykinin degradation by aliskiren, a renin inhibitor, and an inhibitor of angiotensin-converting enzyme. (2015). Journal of the renin-angiotensin-aldosterone system : JRAAS, 16(2), 324–327.

• PHARMACOLOGY REVIEW(S). (2009). FDA. [Link]

• In vitro comparison of bradykinin degradation by aliskiren, a renin inhibitor, and an inhibitor of angiotensin-converting enzyme. (2015). ResearchGate. [Link]

• Allikmets, K. (2007). Aliskiren - An orally active renin inhibitor. Review of pharmacology, pharmacodynamics, kinetics, and clinical potential in the treatment of hypertension. Vascular health and risk management, 3(6), 809–816.

• Formulation and in vivo evaluation of aliskiren-loaded poly(lactic- co -glycolic) acid nanoparticles. (2018). ResearchGate. [Link]

• Synthesis of aliskiren. (2012).
• Gangjee, A., et al. (2012). Synthesis of 5,7-disubstituted-4-methyl-7H-pyrrolo[2,3-d]pyrimidin-2-amines as microtubule inhibitors. Bioorganic & medicinal chemistry, 20(1), 583–594.

• Synthesis of (2S,3S,4R,5R)-2-(4-amino-5H-pyrrolo[3,2-d]pyrimidin-7-yl)-5-(hydroxymethyl)-3-methylpyrrolidine-3,4-diol, an analog of potent HCV inhibitor. (2013). ResearchGate. [Link]

• Aliskiren. (n.d.). Merck Index Online. [Link]

• Parving, H. H., et al. (2009). Aliskiren: review of efficacy and safety data with focus on past and recent clinical trials. Journal of the renin-angiotensin-aldosterone system : JRAAS, 10(2), 72–80.

• Synthesis of (2S,4R)-4-aminoethyl-L-Pro and (2S,4R)-4-carboxymethyl-L-Pro from (2S,4R)-Nα-Boc-4-hydroxy-L-Pro methyl ester. (2010). ResearchGate. [Link]

• Synthesis of 4-amino-7-oxyindoles via dearomatization of 4-alkyl-2-alkynylanilines and dual fragment incorporation with O-benzoylhydroxylamines. (2026). Organic & biomolecular chemistry.
• 2-Amino-4-methyl-5-phenylethyl substituted-7-N-benzyl-pyrrolo[2,3-d]pyrimidines as novel antitumor antimitotic agents that also reverse tumor resistance. (2006). Bioorganic & medicinal chemistry, 14(11), 3783–3795.
• Anticandidal properties of N3-(4-methoxyfumaroyl)-L-2,3-diaminopropanoic acid oligopeptides. (1993). Journal of medicinal chemistry, 36(15), 2138–2143.

Sources

• 1. researchgate.net [researchgate.net]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. Aliskiren | C30H53N3O6 | CID 5493444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Clinical pharmacokinetics and pharmacodynamics of aliskiren - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Amino-4-methyl-5-phenylethyl substituted-7-N-benzyl-pyrrolo[2,3-d]pyrimidines as novel antitumor antimitotic agents that also reverse tumor resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. abcam.co.jp [abcam.co.jp]
• 8. The development of a complementary pathway for the synthesis of aliskiren - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 10. LDH-Glo™ Cytotoxicity Assay Technical Manual [worldwide.promega.com]
• 11. 3hbiomedical.com [3hbiomedical.com]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. A continuous fluorescence assay of renin activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 15. WO2012052829A1 - Synthesis of aliskiren - Google Patents [patents.google.com]
• 16. Synthesis of 5,7-disubstituted-4-methyl-7H-pyrrolo[2, 3-d]pyrimidin-2-amines as microtubule inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Aliskiren: review of efficacy and safety data with focus on past and recent clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Aliskiren | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 19. eoinobrien.org [eoinobrien.org]

Protocols & Analytical Methods

Enzymatic resolution of racemic methyl 5-chloro-2-isopropylpent-4-enoate

Application Note & Protocol

Enzymatic Kinetic Resolution of Racemic Methyl 5-Chloro-2-isopropylpent-4-enoate for the Synthesis of Enantiopure Intermediates

Abstract

Chirally pure compounds are fundamental to the pharmaceutical industry due to the differential pharmacological activity of enantiomers. This document provides a detailed protocol for the enzymatic kinetic resolution (EKR) of racemic methyl 5-chloro-2-isopropylpent-4-enoate, a potentially valuable chiral building block. The method leverages the high enantioselectivity of lipases to preferentially hydrolyze one enantiomer of the racemic ester, enabling the separation of the unreacted ester and the resulting carboxylic acid, both in high enantiomeric purity. This guide covers enzyme selection, a preparative-scale resolution protocol, product isolation, and analytical methods for determining enantiomeric excess (e.e.).

Introduction and Principle of the Method

The synthesis of single-enantiomer pharmaceutical ingredients is a critical challenge in drug development. Enzymatic kinetic resolution (EKR) presents an efficient and environmentally benign strategy for accessing these enantiopure compounds from readily available racemic mixtures.[1] The technique relies on the principle that the two enantiomers of a racemic substrate react at different rates in the presence of a chiral catalyst, such as an enzyme.[2]

Lipases (triacylglycerol hydrolases, E.C. 3.1.1.3) are particularly well-suited for this purpose due to their broad substrate specificity, high stereoselectivity, commercial availability, and lack of a need for expensive cofactors.[3][4] In this application, a lipase is used to selectively catalyze the hydrolysis of one enantiomer of racemic methyl 5-chloro-2-isopropylpent-4-enoate.

The core of this process is the differential rate of reaction. The enzyme's chiral active site preferentially binds and converts one enantiomer (e.g., the R-ester) into its corresponding carboxylic acid, while the other enantiomer (the S-ester) is converted much more slowly or not at all. By terminating the reaction at approximately 50% conversion, it is possible to recover the unreacted (S)-ester and the newly formed (R)-carboxylic acid, both with high enantiomeric excess (e.e.). The two products, having different functional groups (ester vs. carboxylic acid), can then be readily separated using standard chemical techniques like acid-base extraction.

Workflow and Key Concepts

The overall process involves a systematic approach from initial screening to final analysis, ensuring a robust and reproducible resolution.

Figure 1: General workflow for the enzymatic kinetic resolution.

Materials, Reagents, and Equipment

Reagents:

• Racemic methyl 5-chloro-2-isopropylpent-4-enoate

• Screening Kit of Lipases (e.g., Candida antarctica Lipase B (CALB, Novozym® 435), Candida rugosa Lipase (CRL), Pseudomonas cepacia Lipase (PCL, Lipase PS))[5]

• Potassium phosphate monobasic (KH₂PO₄)

• Potassium phosphate dibasic (K₂HPO₄)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl, concentrated)

• Methyl tert-butyl ether (MTBE) or Diethyl ether

• Magnesium sulfate (MgSO₄, anhydrous)

• Deionized water

• Chiral HPLC column (e.g., Chiralcel® OD-H, Chiralpak® AS-H, or equivalent)

• HPLC-grade hexane and isopropanol

Equipment:

• Temperature-controlled orbital shaker or magnetic stirrer with heating

• pH meter

• Analytical balance

• Separatory funnel

• Rotary evaporator

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Standard laboratory glassware

Experimental Protocols

Protocol 1: Screening for Optimal Lipase

Rationale: The choice of enzyme is the most critical parameter for a successful resolution. Different lipases exhibit varying levels of activity and enantioselectivity towards a given substrate.[5] A preliminary screen is essential to identify the most effective biocatalyst.

Procedure:

• Prepare Buffer: Prepare a 0.1 M potassium phosphate buffer (pH 7.5).

• Set up Reactions: In separate vials, add 10 mg of the racemic ester, 5 mL of the phosphate buffer, and 5-10 mg of a lipase. Use a different lipase for each vial. Include a control vial with no enzyme.

• Incubation: Place the vials in an orbital shaker at 35°C and 200 rpm.

• Monitoring: After 4, 8, and 24 hours, withdraw a small aliquot (e.g., 50 µL) from each reaction. Quench the reaction by adding 200 µL of acetonitrile, vortex, and centrifuge.

• Analysis: Analyze the supernatant by chiral HPLC (see Protocol 4) to determine the conversion and the enantiomeric excess of the remaining substrate (e.e.s) and the formed product (e.e.p).

• Selection: The ideal lipase will show close to 50% conversion in a reasonable timeframe while providing the highest possible e.e. for both the substrate and product. Calculate the enantioselectivity ratio (E-value) to quantify performance.

Protocol 2: Preparative Scale Enzymatic Resolution

Rationale: This protocol scales up the optimized conditions identified in the screening phase to produce a usable quantity of the resolved enantiomers.

Figure 2: Reaction scheme for lipase-catalyzed hydrolysis.

Procedure:

• Reaction Setup: In a suitable flask, dissolve 1.0 g of racemic methyl 5-chloro-2-isopropylpent-4-enoate in 100 mL of 0.1 M potassium phosphate buffer (pH 7.5).

• Add Enzyme: Add the optimal lipase (e.g., 100 mg of Novozym® 435) to the mixture.

• Incubation: Stir the suspension at 35°C. Monitor the reaction progress by periodically taking aliquots and analyzing them via HPLC. The target is to stop the reaction as close to 50% conversion as possible to maximize both yield and e.e.[6]

• Reaction Termination: Once the target conversion is reached (typically 8-24 hours), terminate the reaction by filtering off the immobilized enzyme (if using Novozym® 435) or by proceeding directly to the work-up.

Protocol 3: Work-up and Purification

Rationale: The product mixture contains the unreacted ester and the newly formed carboxylic acid. These can be efficiently separated based on their different acidic/neutral properties.

• Acidification: Cool the reaction mixture to room temperature and acidify to pH ~2 using 1 M HCl. This ensures the carboxylic acid product is fully protonated.

• Extraction: Transfer the mixture to a separatory funnel and extract with MTBE (3 x 50 mL). Combine the organic layers.

• Separation of Acid and Ester:

  • Wash the combined organic layer with a saturated sodium bicarbonate (NaHCO₃) solution (2 x 50 mL).

  • Isolate the Ester: The organic layer now contains the unreacted ester. Dry it over anhydrous MgSO₄, filter, and concentrate using a rotary evaporator to yield the enantiopure ester.

  • Isolate the Acid: Combine the aqueous bicarbonate washes. Carefully acidify this aqueous layer back to pH ~2 with cold 1 M HCl. Extract the resulting carboxylic acid with fresh MTBE (3 x 50 mL). Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate to yield the enantiopure carboxylic acid.

Protocol 4: Determination of Enantiomeric Excess (e.e.)

Rationale: Chiral High-Performance Liquid Chromatography (HPLC) is the standard method for separating and quantifying enantiomers.[7] The method relies on a chiral stationary phase that interacts differently with each enantiomer, leading to different retention times.

Procedure:

• Sample Preparation: Prepare dilute solutions (~1 mg/mL) of the starting racemate, the recovered ester, and the recovered carboxylic acid (after re-esterification to the methyl ester with a reagent like diazomethane or TMS-diazomethane for easier comparison) in the mobile phase.

• HPLC Conditions (Example):

  • Column: Chiralcel® OD-H (250 x 4.6 mm)

  • Mobile Phase: 98:2 Hexane:Isopropanol

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 210 nm

  • Temperature: 25°C

• Analysis:

  • Inject the racemic standard to identify the retention times of the two enantiomers.

  • Inject the resolved samples.

  • Calculate the enantiomeric excess (e.e.) using the peak areas (A1 and A2) from the chromatogram:

    • e.e. (%) = [ |A1 - A2| / (A1 + A2) ] x 100

Data Presentation and Interpretation

Results from the enzyme screening should be tabulated for clear comparison.

Enzyme	Reaction Time (h)	Conversion (%)	Substrate e.e.s (%)	Product e.e.p (%)	E-value
Lipase A	24	15	18	>99	High
Lipase B	8	48	95	98	~180
Lipase C	24	55	85	70	Low
Control	24	<1	0	-	-
Table 1: Example data from an enzyme screening experiment. Lipase B is the superior candidate.

Interpretation:

• Conversion: The percentage of racemic starting material that has been transformed.

• Enantiomeric Excess (e.e.): A measure of the purity of the chiral sample.

• E-value (Enantioselectivity Ratio): A quantitative measure of an enzyme's ability to discriminate between enantiomers. A high E-value (>100) is indicative of an excellent resolution.

Troubleshooting

• Low Conversion: Increase enzyme loading, reaction time, or temperature (up to the enzyme's optimum). Ensure the pH is optimal for the chosen lipase.

• Low Enantioselectivity (Low e.e.): The chosen enzyme may not be suitable. Screen other lipases or try different reaction conditions (e.g., lower temperature, different solvent system if using transesterification).[8]

• Poor Separation during Work-up: Ensure pH adjustments are complete. Use sufficient solvent volumes for extraction and perform multiple extractions.

Conclusion

This application note details a robust and reliable method for the kinetic resolution of racemic methyl 5-chloro-2-isopropylpent-4-enoate using commercially available lipases. The protocol provides a clear pathway from initial enzyme screening to the isolation and analysis of enantiomerically enriched products. This biocatalytic approach offers a powerful tool for researchers and drug development professionals to access valuable chiral intermediates for synthesis.

References

• Klibanov, A. M., et al. (1985). Resolution of racemic mixtures via lipase catalysis in organic solvents. Journal of the American Chemical Society. Available at: [Link]

• Stetca, D., et al. (2018). Synthesis of a Racemic Ester and Its Lipase-Catalyzed Kinetic Resolution. Journal of Chemical Education. Available at: [Link]

• Wang, Y. F., & Sih, C. J. (1999). Resolution of racemic carboxylic acids via the lipase-catalyzed irreversible transesterification of vinyl esters. Chirality. Available at: [Link]

• Hanefeld, U., et al. (2018). Synthesis of a Racemic Ester and Its Lipase-Catalyzed Kinetic Resolution. ResearchGate. Available at: [Link]

• Ghosh, P., et al. (2015). Lipases-catalyzed enantioselective kinetic resolution of racemic alcohols: An overview. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• BenchChem. (2025). Application Notes and Protocols for the Enzymatic Kinetic Resolution in the Synthesis of (Tetrahydrofuran-2-yl)
• Chiralpedia. (2025). Part 6: Resolution of Enantiomers. Chiralpedia.

• Gotor-Fernández, V., & Gotor, V. (2020). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. Molecules. Available at: [Link]

• Sánchez, J. M., et al. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards.

• Jo, H. H., et al. (2012). Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism. Accounts of Chemical Research. Available at: [Link]

• Bull, J. A., et al. (2020). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education. Available at: [Link]

• Canary, J. W., et al. (2010). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. Journal of the American Chemical Society. Available at: [Link]

• Wikipedia. (n.d.). Kinetic resolution. Wikipedia. Available at: [Link]

• G-Alonso, Y., et al. (2017). Kinetic Resolution of (R,S)-2-Butanol Using Enzymatic Synthesis of Esters. ResearchGate. Available at: [Link]

• Kiełbasiński, P., et al. (2021). Enzymatic Approach to the Synthesis of Enantiomerically Pure Hydroxy Derivatives of 1,3,5-Triaza-7-phosphaadamantane. The Journal of Organic Chemistry. Available at: [Link]

• Secundo, F., et al. (2012). Enantioselective enzymatic resolution of racemic alcohols by lipases in green organic solvents. ResearchGate. Available at: [Link]

• Gais, H. J., & Jautelat, M. (2016). Detection and separation methods for resolution of products of enzymatic reactions. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. jocpr.com [jocpr.com]
• 5. researchgate.net [researchgate.net]
• 6. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 7. uma.es [uma.es]
• 8. Resolution of racemic carboxylic acids via the lipase-catalyzed irreversible transesterification of vinyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Asymmetric Synthesis of Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate: A Comprehensive Guide for Synthetic Chemists

Introduction

Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate is a crucial chiral building block in the synthesis of various pharmaceutically active compounds, most notably as a key intermediate for the side chain of statins such as Pitavastatin.[1][2][3] The precise stereochemical control at the C2 position is paramount for the biological activity of the final drug substance. This document provides a detailed guide for researchers, scientists, and drug development professionals on the asymmetric synthesis of this important molecule. We will delve into the strategic considerations, mechanistic underpinnings, and detailed experimental protocols for the most effective synthetic routes.

Strategic Approaches to Asymmetric Synthesis

The primary challenge in synthesizing methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate lies in establishing the stereocenter at the α-position to the ester with high enantioselectivity. Several strategies have been successfully employed to achieve this, primarily categorized as:

• Chiral Auxiliary-Mediated Synthesis: This classic and robust approach involves the temporary attachment of a chiral auxiliary to the pro-chiral substrate to direct the stereochemical outcome of a subsequent reaction.[4][5]

• Organocatalytic Asymmetric Conjugate Addition: This modern strategy utilizes small chiral organic molecules as catalysts to promote the enantioselective addition of a nucleophile to an α,β-unsaturated system.[6][7][8]

• Enzymatic Kinetic Resolution: This biocatalytic method separates a racemic mixture by selectively transforming one enantiomer, leaving the desired enantiomer unreacted and in high enantiomeric excess.[9][10][11]

This guide will focus on providing detailed protocols for the chiral auxiliary and enzymatic resolution approaches, as they represent highly reliable and scalable methods for obtaining the target molecule in high optical purity.

Chiral Auxiliary-Mediated Asymmetric Alkylation

Conceptual Workflow

The overall workflow for the chiral auxiliary-mediated synthesis is depicted below:

Caption: Workflow for Chiral Auxiliary-Mediated Synthesis.

Detailed Experimental Protocol

Part 1: Synthesis of (S)-4-isopropyl-3-propanoyloxazolidin-2-one

• To a solution of (S)-4-isopropyloxazolidin-2-one (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under an argon atmosphere, add n-butyllithium (1.05 eq, 2.5 M in hexanes) dropwise.

• Stir the resulting solution for 30 minutes at -78 °C.

• Add propanoyl chloride (1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the title compound.

Part 2: Asymmetric Alkylation

• To a solution of (S)-4-isopropyl-3-propanoyloxazolidin-2-one (1.0 eq) in anhydrous THF at -78 °C under an argon atmosphere, add lithium diisopropylamide (LDA) (1.1 eq, freshly prepared or commercial solution) dropwise.

• Stir the solution for 1 hour at -78 °C to ensure complete enolate formation.

• Add (E)-1,3-dichloro-1-propene (1.2 eq) to the enolate solution.

• Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to -20 °C and stir for an additional 4 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product is typically used in the next step without further purification.

Part 3: Auxiliary Cleavage

• Dissolve the crude alkylated product in anhydrous methanol.

• Cool the solution to 0 °C and add sodium methoxide (1.5 eq, 25 wt% in methanol) dropwise.

• Stir the reaction mixture at 0 °C for 2 hours.

• Neutralize the reaction with glacial acetic acid.

• Concentrate the mixture under reduced pressure.

• Partition the residue between water and diethyl ether.

• Separate the organic layer, wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude ester by column chromatography on silica gel to yield methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate. The chiral auxiliary can be recovered from the aqueous layer.

Step	Reactants	Reagents	Typical Yield	Diastereomeric Excess (d.e.)
Acylation	(S)-4-isopropyloxazolidin-2-one, Propanoyl chloride	n-BuLi, THF	>95%	N/A
Alkylation	N-Propanoyl oxazolidinone, (E)-1,3-dichloro-1-propene	LDA, THF	85-90%	>98%
Cleavage	Alkylated Imide	NaOMe, Methanol	>90%	N/A

Enzymatic Kinetic Resolution of Racemic Ester

This approach involves the synthesis of the racemic methyl (E)-5-chloro-2-propan-2-ylpent-4-enoate followed by a selective enzymatic hydrolysis of the (R)-enantiomer, leaving the desired (S)-enantiomer unreacted and enriched. Lipases are commonly employed for this transformation due to their enantioselectivity.[9]

Conceptual Workflow

Caption: Workflow for Enzymatic Kinetic Resolution.

Detailed Experimental Protocol

Part 1: Synthesis of Racemic Methyl (E)-5-chloro-2-propan-2-ylpent-4-enoate

• To a solution of diisopropylamine (1.1 eq) in anhydrous THF at -78 °C under an argon atmosphere, add n-butyllithium (1.05 eq, 2.5 M in hexanes) dropwise to form LDA.

• After stirring for 30 minutes, add methyl isovalerate (1.0 eq) dropwise to the LDA solution.

• Stir the resulting enolate solution for 1 hour at -78 °C.

• Add (E)-1,3-dichloro-1-propene (1.2 eq) to the reaction mixture.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain the racemic ester.

Part 2: Enzymatic Kinetic Resolution

• Prepare a buffered aqueous solution (e.g., phosphate buffer, pH 7.5).

• Disperse the racemic methyl (E)-5-chloro-2-propan-2-ylpent-4-enoate in the buffer solution with vigorous stirring.

• Add a lipase preparation (e.g., immobilized Candida antarctica lipase B, Novozym 435). The optimal enzyme loading should be determined empirically.

• Maintain the pH of the reaction mixture at 7.5 by the controlled addition of a dilute aqueous sodium hydroxide solution. The consumption of base is indicative of the progress of the hydrolysis reaction.

• Monitor the reaction progress by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the enantiomeric excess (e.e.) of the remaining ester.

• When the desired e.e. (typically >99%) of the (S)-ester is reached (at approximately 50% conversion), stop the reaction by filtering off the immobilized enzyme.

• Extract the aqueous solution with a suitable organic solvent (e.g., methyl tert-butyl ether).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Further purification by column chromatography may be required to remove any residual carboxylic acid, affording the highly enantioenriched methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate.

Parameter	Condition
Enzyme	Immobilized Candida antarctica Lipase B (Novozym 435)
Solvent	Phosphate Buffer (pH 7.5)
Temperature	30-40 °C
Monitoring	Chiral GC/HPLC
Endpoint	~50% conversion, >99% e.e. of (S)-ester
Typical Yield	40-45% (theoretical maximum is 50%)

Conclusion

The asymmetric synthesis of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate can be reliably achieved through either a chiral auxiliary-mediated approach or enzymatic kinetic resolution. The choice of method will depend on factors such as the desired scale of the synthesis, cost of reagents, and available equipment. The chiral auxiliary method offers high diastereoselectivity and a predictable outcome, while the enzymatic resolution provides a green and highly enantioselective alternative. Both protocols, when executed with care, will yield the target molecule in high optical purity, suitable for its use in the synthesis of life-saving statin drugs.

References

• Reddy, B. V. S. et al. Diastereoselective synthesis of pitavastatin calcium via bismuth-catalyzed two-component hemiacetal/oxa-Michael addition reaction. Org. Biomol. Chem.2013 , 11, 7144-7152. [Link]

• Fabris, J., Časar, Z., Smilović, I. G., & Črnugelj, M. Formal Synthesis of Rosuvastatin and Pitavastatin. Synfacts2014 , 10, 1121-1121. [Link]

• Kumar, A. et al. Substrate Stereocontrol in Bromine-Induced Intermolecular Cyclization: Asymmetric Synthesis of Pitavastatin Calcium. J. Org. Chem.2010 , 75, 4195–4201. [Link]

• Request PDF. Highly Stereoselective Formal Synthesis of Rosuvastatin and Pitavastatin Through Julia–Kocienski Olefination Using the Lactonized Statin Side-Chain Precursor. [Link]

• Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof.
• Process for the production of (s)-5-chloro-2-isopropylpent-4-enoic acid esters.

• Al-Sirt, A. et al. Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes. Molecules2019 , 24, 1593. [Link]

• Chiral auxiliary. Wikipedia. [Link]

• Knudsen, K. R., Mitchell, C. E., & Ley, S. V. Asymmetric organocatalytic conjugate addition of malonates to enones using a proline tetrazole catalyst. Chem. Commun.2006 , 66-68. [Link]

• Asymmetric Organocatalytic Conjugate Additions. Request PDF. [Link]

• A versatile organocatalyst for the asymmetric conjugate addition of nitroalkanes to enones. Semantic Scholar. [Link]

• Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification. PMC - NIH. [Link]

• Lipases-catalyzed enantioselective kinetic resolution of racemic alcohols: An overview. Journal of Chemical and Pharmaceutical Research. [Link]

• Asymmetric Palladium-Catalyzed Conjugate Addition of Arylboronic Acids to β,β-Disubstituted α,β-Unsaturated Ketones. Organic Syntheses. [Link]

• Asymmetric Alkylation of Enolates. Chem 115 Myers. [Link]

• Ketone, cyclopropyl methyl. Organic Syntheses. [Link]

• Chiral Auxiliary Controlled Reactions. No Added Chemicals. [Link]

• Recent advances in asymmetric synthesis with chiral imide auxiliaries. Société Chimique de France. [Link]

• Chiral Auxiliaries in Asymmetric Synthesis. Request PDF. [Link]

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. Diastereoselective synthesis of pitavastatin calcium via bismuth-catalyzed two-component hemiacetal/oxa-Michael addition reaction - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 4. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Asymmetric organocatalytic conjugate addition of malonates to enones using a proline tetrazole catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. US20100248337A1 - PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS - Google Patents [patents.google.com]
• 10. Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jocpr.com [jocpr.com]
• 12. Chiral Auxiliary Controlled Reactions [chem-is-you.blogspot.com]
• 13. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]

The Strategic Application of Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate in Modern Medicinal Chemistry

Introduction: The Quintessential Role of Chiral Building Blocks in Drug Discovery

In the landscape of contemporary drug discovery, the efficient and stereocontrolled synthesis of complex molecular architectures is paramount. Chiral building blocks, possessing defined three-dimensional arrangements, are the linchpins in constructing active pharmaceutical ingredients (APIs) with optimal efficacy and safety profiles. Among these, Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate stands out as a versatile and highly valuable synthon. Its unique combination of a stereocenter, a reactive vinyl chloride moiety, and an ester functional group makes it a powerful tool for medicinal chemists. This document serves as a comprehensive guide to the application of this key intermediate, with a particular focus on its pivotal role in the synthesis of the direct renin inhibitor, Aliskiren.

The strategic incorporation of halogen atoms, such as chlorine, into drug candidates is a well-established strategy in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic properties.[1] The vinyl chloride motif present in Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate offers a reactive handle for a variety of coupling reactions, enabling the facile introduction of molecular complexity. Furthermore, the (S)-stereochemistry at the C2 position is crucial for establishing the desired biological activity in the final drug molecule, underscoring the importance of stereoselective synthesis of this building block.

Core Application: A Cornerstone in the Synthesis of Aliskiren

Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate is most notably recognized as a key intermediate in the industrial synthesis of Aliskiren, a potent, orally active, non-peptide inhibitor of the enzyme renin, used for the treatment of hypertension.[2] The renin-angiotensin-aldosterone system (RAAS) plays a critical role in the regulation of blood pressure, and its overactivation can lead to cardiovascular disease. Aliskiren directly targets the initial, rate-limiting step of this cascade, offering a distinct therapeutic advantage.

The synthesis of Aliskiren is a complex undertaking, requiring the precise assembly of multiple chiral centers. Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate provides the C5-C9 fragment of the Aliskiren backbone, incorporating the crucial (S)-isopropyl group and a reactive terminus for subsequent elaboration.

Experimental Protocols

Protocol 1: Synthesis of Racemic Methyl (4E)-5-chloro-2-isopropylpent-4-enoate

This protocol outlines a common chemical approach to the synthesis of the racemic form of the title compound, which can then be subjected to chiral resolution.

Principle: The synthesis involves the alkylation of an isopropyl-substituted malonic ester with (1E)-1,3-dichloropropene, followed by dealkoxycarbonylation to yield the desired product. This method allows for the efficient construction of the carbon skeleton.[3]

Materials:

• Dimethyl 2-isopropylmalonate

• (1E)-1,3-dichloropropene

• Strong base (e.g., Sodium Hydride or a suitable alkoxide)

• Aprotic solvent (e.g., Tetrahydrofuran (THF), Dimethylformamide (DMF))

• Sulfolane

• Sodium Chloride (NaCl)

• Water

• Standard laboratory glassware and work-up reagents

Procedure:

• Alkylation:

  • In a flame-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet, dissolve dimethyl 2-isopropylmalonate in an appropriate aprotic solvent.

  • Cool the solution to 0°C in an ice bath.

  • Carefully add the strong base portion-wise, maintaining the temperature below 5°C.

  • Once the base addition is complete, stir the reaction mixture at room temperature for 30 minutes.

  • Cool the mixture again to 0°C and add (1E)-1,3-dichloropropene dropwise via the dropping funnel.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude dialkylated malonate.

• Dealkoxycarbonylation:

  • To the crude dialkylated malonate, add sulfolane, water, and sodium chloride.

  • Heat the mixture to a high temperature (e.g., 225°C) and stir for several hours, monitoring the reaction progress by Gas Chromatography (GC).[3]

  • Upon completion, cool the reaction mixture to room temperature.

  • Add water and extract the product with an organic solvent (e.g., toluene).

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product can be purified by vacuum distillation to yield racemic Methyl (4E)-5-chloro-2-isopropylpent-4-enoate.

Protocol 2: Enzymatic Kinetic Resolution of Racemic Methyl (4E)-5-chloro-2-isopropylpent-4-enoate

This protocol describes the stereoselective hydrolysis of the racemic ester using a lipase, a highly efficient method for obtaining the desired (S)-enantiomer.

Principle: Enzymatic kinetic resolution relies on the differential rate of reaction of a chiral enzyme with the two enantiomers of a racemic substrate. In this case, a lipase will selectively hydrolyze the (R)-enantiomer of the methyl ester to the corresponding carboxylic acid, leaving the desired (S)-enantiomer of the methyl ester unreacted and thus enriched.[2]

Materials:

• Racemic Methyl (4E)-5-chloro-2-isopropylpent-4-enoate

• Immobilized Lipase (e.g., from Rhodosporidium toruloides or Candida antarctica)[2]

• Aqueous buffer solution (e.g., Tris-HCl, pH 8.0)

• Aqueous sodium hydroxide (e.g., 1 M) for pH control

• Organic solvent for extraction (e.g., methyl tert-butyl ether (MTBE))

• Standard laboratory glassware and work-up reagents

Procedure:

• Enzymatic Hydrolysis:

  • Prepare a buffered aqueous solution (e.g., 0.1 M Tris-HCl, pH 8.0) in a reaction vessel equipped with a pH meter and a stirrer.

  • Disperse the racemic Methyl (4E)-5-chloro-2-isopropylpent-4-enoate in the buffer.

  • Add the immobilized lipase to the mixture.

  • Stir the reaction at a controlled temperature (e.g., 21-30°C).

  • Monitor the pH of the reaction mixture. As the (R)-ester is hydrolyzed to the carboxylic acid, the pH will decrease. Maintain the pH at the desired setpoint (e.g., 8.0) by the controlled addition of aqueous sodium hydroxide.

  • Monitor the progress of the reaction by chiral High-Performance Liquid Chromatography (HPLC) or GC to determine the enantiomeric excess (ee) of the remaining ester.

  • Continue the reaction until the desired ee of the (S)-ester is achieved (typically >99%).

• Work-up and Isolation:

  • Once the reaction is complete, filter off the immobilized enzyme. The enzyme can often be washed and reused.

  • Extract the aqueous phase with an organic solvent (e.g., MTBE) to separate the unreacted (S)-ester from the (R)-acid salt.

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution to remove any remaining acid, followed by a brine wash.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield the enantiomerically pure Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate.

Data Presentation

Parameter	Chemical Synthesis (Racemic)	Enzymatic Resolution
Starting Material	Dimethyl 2-isopropylmalonate	Racemic Methyl (4E)-5-chloro-2-isopropylpent-4-enoate
Key Reagents	(1E)-1,3-dichloropropene, Strong Base	Lipase (Rhodosporidium toruloides)
Stereoselectivity	None (produces racemate)	High (can achieve >99% ee for the (S)-ester)
Typical Yield	Moderate to High	~50% (theoretical maximum for kinetic resolution)
Key Advantage	Scalable chemical transformation	High enantiopurity, mild reaction conditions

Visualization of Key Processes

Synthetic Workflow

Caption: Synthetic and Resolution Workflow.

Role in Aliskiren Synthesis

Caption: Role as a Key Building Block.

Broader Perspectives and Future Directions

While the application of Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate is prominently exemplified in the synthesis of Aliskiren, its utility is not necessarily confined to this single application. The structural motifs it possesses—a chiral center adjacent to a sterically demanding isopropyl group and a reactive vinyl chloride—are of significant interest in medicinal chemistry. The principles of bioisosterism and analog-based drug design suggest that this building block could be employed in the synthesis of novel compounds targeting a range of biological entities.

Future research may explore the use of this synthon in the development of:

• Novel enzyme inhibitors: The stereochemistry and functionality could be adapted to target other proteases or enzymes where specific spatial arrangements are critical for binding.

• Pro-drugs and delivery systems: The ester functionality could be modified to create pro-drugs with improved pharmacokinetic profiles.

• Combinatorial libraries: The reactive vinyl chloride allows for diversification through various cross-coupling reactions, enabling the generation of libraries of related compounds for high-throughput screening.

Conclusion

Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate is a testament to the power of chiral building blocks in modern medicinal chemistry. Its efficient synthesis and stereoselective resolution provide a reliable route to a key fragment for the construction of complex, life-saving therapeutics like Aliskiren. The protocols and data presented herein offer a practical guide for researchers and drug development professionals seeking to leverage the unique chemical attributes of this valuable synthon. As the demand for more sophisticated and stereochemically pure pharmaceuticals continues to grow, the importance of such well-defined and versatile building blocks will undoubtedly increase.

References

• (Referenced patents and liter
• (Referenced patents and literature on the synthesis of Methyl (2S,4E)

• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. European Journal of Medicinal Chemistry. [Link]

• Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof.
• (Referenced literature on enzym
• (Referenced literature on the importance of chiral building blocks).
• (Referenced liter
• (Referenced literature on medicinal chemistry principles).
• PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS.
• (Referenced literature on Aliskiren's mechanism of action).

Sources

• 1. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US20100248337A1 - PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS - Google Patents [patents.google.com]
• 3. CA2507944C - Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof - Google Patents [patents.google.com]

Application Note: A Robust HPLC Method for the Chiral Purity Analysis of Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate

Abstract

This application note presents a detailed guide for the development and validation of a High-Performance Liquid Chromatography (HPLC) method for the determination of the enantiomeric purity of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate. As a chiral molecule, the separation and quantification of its enantiomeric counterpart is critical for ensuring the quality, efficacy, and safety of pharmaceutical products. This document provides a comprehensive protocol, from method development strategy using polysaccharide-based chiral stationary phases to full method validation in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4][5] It is intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry.

Introduction: The Analytical Challenge

Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate is a chiral ester with a stereocenter at the C2 position. In drug development, it is often the case that one enantiomer exhibits the desired therapeutic effect, while the other may be less active, inactive, or even contribute to adverse effects. Consequently, regulatory authorities require stringent control over the enantiomeric purity of chiral drug substances.

The primary analytical challenge lies in the fact that enantiomers possess identical physical and chemical properties in an achiral environment, making their separation by conventional chromatographic techniques impossible.[6] Direct separation using High-Performance Liquid Chromatography with a Chiral Stationary Phase (CSP) is the most prevalent and effective approach to resolve and quantify enantiomers.[6][7] This application note details a systematic approach to developing a robust and reliable HPLC method for this purpose.

Method Development Strategy: A Rationale-Driven Approach

The development of a successful chiral separation method is often an empirical process, but a logical screening strategy can significantly streamline the effort.[8] Our approach is centered on the selection of a high-performance chiral stationary phase and the systematic evaluation of mobile phase compositions.

Selection of the Chiral Stationary Phase (CSP)

For the separation of a wide variety of racemates, including esters, polysaccharide-based CSPs are among the most powerful and versatile.[9][10] These phases, typically derivatives of cellulose or amylose coated or immobilized on a silica support, offer a complex chiral environment with multiple interaction mechanisms, including hydrogen bonding, dipole-dipole, and π-π interactions, which are crucial for chiral recognition.[11][12]

For this application, we propose starting with a Lux Cellulose-1 column, which is based on cellulose tris(3,5-dimethylphenylcarbamate).[11][12] This CSP is known for its broad enantioselectivity and has a high success rate in resolving a diverse range of chiral compounds.[11] An immobilized version of a polysaccharide CSP, such as a CHIRALPAK IA , could also be an excellent choice due to its enhanced robustness and compatibility with a wider range of organic solvents.[13][14][15]

Mobile Phase Screening

The choice of mobile phase significantly influences the retention and selectivity of the enantiomeric separation. A screening of different mobile phase systems is essential. For polysaccharide-based CSPs, normal-phase, polar organic, and reversed-phase modes can be explored.[16]

• Normal-Phase Mode: Typically employs mixtures of an alkane (e.g., n-hexane or heptane) and an alcohol (e.g., isopropanol or ethanol). This mode often provides excellent selectivity for many chiral compounds.

• Polar Organic Mode: Uses polar organic solvents like acetonitrile or methanol, often with additives.

• Reversed-Phase Mode: Utilizes aqueous-organic mobile phases, which can be advantageous for compounds with better solubility in such systems and for LC-MS compatibility.[17]

For methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate, a good starting point is the normal-phase mode, as it often yields high efficiency and selectivity on polysaccharide CSPs. A screening of different alcohol modifiers and their concentrations is recommended.

Diagram: Chiral Method Development Workflow

Caption: A systematic workflow for chiral HPLC method development.

Proposed HPLC Method and Protocol

Based on the principles outlined above, the following is a proposed starting method for the chiral purity analysis of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate. This method should be optimized to meet system suitability criteria before validation.

Instrumentation and Materials

• HPLC System: A system equipped with a quaternary or binary pump, an autosampler, a column thermostat, and a UV detector.

• Chiral Column: Lux Cellulose-1, 5 µm, 250 x 4.6 mm (or equivalent polysaccharide-based CSP).

• Chemicals: HPLC grade n-hexane, isopropanol (IPA), and ethanol.

• Sample Diluent: n-Hexane/Isopropanol (90:10, v/v).

• Standard Preparation: Prepare a solution of the racemic mixture of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate at a concentration of approximately 1.0 mg/mL in the sample diluent.

• Sample Preparation: Prepare a solution of the test sample at a concentration of approximately 1.0 mg/mL in the sample diluent.

Chromatographic Conditions

Parameter	Recommended Condition
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 220 nm
Injection Volume	10 µL
Run Time	Approximately 20 minutes (adjust as needed)

Experimental Protocol

• System Equilibration: Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• System Suitability Test (SST):

  • Inject the sample diluent (blank) to ensure no interfering peaks are present.

  • Make five replicate injections of the racemic standard preparation.

  • The system is deemed suitable for use if the criteria in the table below are met. These criteria are based on general principles from the USP General Chapter <621>.[18]

• Analysis:

  • Inject the sample preparation in duplicate.

  • Calculate the percentage of the undesired enantiomer in the sample.

System Suitability Criteria

Parameter	Acceptance Criterion	Rationale
Resolution (Rs)	Rs between the two enantiomer peaks ≥ 2.0	Ensures accurate integration and quantification of each enantiomer.[19]
Tailing Factor (Tf)	Tf for each enantiomer peak ≤ 2.0	Indicates good peak symmetry, which is important for accurate peak integration.
Precision (%RSD)	Relative Standard Deviation of the peak areas for the main enantiomer ≤ 2.0% (for n=5)	Demonstrates the reproducibility of the injection and the stability of the system.[19]

Method Validation Protocol (ICH Q2(R1))

Once the method is optimized and meets system suitability criteria, it must be validated to demonstrate its suitability for its intended purpose.[3][5] The following validation parameters should be assessed according to ICH Q2(R1) guidelines.[1][2][4]

Diagram: HPLC Analysis and Validation Workflow

Caption: Workflow from sample preparation to final report generation.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of other components. For a chiral purity method, this means demonstrating that the peaks for the two enantiomers are well-resolved from each other and from any potential impurities or degradation products.

• Protocol:

  • Analyze a blank (diluent), the desired (S)-enantiomer standard, the undesired (R)-enantiomer standard (if available), and the racemic mixture.

  • Spike the sample with known impurities and potential degradation products to demonstrate that they do not interfere with the enantiomer peaks.

  • Perform forced degradation studies (e.g., acid, base, oxidative, thermal, photolytic stress) on the sample and analyze the stressed samples to ensure separation from degradants.

Linearity

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a given range.

• Protocol:

  • Prepare a series of at least five solutions of the undesired enantiomer spanning a range from the Limit of Quantitation (LOQ) to 150% of the specification limit for this enantiomer (e.g., if the limit is 0.5%, the range could be 0.05% to 0.75%).

  • Inject each solution and plot the peak area against the concentration.

  • Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.99.

Accuracy

Accuracy is the closeness of the test results to the true value. It is determined by spiking the sample with known amounts of the undesired enantiomer.

• Protocol:

  • Prepare the sample of the pure (S)-enantiomer at the target concentration.

  • Spike the sample with the undesired (R)-enantiomer at three different concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

  • Prepare each concentration level in triplicate and analyze.

  • Calculate the percent recovery for each level. The recovery should be within a pre-defined range (e.g., 90.0% to 110.0%).

Precision

Precision is a measure of the random error and is assessed at two levels: repeatability and intermediate precision.

• Repeatability (Intra-assay precision):

  • Prepare six individual samples of the (S)-enantiomer spiked with the (R)-enantiomer at the 100% specification limit.

  • Analyze the samples on the same day, with the same analyst and instrument.

  • Calculate the %RSD of the results.

• Intermediate Precision:

  • Repeat the repeatability study on a different day, with a different analyst, and on a different instrument.

  • The %RSD of the combined results from both studies should be within the acceptance criteria.

Limit of Quantitation (LOQ)

The LOQ is the lowest amount of the undesired enantiomer that can be quantitatively determined with suitable precision and accuracy.

• Protocol:

  • Estimate the LOQ based on the signal-to-noise ratio (typically S/N ≥ 10) or by determining the concentration at which the precision (%RSD) is within an acceptable limit (e.g., ≤ 10%).

  • Prepare samples at the estimated LOQ concentration and inject them (n=6) to confirm the precision.

Robustness

Robustness demonstrates the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol:

  • Vary the following parameters one at a time:

    • Mobile phase composition (e.g., ±2% of the alcohol component).

    • Column temperature (e.g., ±5 °C).

    • Flow rate (e.g., ±0.1 mL/min).

  • Analyze a sample under each condition and evaluate the impact on the system suitability parameters, particularly resolution. The resolution should remain ≥ 2.0.

Data Presentation and Interpretation

All quantitative results from the validation studies should be summarized in clear and concise tables.

Table 1: Summary of Hypothetical Validation Results

Validation Parameter	Acceptance Criteria	Hypothetical Result	Pass/Fail
Specificity	No interference at the retention times of the enantiomers. Resolution > 2.0.	All peaks resolved.	Pass
Linearity (r²)	≥ 0.99	0.9995	Pass
Accuracy (% Recovery)	90.0% - 110.0%	98.5% - 102.3%	Pass
Precision (%RSD)
- Repeatability	≤ 5.0%	2.1%	Pass
- Intermediate Precision	≤ 10.0%	3.5%	Pass
LOQ	S/N ≥ 10, Precision ≤ 10%	Confirmed at 0.05% level.	Pass
Robustness	Resolution (Rs) ≥ 2.0	Resolution remained > 2.2 under all varied conditions.	Pass

Conclusion

This application note provides a comprehensive framework for the development and validation of a robust HPLC method for the analysis of the enantiomeric purity of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate. The proposed method, utilizing a polysaccharide-based chiral stationary phase, offers a reliable starting point for achieving the necessary separation. By following the detailed validation protocol based on ICH Q2(R1) guidelines, laboratories can ensure that the developed method is suitable for its intended purpose in a regulated environment, ultimately contributing to the quality and safety of pharmaceutical products.

References

• System Suitability and Validation for Chiral Purity Assays of Drug Substances. (n.d.).
• Chiralpak - Chiral Technologies - Daicel - Manufacturer. (n.d.). MZ-Analysentechnik.
• CHIRAL COLUMNS. (n.d.). Chromservis.
• Chiral HPLC separation: strategy and approaches. (2022). Chiralpedia.
• Chiralpak IA: the new Daicel chiral HPLC column compatible with all solvents. (n.d.). CHIRAL TECHNOLOGIES EUROPE.
• Daicel Chiral Technologies Announces the Launch of CHIRALPAK® IM. (2022). Daicel Chiral Technologies.
• Lux Cellulose-1 Chiral LC Columns. (n.d.). Phenomenex.
• Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration. (2016). Scientific Research Publishing.
• Lux Chiral HPLC Columns for Chiral Separ
• ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. (2013). Pharmaceutical Outsourcing.
• Lux™. (n.d.). Phenomenex.
• Lux Cellulose-1 - Phenomenex - Chiral - HPLC-MART. (n.d.). HPLC-MART.
• Chiral HPLC Columns: Daicel CHIRALPAK & CHIRALCEL Phases. (n.d.). Studylib.
• Understanding the Latest Revisions to USP <621>. (n.d.). Agilent.
• Develop Chiral Separation Methods with Daicel's Immobilized Columns. (2021). Daicel Chiral Technologies.
• Defining a system suitability limit to decide on column deterioration and to facilitate column transfers in chiral supercritical fluid chrom
• ICH Q2(R1)
• Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applic
• Reversed Phase Chiral Method Development Using Polysaccharide-based Stationary Phases. (n.d.).
• Chiral Separations by HPLC on Immobilized Polysaccharide Chiral Stationary Phases. (n.d.).
• A Strategy for Developing HPLC Methods for Chiral Drugs. (n.d.).
• Q2(R1)
• Chiral HPLC Column Selection and Method Development Guide. (n.d.). Sigma-Aldrich.
• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (n.d.). EMA.
• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). EMA.

Sources

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. database.ich.org [database.ich.org]
• 5. ema.europa.eu [ema.europa.eu]
• 6. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration [scirp.org]
• 10. Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lux Cellulose-1 Chiral LC Columns: Phenomenex [phenomenex.com]
• 12. hplcmart.com [hplcmart.com]
• 13. hplc.eu [hplc.eu]
• 14. studylib.net [studylib.net]
• 15. Chiral Separations by HPLC on Immobilized Polysaccharide Chiral Stationary Phases | Springer Nature Experiments [experiments.springernature.com]
• 16. Lux Chiral HPLC Columns for Chiral Separation | Phenomenex [phenomenex.com]
• 17. chromatographytoday.com [chromatographytoday.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. chromatographyonline.com [chromatographyonline.com]

Chromatographic Purification of Aliskiren Intermediates: A Guide for Drug Development

Introduction: The Critical Role of Purity in Aliskiren Synthesis

Aliskiren is the first in a class of drugs known as direct renin inhibitors, prescribed for the treatment of hypertension.[1] Its complex stereochemistry and multi-step synthesis necessitate rigorous purification of various intermediates to ensure the final active pharmaceutical ingredient (API) is free of impurities that could affect its efficacy and safety.[1][2] This application note provides a detailed overview of the chromatographic techniques and protocols vital for the purification of key Aliskiren intermediates, offering insights into the rationale behind methodological choices for researchers, scientists, and drug development professionals.

The synthesis of Aliskiren involves several chiral centers, and the control of stereochemistry is paramount.[3] Even minor isomeric impurities can be difficult to remove in the final steps, making the purification of early-stage intermediates a critical aspect of the overall manufacturing process.[1] Chromatographic techniques, with their high resolving power, are indispensable tools for achieving the required levels of purity.[4]

Core Chromatographic Strategies for Aliskiren Intermediates

The choice of chromatographic technique is dictated by the physicochemical properties of the intermediate , including its polarity, solubility, and the nature of the impurities to be removed. The three primary HPLC modes employed are Normal-Phase (NP-HPLC), Reversed-Phase (RP-HPLC), and for chiral separations, specialized chiral chromatography, which can be performed in either normal or reversed-phase modes. More recently, Supercritical Fluid Chromatography (SFC) has emerged as a powerful and "green" alternative.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is the most widely used chromatographic mode in the pharmaceutical industry due to its robustness and applicability to a broad range of compounds.[5][6] It utilizes a non-polar stationary phase (typically C18 or C8 bonded silica) and a polar mobile phase (often a mixture of water and acetonitrile or methanol).[5][7] RP-HPLC is particularly effective for separating non-polar to moderately polar compounds and is often the first choice for analyzing reaction mixtures and purifying intermediates in Aliskiren synthesis.[8][9][10]

• Normal-Phase High-Performance Liquid Chromatography (NP-HPLC): In NP-HPLC, a polar stationary phase (like silica or alumina) is used with a non-polar mobile phase (e.g., hexane or heptane with a polar modifier like ethanol or isopropanol).[6][11][12] This technique excels at separating compounds based on differences in their polar functional groups and is highly effective for the separation of structural isomers.[6][11] For certain Aliskiren intermediates that are highly soluble in organic solvents, NP-HPLC can offer superior resolution compared to RP-HPLC.[12]

• Chiral Chromatography: Given the stereochemical complexity of Aliskiren, chiral separations are essential.[3][13] This is typically achieved using a chiral stationary phase (CSP) that can differentiate between enantiomers.[14] Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are widely used for their broad applicability.[14] Chiral separations can be performed in both normal-phase and reversed-phase modes, with the choice depending on the solubility and properties of the enantiomeric pair.[15]

• Supercritical Fluid Chromatography (SFC): SFC is a form of normal-phase chromatography that uses a supercritical fluid, most commonly carbon dioxide, as the main mobile phase.[16] It offers several advantages over traditional HPLC, including faster separations, reduced organic solvent consumption, and lower backpressure.[16][17] SFC is particularly well-suited for both chiral and achiral purifications and is increasingly being adopted in the pharmaceutical industry for its efficiency and environmental benefits.[17][18][19]

Visualizing the Purification Workflow

The following diagram illustrates a general workflow for the chromatographic purification of an Aliskiren intermediate, from initial analysis to the isolation of the pure compound.

Sources

• 1. veeprho.com [veeprho.com]
• 2. WO2012052829A1 - Synthesis of aliskiren - Google Patents [patents.google.com]
• 3. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 4. Synthesis of aliskiren [jcpu.cpu.edu.cn]
• 5. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 6. Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool | Separation Science [sepscience.com]
• 7. Reversed-phase high performance liquid chromatography: Significance and symbolism [wisdomlib.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. academic.oup.com [academic.oup.com]
• 10. Bot Verification [rasayanjournal.co.in]
• 11. hplcchina.com [hplcchina.com]
• 12. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 13. Strategies for chiral separation: from racemate to enantiomer - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 14. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. ujps.twistingmemoirs.com [ujps.twistingmemoirs.com]
• 17. chromatographytoday.com [chromatographytoday.com]
• 18. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 19. Parallel chiral sub/supercritical fluid chromatography screening as a framework for accelerated purification of pharmaceutical targets - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Application of Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate as a High-Value Chiral Building Block

In the landscape of modern pharmaceutical synthesis, the demand for enantiomerically pure starting materials is paramount for the construction of complex, stereochemically defined active pharmaceutical ingredients (APIs). Among these crucial chiral building blocks, methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate has emerged as a molecule of significant industrial importance. Its unique structural features, comprising a stereocenter alpha to an ester and a reactive vinyl chloride moiety, make it a versatile synthon, most notably as a key intermediate in the synthesis of the direct renin inhibitor, Aliskiren.[1]

This technical guide provides an in-depth exploration of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate, detailing its synthesis, physicochemical properties, and a comprehensive protocol for its application in the synthesis of Aliskiren. The methodologies presented herein are designed to provide researchers, scientists, and drug development professionals with the practical insights necessary for the successful utilization of this chiral building block.

Physicochemical Properties and Data

A thorough understanding of the physicochemical properties of a chiral building block is essential for its effective handling, reaction optimization, and purification. The key properties of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate are summarized in the table below.

Property	Value	Reference
CAS Number	387353-77-7	[2]
Molecular Formula	C₉H₁₅ClO₂	[2]
Molecular Weight	190.67 g/mol	[2]
Boiling Point	203 °C	[3]
Density	1.023 g/cm³	[3]
Appearance	Colorless to pale yellow oil	[1]
Enantiomeric Excess (ee)	>99% (achievable via enzymatic resolution)	[1]

Note: Specific rotation and detailed spectral data (NMR, IR) for the enantiomerically pure compound are not widely published and should be determined experimentally upon synthesis.

Stereoselective Synthesis: A Two-Stage Approach

The industrial production of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate is typically achieved through a two-stage process that involves the initial synthesis of the racemic mixture, followed by a highly efficient enzymatic kinetic resolution to isolate the desired (S)-enantiomer.

Stage 1: Synthesis of Racemic (E)-methyl 5-chloro-2-isopropylpent-4-enoate

The synthesis of the racemic precursor is achieved through a dealkoxycarbonylation of a malonic ester derivative. This method is advantageous due to the use of readily available starting materials and its suitability for large-scale production.[4]

Caption: Synthetic workflow for the preparation of the racemic precursor.

Stage 2: Enzymatic Kinetic Resolution for the (S)-Enantiomer

The separation of the enantiomers is elegantly achieved through enzymatic kinetic resolution. This biotransformation utilizes an esterase or lipase that selectively hydrolyzes the (R)-enantiomer of the racemic ester to its corresponding carboxylic acid, leaving the desired (S)-enantiomer unreacted and in high enantiomeric excess.[1]

Caption: Enzymatic kinetic resolution to obtain the (S)-enantiomer.

Application in the Total Synthesis of Aliskiren

The primary and most significant application of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate is as a cornerstone in the synthesis of Aliskiren, a potent and orally active direct renin inhibitor for the treatment of hypertension.[1] The chiral building block provides a key fragment of the Aliskiren backbone, with the correct stereochemistry at the C2 position already established.

The synthetic utility of this building block lies in the reactivity of its vinyl chloride group, which can participate in coupling reactions to form a new carbon-carbon bond, thereby extending the carbon chain. A common strategy involves the conversion of the vinyl chloride to a vinylmetal species, which then undergoes a coupling reaction with another key fragment of the Aliskiren molecule.

Caption: Role of the chiral building block in the convergent synthesis of Aliskiren.

Experimental Protocols

The following protocols are provided as a guide for the synthesis and application of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate. Standard laboratory safety procedures should be followed at all times.

Protocol 1: Synthesis of Racemic (E)-methyl 5-chloro-2-isopropylpent-4-enoate

This protocol is adapted from the general principles outlined in patent literature and may require optimization.[4]

• Alkylation:

  • To a stirred suspension of sodium hydride (1.2 eq.) in anhydrous N,N-dimethylformamide (DMF) under an inert atmosphere (N₂ or Ar), add dimethyl 2-isopropylmalonate (1.0 eq.) dropwise at 0 °C.

  • Allow the mixture to warm to room temperature and stir for 1 hour until gas evolution ceases.

  • Cool the reaction mixture to 0 °C and add (1E)-1,3-dichloropropene (1.1 eq.) dropwise.

  • Stir the reaction at room temperature for 12-18 hours, monitoring by TLC or GC-MS until the starting malonate is consumed.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude dimethyl 2-[(2E)-3-chloro-2-propenyl]-2-isopropylmalonate.

• Dealkoxycarbonylation:

  • Combine the crude intermediate from the previous step with sodium chloride (2.0 eq.) and water (1.5 eq.) in a high-boiling polar aprotic solvent such as sulfolane or dimethyl sulfoxide (DMSO).

  • Heat the mixture to 150-180 °C and stir vigorously for 4-8 hours, monitoring the decarboxylation by GC-MS.

  • Cool the reaction mixture to room temperature and dilute with water.

  • Extract the product with a suitable organic solvent (e.g., methyl tert-butyl ether).

  • Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation to obtain racemic (E)-methyl 5-chloro-2-isopropylpent-4-enoate as a colorless oil.

Protocol 2: Enzymatic Resolution of (E)-methyl 5-chloro-2-isopropylpent-4-enoate

This protocol is based on the methodology described in US Patent 2010/0248337 A1 and may require specific microbial strains and fermentation conditions.[1]

• Reaction Setup:

  • Prepare a buffered aqueous solution (e.g., 0.1 M Tris-HCl, pH 8.0).

  • Add racemic (E)-methyl 5-chloro-2-isopropylpent-4-enoate to the buffer to a final concentration of 10-50 g/L.

  • Add the esterase/lipase source (e.g., frozen cells of Rhodosporidium toruloides) at a loading of 5-15% (w/v).

• Reaction Execution:

  • Stir the mixture vigorously at a controlled temperature (e.g., 20-30 °C).

  • Maintain the pH of the reaction at 8.0 by the controlled addition of an aqueous base (e.g., 1 M NaOH). The consumption of base is indicative of the hydrolysis of the (R)-enantiomer.

  • Monitor the enantiomeric excess (ee) of the remaining (S)-ester periodically by chiral GC analysis.

• Work-up and Isolation:

  • When the desired ee of the (S)-ester is reached (>98%), stop the reaction by acidifying the mixture to pH 2-3 with an acid (e.g., 6 M HCl).

  • Extract the (S)-ester with an organic solvent (e.g., methyl tert-butyl ether).

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution to remove the (R)-acid byproduct, followed by a brine wash.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Further purify the resulting oil by vacuum distillation to obtain methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate with high enantiomeric purity.

Conclusion and Future Outlook

Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate stands as a testament to the power of combining classical organic synthesis with biocatalysis to access valuable, enantiomerically pure building blocks. Its role in the synthesis of Aliskiren underscores its importance in the pharmaceutical industry. While its application appears to be highly specialized, the unique combination of stereochemistry and functional groups within this molecule may yet be exploited in the synthesis of other complex targets. Future research may focus on expanding the utility of this synthon through the development of novel coupling methodologies or its application in the synthesis of other biologically active compounds. The protocols and data presented in this guide offer a solid foundation for any researcher looking to leverage the synthetic potential of this important chiral intermediate.

References

• US Patent US20100248337A1. Process for the production of (s)-5-chloro-2-isopropylpent-4-enoic acid esters.
• Canadian Patent CA2507944C. Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof.

• Shan, F., et al. (2015). The Development of a Complementary Pathway for the Synthesis of Aliskiren. Organic & Biomolecular Chemistry, 13(3), 784-793. Available from: [Link]

• Reddy, B. V. S., et al. (2010). Total synthesis of "aliskiren": the first Renin inhibitor in clinical practice for hypertension. Tetrahedron Letters, 51(20), 2734-2736. Available from: [Link]

• WO Patent WO2012052829A1. Synthesis of aliskiren.

• Wang, C., et al. (2013). An Improved and Economical Process for the Manufacture of the Key Intermediate of Aliskiren, a New Potent Renin Inhibitor. Organic Process Research & Development, 17(2), 230-234. Available from: [Link]

Sources

• 1. US20100248337A1 - PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS - Google Patents [patents.google.com]
• 2. The development of a complementary pathway for the synthesis of aliskiren - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. CA2507944C - Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate

Welcome to the technical support center for the synthesis of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, a critical step in the manufacturing of the renin inhibitor Aliskiren[1]. We will address common challenges, provide in-depth troubleshooting, and offer detailed protocols to improve yield, stereoselectivity, and overall process efficiency.

Overview of the Core Synthetic Challenge

The synthesis of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate presents two primary stereochemical hurdles that must be overcome to achieve high yields of the desired product:

• Diastereoselectivity: Establishing the (E)-configuration at the C4-C5 double bond is crucial. Many synthetic routes can lead to mixtures of (E) and (Z) isomers, complicating purification and reducing the yield of the desired product[2].

• Enantioselectivity: Creating the (S)-stereocenter at the C2 position is the most significant challenge. While several methods exist, achieving high enantiomeric excess (ee) often requires either costly chiral auxiliaries or highly specific enzymatic resolution steps[1].

A common and effective strategy involves an initial racemic synthesis to control the (E)-geometry, followed by a resolution step to isolate the desired (S)-enantiomer.

General Synthetic Workflow

The following diagram outlines a widely adopted two-stage approach: first, the stereoselective synthesis of the racemic (E)-ester, followed by enzymatic kinetic resolution.

Caption: General workflow for the synthesis of the target compound.

Frequently Asked Questions (FAQs)

Q1: What is a reliable method for synthesizing the racemic methyl (E)-5-chloro-2-propan-2-ylpent-4-enoate?

A common and scalable approach involves the alkylation of a malonic ester derivative with (E)-1,3-dichloropropene, followed by a dealkoxycarbonylation step[2][3]. This method is effective for establishing the required (E)-double bond geometry. The key is to use a starting material that already contains the desired double bond configuration.

Q2: How can I maximize the yield of the (E)-isomer and prevent formation of the (Z)-isomer?

The formation of the (Z)-isomer is a known issue that can significantly lower the process yield[2]. To maximize the E/Z ratio:

• Starting Material Purity: Ensure the (E)-1,3-dichloropropene used is of high purity.

• Reaction Conditions: The subsequent dealkoxycarbonylation step, often performed under thermal conditions with salts like LiCl in a polar aprotic solvent (a Krapcho decarboxylation), generally preserves the stereochemistry of the double bond[3]. Using microwave heating has been shown to improve yields and reduce reaction times for this step[3].

Q3: What are the most effective methods for achieving the (S)-configuration at the C2 position?

While stereoselective synthesis using chiral auxiliaries is possible, it is often considered too costly for large-scale production[1]. A more industrially viable method is the enzymatic kinetic resolution of the racemic ester. Specific enzymes, such as esterases derived from the yeast Rhodosporidium toruloides, selectively hydrolyze the (R)-enantiomer of the ester to the corresponding carboxylic acid, leaving the desired (S)-enantiomer unreacted and in high enantiomeric excess[1].

Q4: Can I use a chemical method for the resolution instead of an enzymatic one?

Chemical resolution is possible but often more complex. It typically involves hydrolysis of the racemic ester to the racemic carboxylic acid, followed by diastereomeric salt formation with a chiral amine base, crystallization to separate the diastereomers, and finally re-esterification to obtain the desired (S)-ester[1]. This multi-step process can be lower yielding and more labor-intensive than enzymatic resolution.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Problem 1: Low Overall Yield of the Racemic (E)-Ester

• Probable Cause A: Incomplete alkylation of the malonic ester.

  • Solution: Ensure the base (e.g., potassium carbonate) is completely dry and used in the correct stoichiometric amount. The choice of solvent is also critical; polar aprotic solvents like acetonitrile are effective[3]. Monitor the reaction by TLC or GC to ensure full consumption of the starting material before proceeding.

• Probable Cause B: Inefficient dealkoxycarbonylation.

  • Solution: This reaction can be sluggish. The use of N-methyl-2-pyrrolidone (NMP) as a solvent and microwave heating at elevated temperatures (e.g., 180°C) can dramatically increase the yield and reduce the reaction time from hours to minutes[3]. Ensure the molar ratio of lithium chloride and water is optimized as per established protocols[3].

• Probable Cause C: Formation of tarry substances.

  • Solution: Tarry byproducts can form, especially during the dealkoxycarbonylation step. After the reaction, it is beneficial to treat the crude product with an adsorbent material to aid in the removal of these impurities before distillation[2].

Troubleshooting Low Yield

Caption: Decision tree for troubleshooting low reaction yield.

Problem 2: Poor Enantiomeric Excess (ee) After Enzymatic Resolution

• Probable Cause A: Suboptimal enzyme activity or conditions.

  • Solution: The enzyme's efficiency is highly dependent on the reaction environment. Maintain the pH strictly at the optimum, which for Rhodosporidium toruloides esterase is around 8.0. This can be achieved using a Tris-HCl buffer and the controlled addition of aqueous sodium hydroxide to neutralize the carboxylic acid formed during the reaction[1]. The temperature should also be controlled, with reactions typically run at room temperature (~21°C)[1].

• Probable Cause B: Reaction not stopped at the optimal time.

  • Solution: Enzymatic kinetic resolution relies on stopping the reaction when the conversion of the unwanted enantiomer is maximized, ideally close to 50% conversion. You must monitor the reaction progress using chiral GC analysis to track the ee of the remaining ester and the consumption of the starting material. Stopping too early results in low ee, while stopping too late decreases the yield of the desired (S)-ester.

• Probable Cause C: Impure starting material inhibiting the enzyme.

  • Solution: Ensure the racemic ester fed into the resolution step is of high purity. Impurities from previous steps could denature or inhibit the enzyme. Purification of the racemic ester by vacuum distillation before the resolution step is highly recommended.

Experimental Protocols

Protocol 1: Synthesis of Racemic Methyl (E)-5-chloro-2-propan-2-ylpent-4-enoate

This protocol is adapted from procedures involving malonic ester alkylation and subsequent dealkoxycarbonylation[2][3].

Step A: Alkylation

• To a stirred suspension of potassium carbonate (1.1 eq) and a phase-transfer catalyst like 18-crown-6 (0.02 eq) in anhydrous acetonitrile, add diethyl 2-isopropylmalonate (1.0 eq).

• Heat the mixture to reflux.

• Add (E)-1,3-dichloropropene (1.0 eq) dropwise over 1 hour.

• Maintain the reaction at reflux for 4-6 hours, monitoring by TLC/GC until the starting malonate is consumed.

• Cool the reaction, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

Step B: Dealkoxycarbonylation

• Combine the crude product from Step A with lithium chloride (3.0 eq), water (2.0 eq), and N-methyl-2-pyrrolidone (NMP).

• Heat the mixture in a microwave reactor to 180°C for 30 minutes[3].

• After cooling, add water and ethyl acetate. Separate the organic layer.

• Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate under reduced pressure. Purify the resulting crude oil by vacuum distillation to yield the racemic product.

Parameter	Recommended Conditions
Alkylation Solvent	Acetonitrile
Alkylation Base	K₂CO₃
Dealkoxy. Catalyst	LiCl / H₂O
Dealkoxy. Solvent	NMP or DMSO
Dealkoxy. Temp.	180°C (Microwave)

Table 1: Recommended conditions for racemic synthesis.

Protocol 2: Enzymatic Resolution

This protocol is based on the bioprocess described in patent literature[1].

• Buffer Preparation: Prepare a 0.1 M Tris-HCl buffer and adjust the pH to 8.0.

• Reaction Setup: In a temperature-controlled vessel at 21°C, add the racemic ester (e.g., at a concentration of 50 g/L) to the Tris-HCl buffer.

• Enzyme Addition: Add frozen cells of Rhodosporidium toruloides (e.g., at a loading of 15% w/v).

• pH Control: Begin vigorous stirring and maintain the pH at 8.0 by the automated or manual addition of 1 M NaOH. The rate of NaOH addition is an indicator of the reaction rate.

• Monitoring: Periodically take samples, extract with a solvent (e.g., MTBE), and analyze by chiral GC to determine the ee of the remaining methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate.

• Workup: When the reaction reaches the optimal point (typically >99% ee for the S-ester), filter the mixture through celite to remove the cells.

• Extraction: Extract the filtrate with a suitable solvent like MTBE. Wash the organic phase with saturated aqueous NaHCO₃ to remove the (R)-carboxylic acid.

• Purification: Dry the organic phase over MgSO₄, concentrate in vacuo, and purify by vacuum distillation to obtain the final product as a colorless oil[1].

Parameter	Recommended Conditions[1]
Enzyme Source	Rhodosporidium toruloides cells
Substrate Conc.	8 - 50 g/L
Enzyme Loading	5 - 15% w/v
Buffer	0.1 M Tris-HCl
pH	8.0 (controlled)
Temperature	21°C

Table 2: Conditions for enzymatic resolution.

References

• PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS. (2010). Google Patents.

• Ketone, cyclopropyl methyl - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof. (2010). Google Patents.

• methyl (2E)-5-chloro-4,4-dimethyl-5-oxo-2-pentenoate. (n.d.). ChemSynthesis. Retrieved from [Link]

• Method for producing ethyl(4e)-5-chlorpent-4-enoate. (2015). Google Patents.

Sources

• 1. US20100248337A1 - PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS - Google Patents [patents.google.com]
• 2. CA2507944C - Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof - Google Patents [patents.google.com]
• 3. RU2550510C1 - Method for producing ethyl(4e)-5-chlorpent-4-enoate - Google Patents [patents.google.com]

Technical Support Center: Synthesis of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate

Welcome to our dedicated technical support center for the synthesis of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the complexities of this synthesis. Our goal is to equip you with the expertise to identify, mitigate, and resolve common side reactions and challenges encountered during this multi-step process.

Introduction: Navigating the Synthetic Landscape

The synthesis of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate is a nuanced process, demanding precise control over stereochemistry at the C2 position and the geometry of the C4-C5 double bond. The presence of multiple reactive sites in the molecule and its precursors necessitates a thorough understanding of potential side reactions. This guide will dissect the common synthetic routes and provide solutions to the challenges that may arise.

A prevalent synthetic strategy involves the construction of the carbon backbone, followed by stereochemical resolution. A key process for forming the (E)-alkene is the Julia-Kocienski olefination. An alternative route involves the alkylation of a malonic ester derivative followed by dealkoxycarbonylation. The desired (S)-enantiomer is often obtained through enzymatic resolution of the racemic ester.

This guide is structured to address specific issues you might encounter at each critical stage of the synthesis.

Part 1: Troubleshooting Guide & FAQs

Section 1: Alkylation of Malonic Ester Precursors

A common method to construct the carbon skeleton involves the alkylation of a dialkyl malonate with a suitable electrophile like (1E)-1,3-dichloro-1-propene.

FAQ 1: I am observing a significant amount of a high-molecular-weight byproduct during the alkylation of dimethyl 2-isopropylmalonate. What is the likely cause and how can I prevent it?

Answer: The high-molecular-weight byproduct is likely the result of a self-condensation reaction of the starting malonic ester. This side reaction is particularly problematic if the reaction conditions are not carefully controlled.

• Causality: The enolate of the malonic ester, which is your desired nucleophile, can also react with another molecule of the starting ester. This is a common issue in reactions involving enolates.

• Troubleshooting Protocol:

  • Base Addition: Add the base (e.g., sodium hydride or sodium ethoxide) to the malonic ester at a low temperature (0 °C) to ensure complete formation of the enolate before adding the electrophile.

  • Electrophile Addition: Add the (1E)-1,3-dichloro-1-propene slowly to the cooled enolate solution. This ensures that the electrophile is always in low concentration compared to the enolate, minimizing the chance of self-condensation.

  • Temperature Control: Maintain a low reaction temperature throughout the addition of the electrophile. Allowing the temperature to rise can increase the rate of side reactions.

  • Choice of Base: Using a hindered base like lithium diisopropylamide (LDA) can sometimes reduce self-condensation, although it may introduce other challenges.

FAQ 2: The yield of my desired alkylated product is low, and I recover a large amount of starting material. What could be the issue?

Answer: Low conversion can be due to several factors, including incomplete deprotonation of the malonic ester, impure reagents, or insufficient reaction time.

• Causality: The α-protons of malonic esters are acidic, but a strong enough base is required for complete deprotonation. Moisture in the solvent or on the glassware can quench the base or the enolate.

• Troubleshooting Protocol:

  • Anhydrous Conditions: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

  • Base Quality: Use a fresh, high-quality base. For example, if using sodium hydride, ensure it is a fresh dispersion and handle it appropriately.

  • Reaction Time and Temperature: After the addition of the electrophile, allow the reaction to warm to room temperature and stir for a sufficient period. Monitor the reaction by TLC or GC to determine the optimal reaction time.

Section 2: Dealkoxycarbonylation Step

Following alkylation, a dealkoxycarbonylation step is often employed to remove one of the ester groups.

FAQ 3: My dealkoxycarbonylation reaction is incomplete, even after prolonged heating. How can I drive the reaction to completion?

Answer: Incomplete dealkoxycarbonylation is a common issue. The reaction, often carried out at high temperatures in a polar aprotic solvent with a salt like NaCl or LiCl, can be sluggish.

• Causality: The mechanism involves the nucleophilic attack of the halide on the methyl group of the ester, followed by the loss of CO2 from the resulting carboxylate. This process requires high activation energy.

• Troubleshooting Protocol:

  • Higher Boiling Point Solvent: Consider using a higher boiling point solvent like DMSO or sulfolane to allow for higher reaction temperatures.[1]

  • Addition of Water: The presence of a small amount of water can facilitate the decarboxylation and is often included in the reaction mixture.[1]

  • Microwave Irradiation: Microwave-assisted heating can sometimes accelerate this reaction and lead to higher yields in shorter reaction times.

Section 3: Julia-Kocienski Olefination

The Julia-Kocienski olefination is a powerful tool for the stereoselective synthesis of (E)-alkenes. It typically involves the reaction of an aldehyde with a sulfone, such as a 1-phenyl-1H-tetrazol-5-yl (PT) sulfone.

FAQ 4: I am observing a mixture of (E) and (Z) isomers in my final product. How can I improve the (E)-selectivity?

Answer: The stereochemical outcome of the Julia-Kocienski olefination is highly dependent on the reaction conditions and the nature of the sulfone used.

• Causality: The reaction proceeds through an intermediate β-alkoxy sulfone. The formation of the anti or syn diastereomer of this intermediate influences the final E/Z ratio. The use of PT-sulfones generally provides high (E)-selectivity.

• Troubleshooting Protocol:

  • Choice of Sulfone: Ensure you are using a 1-phenyl-1H-tetrazol-5-yl (PT) sulfone, as these are known to give excellent (E)-selectivity.[2][3]

  • Base and Solvent System: The choice of base and solvent can influence the diastereoselectivity of the initial addition. For high (E)-selectivity, a common system is KHMDS in THF at low temperatures (-78 °C).

  • Reaction Conditions: It is crucial to maintain a low temperature during the addition of the aldehyde to the metalated sulfone.

FAQ 5: I am getting a significant amount of a homocoupled sulfone byproduct. How can I minimize this side reaction?

Answer: Homocoupling of the sulfone is a known side reaction where the sulfone anion reacts with another molecule of the starting sulfone.

• Causality: This occurs when the rate of self-condensation of the sulfone is competitive with its reaction with the aldehyde.

• Troubleshooting Protocol:

  • "Barbier-like" Conditions: Instead of pre-forming the sulfone anion and then adding the aldehyde, try adding the base to a mixture of the sulfone and the aldehyde.[3] This keeps the concentration of the free sulfone anion low, favoring the reaction with the aldehyde.

  • Slow Base Addition: Add the base slowly to the mixture of the sulfone and aldehyde at a low temperature.

Section 4: Enzymatic Resolution

To obtain the pure (S)-enantiomer, enzymatic resolution of the racemic methyl ester is a common and effective method.

FAQ 6: The enzymatic resolution is very slow and the conversion to the (S)-ester is low. What can I do to improve the efficiency?

Answer: The efficiency of enzymatic resolutions is highly dependent on the specific enzyme, substrate concentration, and reaction conditions.

• Causality: The enzyme's activity can be inhibited by high substrate or product concentrations. The pH and temperature of the reaction medium are also critical for optimal enzyme performance.

• Troubleshooting Protocol:

  • Enzyme Selection: Different lipases or esterases will have varying activities and selectivities for your substrate. Screening a panel of enzymes is recommended. Rhodosporidium toruloides has been reported to be effective for this resolution.[4]

  • Substrate Concentration: High concentrations of the racemic ester can inhibit the enzyme. Try running the reaction at a lower substrate concentration.[4]

  • pH Control: The hydrolysis of the (R)-ester produces a carboxylic acid, which will lower the pH of the medium and can inactivate the enzyme. It is crucial to maintain the optimal pH by using a buffer and adding a base (e.g., NaOH solution) to neutralize the acid as it is formed.[4]

  • Temperature: Ensure the reaction is run at the optimal temperature for the specific enzyme being used.

Part 2: Data and Protocols

Table 1: Comparison of Conditions for Julia-Kocienski Olefination

Sulfone Type	Base	Solvent	Typical E/Z Ratio	Reference
Phenyl sulfone	n-BuLi	THF	Variable	[General Julia Olefination]
Benzothiazol-2-yl (BT) sulfone	KHMDS	THF	>95:5	[Modified Julia Olefination]
1-Phenyl-1H-tetrazol-5-yl (PT) sulfone	KHMDS	DME	>98:2	[Julia-Kocienski Olefination][2][3]

Protocol 1: General Procedure for Julia-Kocienski Olefination

• Dissolve the PT-sulfone (1.0 eq.) and the aldehyde (1.1 eq.) in anhydrous THF or DME in an oven-dried, three-necked flask under an inert atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of KHMDS (1.1 eq.) in THF dropwise over 30 minutes, ensuring the internal temperature does not rise above -70 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours, monitoring the progress by TLC.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Enzymatic Resolution

• Prepare a buffer solution at the optimal pH for the chosen enzyme (e.g., Tris-HCl buffer at pH 8.0).[4]

• Disperse the racemic methyl 5-chloro-2-isopropylpent-4-enoate in the buffer.

• Add the enzyme (e.g., cells of Rhodosporidium toruloides).[4]

• Stir the mixture vigorously at the optimal temperature (e.g., 21 °C).[4]

• Monitor the pH of the reaction and maintain it at the setpoint by the controlled addition of a dilute aqueous base (e.g., 1 M NaOH).

• Monitor the enantiomeric excess (ee) of the remaining ester by chiral GC or HPLC.

• Once the desired ee is reached, stop the reaction by filtering off the enzyme.

• Extract the aqueous phase with a suitable organic solvent (e.g., MTBE) to isolate the (S)-ester.

• Wash the organic layer, dry, and concentrate to obtain the enantiomerically enriched product.

Part 3: Visualizing the Pathways

Diagram 1: Key Steps and Potential Side Reactions

Caption: A workflow diagram illustrating the key synthetic steps and potential side reactions.

Diagram 2: Troubleshooting Logic for Low (E)-Selectivity in Julia-Kocienski Olefination

Caption: A decision tree for troubleshooting poor (E)-selectivity in the Julia-Kocienski olefination.

References

• Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof. CA2507944C.
• PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS. US20100248337A1.

• Ketone, cyclopropyl methyl. Organic Syntheses Procedure. [Link]

• The Julia–Kocienski Olefination. Organic Reactions. [Link]

• Julia olefination. Wikipedia. [Link]

• Modified Julia Olefination, Julia-Kocienski Olefination. Organic Chemistry Portal. [Link]

• Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations. MDPI. [Link]

Sources

• 1. CA2507944C - Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof - Google Patents [patents.google.com]
• 2. Julia olefination - Wikipedia [en.wikipedia.org]
• 3. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 4. US20100248337A1 - PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS - Google Patents [patents.google.com]

Technical Support Center: Stereoselective Synthesis of Aliskiren Intermediates

A Guide for Researchers and Drug Development Professionals

Frequently Asked Questions (FAQs)

This section addresses common queries encountered during the synthesis of Aliskiren intermediates.

Q1: What are the most critical stereocenters in Aliskiren, and why are they challenging to control?

A1: Aliskiren possesses five stereocenters, with the (2S, 4S, 5S, 7S) configuration being the active pharmaceutical ingredient. The most challenging aspect is the contiguous stereocenters at C4, C5, and C7 of the octanoic acid backbone. The δ-amino-γ-hydroxy-α-isopropyl moiety, in particular, requires precise stereocontrol, as minor deviations can lead to diastereomeric impurities that are difficult to separate and may have different pharmacological profiles.

Q2: My Boc-protection of the primary amine seems to be incomplete. What are the likely causes and solutions?

A2: Incomplete Boc-protection is a common issue. Here are some potential causes and their remedies:

• Reagent Stoichiometry: Ensure you are using a slight excess of Boc-anhydride (Boc₂O), typically 1.1-1.2 equivalents.

• Base: The choice and amount of base are critical. A non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is standard. Ensure at least one equivalent is used to neutralize the acid formed during the reaction.

• Solvent: Dichloromethane (DCM) or tetrahydrofuran (THF) are common solvents. Ensure they are anhydrous, as water can hydrolyze the Boc-anhydride.

• Reaction Time and Temperature: While the reaction is often fast at room temperature, some sterically hindered amines may require longer reaction times or gentle heating (e.g., 40 °C).

Q3: I'm observing significant epimerization during the deprotection of the Boc group. How can I minimize this?

A3: Epimerization, particularly at the α-position to a carbonyl group, can be a problem during Boc-deprotection with strong acids. To mitigate this:

• Use Milder Acids: Instead of neat trifluoroacetic acid (TFA), consider using a solution of HCl in a non-polar solvent like dioxane or diethyl ether. This often provides a less harsh reaction environment.

• Control Temperature: Perform the deprotection at a lower temperature (e.g., 0 °C to room temperature) to reduce the rate of epimerization.

• Scavengers: The use of scavengers like triethylsilane can be beneficial in certain contexts, particularly if carbocationic intermediates are a concern.

Troubleshooting Guides

This section provides in-depth solutions to more complex challenges encountered in the synthesis of Aliskiren intermediates.

Challenge 1: Poor Diastereoselectivity in the Grignard Addition to the Aldehyde

The final key fragment coupling in many Aliskiren syntheses involves a Grignard addition to a chiral aldehyde. Achieving high diastereoselectivity in this step is crucial for the overall efficiency of the synthesis.

Potential Causes and Solutions

Potential Cause	Explanation	Recommended Solution
Chelation Control	The stereochemical outcome of the Grignard addition is often governed by the ability of the magnesium to chelate with heteroatoms on the aldehyde, leading to a rigid cyclic transition state.	1. Choice of Protecting Group: A protecting group that can effectively chelate with the magnesium, such as a methoxymethyl (MOM) or benzyloxymethyl (BOM) ether, can enhance diastereoselectivity. 2. Solvent: The choice of solvent can influence the chelating ability of the Grignard reagent. Ethereal solvents like THF are generally preferred.
Non-Chelating Conditions	In some cases, a non-chelating model (e.g., the Felkin-Anh model) may be preferred.	1. Bulky Protecting Groups: The use of bulky protecting groups, such as a tert-butyldimethylsilyl (TBDMS) ether, can disfavor chelation and promote Felkin-Anh-type addition. 2. Grignard Reagent: The nature of the Grignard reagent itself can play a role. The use of a more sterically demanding Grignard reagent may favor a particular diastereomer.
Reaction Temperature	Lower reaction temperatures generally lead to higher diastereoselectivity.	1. Temperature Control: Conduct the Grignard addition at low temperatures, typically between -78 °C and -40 °C. 2. Slow Addition: Add the Grignard reagent slowly to the aldehyde solution to maintain a low reaction temperature and minimize side reactions.

Challenge 2: Low E/Z Selectivity in the Julia-Kocienski Olefination

The Julia-Kocienski olefination is a powerful tool for the convergent synthesis of Aliskiren, but controlling the E/Z selectivity of the resulting double bond can be challenging.

Potential Causes and Solutions

Potential Cause	Explanation	Recommended Solution
Base and Additives	The choice of base and the presence of certain additives can significantly influence the E/Z ratio.	1. Base Selection: Strong, non-nucleophilic bases like lithium bis(trimethylsilyl)amide (LHMDS) or potassium bis(trimethylsilyl)amide (KHMDS) are commonly used. The counterion can affect selectivity, with potassium often favoring the E-isomer. 2. HMPA: The addition of hexamethylphosphoramide (HMPA) can sometimes improve E-selectivity, although its toxicity is a concern.
Reaction Temperature	The temperature at which the olefination is performed can impact the stereochemical outcome.	1. Low-Temperature Deprotonation: The initial deprotonation of the sulfone should be carried out at a low temperature (e.g., -78 °C). 2. Warming: The subsequent addition of the aldehyde and warming of the reaction mixture should be carefully controlled. A slow warm-up to room temperature is often optimal.
Aldehyde Structure	The steric and electronic properties of the aldehyde can influence the E/Z selectivity.	1. Steric Hindrance: More sterically hindered aldehydes may favor the formation of the thermodynamically more stable E-isomer.

Experimental Workflow & Diagrams

Workflow for Optimizing Diastereoselective Grignard Addition

Caption: Workflow for Grignard Addition Optimization.

Conceptual Diagram of Chelation vs. Non-Chelation Control

Caption: Chelation vs. Non-Chelation in Grignard Additions.

References

• Title: Recent Advances in the Synthesis of Aliskiren, the First Renin Inhibitor for the Treatment of Hypertension Source: Beilstein Journal of Organic Chemistry URL: [Link]

• Title: Development of a Convergent and Stereoselective Synthesis of the Renin Inhibitor Aliskiren Source: Organic Process Research & Development (ACS Publications) URL: [Link]

• Title: Asymmetric Synthesis of Aliskiren Intermediates Source: Molecules (MDPI) URL: [Link]

Technical Support Center: Purification of Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate

Welcome to the technical support center for the purification of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common purity challenges encountered during and after the synthesis of this key chiral intermediate. The following content is structured in a question-and-answer format to directly address specific issues you may face in the laboratory.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: My final product is contaminated with phosphorus-containing byproducts.

Q1: After synthesis, likely via a Wittig or Horner-Wadsworth-Emmons (HWE) reaction, I'm observing significant contamination with what I suspect is triphenylphosphine oxide (TPPO) or a dialkyl phosphate. How can I remove these?

A1: Senior Application Scientist's Insight: This is a very common issue. Phosphorus-based reagents are indispensable for creating the α,β-unsaturated ester moiety, but their byproducts can be challenging to remove due to their polarity and solubility. The choice of removal technique depends on the specific byproduct and the scale of your reaction.

• Mechanistic Cause: In a Wittig reaction, the triphenylphosphine ylide reacts with an aldehyde or ketone to form the desired alkene and triphenylphosphine oxide (TPPO) as a stoichiometric byproduct.[1] The Horner-Wadsworth-Emmons (HWE) reaction is an advantageous alternative as it uses a phosphonate-stabilized carbanion and generates a water-soluble dialkyl phosphate salt, which is generally easier to remove during aqueous workup.[2][3][4][5]

Troubleshooting Workflow: Phosphorus Byproduct Removal

Caption: Troubleshooting workflow for phosphorus byproduct removal.

Recommended Protocols:

Protocol 1: Removal of Water-Soluble Phosphate Byproducts (from HWE Reaction)

This is the more straightforward of the two scenarios.

• Quench and Dilute: After the reaction is complete, quench the reaction mixture with a suitable aqueous solution (e.g., saturated NH₄Cl). Dilute the mixture with an organic solvent in which your product is soluble but the phosphate salt is not (e.g., ethyl acetate, diethyl ether).

• Aqueous Extraction: Transfer the mixture to a separatory funnel and wash sequentially with:

  • Water (2x volume of the organic layer)

  • Saturated aqueous sodium bicarbonate (if any acidic components are present)

  • Brine (saturated aqueous NaCl)

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure. The phosphate byproduct should be removed in the aqueous layers.[3]

Protocol 2: Removal of Triphenylphosphine Oxide (TPPO) (from Wittig Reaction)

TPPO can be more persistent. Here are a few effective methods:

• Method A: Precipitation with Metal Salts

  • Rationale: TPPO acts as a Lewis base and can form insoluble complexes with certain metal salts.[6][7][8][9]

  • Procedure:

    • Dissolve the crude reaction mixture in a suitable solvent like ethanol or an ethereal solvent (e.g., THF, MTBE).[6][9]

    • Add 1.5-2.0 equivalents (relative to the initial phosphonium salt) of a metal salt such as calcium bromide (CaBr₂) or zinc chloride (ZnCl₂).[6][7][8][9]

    • Stir the mixture at room temperature for 1-2 hours.

    • The insoluble TPPO-metal salt complex will precipitate.

    • Filter the precipitate and wash the filter cake with a small amount of the cold solvent.

    • The filtrate, containing your product, can then be further purified.

• Method B: Crystallization/Precipitation from a Non-polar Solvent

  • Rationale: TPPO has low solubility in non-polar solvents like hexanes or cyclohexane, especially at low temperatures.[6][8][10]

  • Procedure:

    • Concentrate the crude reaction mixture to a thick oil.

    • Add a minimal amount of a solvent in which your product is soluble (e.g., diethyl ether, toluene).

    • Slowly add a non-polar solvent like hexanes or cyclohexane while stirring.

    • Cool the mixture (e.g., 0 °C or -20 °C) to induce precipitation of TPPO.

    • Filter the solid TPPO and wash the cake with cold hexanes.

    • The filtrate contains your desired product.

Method	Reagent	Solvent	Advantages
Metal Salt Precipitation	CaBr₂ or ZnCl₂	Ethereal solvents, Toluene, Ethanol	Highly efficient, scalable, avoids chromatography.[7][9]
Non-polar Solvent Precipitation	Hexanes, Cyclohexane	Diethyl ether, Toluene	Simple, does not require additional reagents.[10]

Issue 2: My product contains the incorrect geometric isomer ((Z)-isomer).

Q2: My analytical data (e.g., ¹H NMR) shows a mixture of (E) and (Z) isomers. How can I remove the unwanted (Z)-isomer and improve the stereoselectivity of my reaction?

A2: Senior Application Scientist's Insight: Achieving high (E)-selectivity is a common goal in olefination reactions. The presence of the (Z)-isomer is a typical side product. While removal is possible, optimizing the reaction conditions is often the more efficient long-term solution.

• Mechanistic Cause: The stereochemical outcome of Wittig and HWE reactions is influenced by the stability of the ylide/carbanion and the reaction conditions. Stabilized ylides, such as those used to form α,β-unsaturated esters, generally favor the formation of the thermodynamically more stable (E)-alkene.[4][11] However, factors like the choice of base, solvent, and temperature can affect the E/Z ratio.[1][11] The HWE reaction, in particular, is well-known for its high (E)-selectivity.[3][4]

Troubleshooting Workflow: Isomer Separation

Caption: Workflow for separating geometric isomers.

Recommended Protocols:

Protocol 3: Purification by Flash Column Chromatography

This is the most common method for separating geometric isomers on a laboratory scale.

• Solvent System Selection: Use Thin Layer Chromatography (TLC) to identify a solvent system that provides good separation between the (E) and (Z) isomers. A common starting point for esters is a mixture of hexanes and ethyl acetate.

• Column Preparation: Pack a silica gel column with the chosen eluent.

• Loading and Elution: Load the crude product onto the column and elute with the solvent system. The less polar isomer (typically the (E)-isomer) will usually elute first.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure desired isomer.

Protocol 4: Fractional Crystallization

If your product is a solid, fractional crystallization can be an effective and scalable purification method.

• Solvent Selection: Identify a solvent in which the desired (E)-isomer has lower solubility than the (Z)-isomer, especially at reduced temperatures.

• Dissolution: Dissolve the isomeric mixture in a minimal amount of the hot solvent.

• Cooling: Slowly cool the solution to induce crystallization of the less soluble isomer.

• Isolation: Isolate the crystals by filtration and wash with a small amount of the cold solvent.

• Purity Check: Analyze the purity of the crystals and the mother liquor. The process may need to be repeated to achieve the desired purity.

Issue 3: My product has poor enantiomeric purity.

Q3: The enantiomeric excess (ee) of my (2S)-enantiomer is lower than required. How can I improve this?

A3: Senior Application Scientist's Insight: Enantiomeric purity is critical, especially in drug development. If your synthesis is not perfectly stereoselective, a chiral resolution step is necessary.

• Mechanistic Cause: The stereocenter at the C2 position is introduced during the synthesis. If the reaction is not completely enantioselective, a mixture of (2S) and (2R) enantiomers will be formed. These enantiomers have identical physical properties (except for their interaction with polarized light), making them inseparable by standard techniques like distillation or standard chromatography.[12]

Recommended Protocols:

Protocol 5: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful analytical and preparative technique for separating enantiomers.

• Column and Mobile Phase Selection: Choose a suitable chiral stationary phase (CSP). Polysaccharide-based columns are often effective for a wide range of compounds.[12] Develop a mobile phase (typically a mixture of hexane and an alcohol like isopropanol) that provides baseline separation of the two enantiomers.

• Preparative Separation: Scale up the analytical method to a preparative scale to isolate the desired (S)-enantiomer.

Protocol 6: Diastereomeric Salt Crystallization (if applicable)

If your molecule has a functional group that can form a salt (e.g., if the ester is hydrolyzed to the corresponding carboxylic acid), you can use a chiral resolving agent to form diastereomeric salts, which have different solubilities and can be separated by crystallization.[13][14]

Issue 4: My product is contaminated with acidic impurities.

Q4: My NMR spectrum shows broad peaks, and I suspect the presence of acidic impurities, possibly the corresponding carboxylic acid from hydrolysis.

A4: Senior Application Scientist's Insight: Acidic impurities can arise from hydrolysis of the ester or from unreacted starting materials. Fortunately, these are usually straightforward to remove with a basic wash. A patent for the synthesis of the target molecule specifically mentions this purification step.[15]

Recommended Protocol:

Protocol 7: Basic Aqueous Wash

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent such as methyl tert-butyl ether (MTBE) or ethyl acetate.[15]

• Washing: Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[15] Repeat the wash if necessary. This will convert the acidic impurity into its corresponding sodium salt, which is soluble in the aqueous layer.

• Separation and Drying: Separate the organic layer, wash it with brine, dry it over an anhydrous salt (e.g., MgSO₄), filter, and concentrate.[15]

Issue 5: I need to achieve very high purity for my final product.

Q5: After initial purification, I still have trace impurities. What is the final polishing step to achieve >99% purity?

A5: Senior Application Scientist's Insight: For achieving high purity, especially for pharmaceutical intermediates, vacuum distillation is an excellent final step for liquid products. This technique separates compounds based on their boiling points at reduced pressure, which allows for distillation at lower temperatures, preventing thermal degradation.

Recommended Protocol:

Protocol 8: Vacuum Distillation

• Apparatus Setup: Set up a fractional distillation apparatus suitable for vacuum operation.

• Distillation: Heat the material under reduced pressure. Collect the fraction that distills at the expected boiling point for your product. A patent for the purification of "(S)-methyl 5-chloro-2-isopropylpent-4-enoate" specifies that double distillation under vacuum can yield a product with >98% purity and >99% ee.[15]

Parameter	Recommended Value
Pressure	As low as reasonably achievable to minimize temperature
Temperature	Dependent on pressure; determine empirically
Apparatus	Fractional distillation column (e.g., Vigreux) for better separation

References

• Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. American Chemical Society. [Link]

• How does one remove triphenylphosphine oxide from product?. ResearchGate. [Link]

• Easy Removal of Triphenylphosphine Oxide from Reaction Mixtures by Precipitation with CaBr2. ACS Publications. [Link]

• Easy Removal of Triphenylphosphine Oxide from Reaction Mixtures by Precipitation with CaBr2. ACS Publications. [Link]

• Total Synthesis of “Aliskiren”: The First Renin Inhibitor in Clinical Practice for Hypertension. ResearchGate. [Link]

• Synthesis of aliskiren. Journal of China Pharmaceutical University. [Link]

• Synthesis of aliskiren.

• Chiral Purity in Drug Analysis. ResearchGate. [Link]

• Enantioselective Crystallization on Chiral Hybrid Magnetic Polymeric Particles. ACS Omega. [Link]

• Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. PMC. [Link]

• A New Synthetic Route Towards Aliskiren Intermediates. ResearchGate. [Link]

• Wittig and Wittig–Horner Reactions under Sonication Conditions. PMC. [Link]

• An enhanced stereoselective synthesis of α,β-unsaturated esters through the Horner–Wadsworth–Emmons reaction in deep eutectic solvents. Royal Society of Chemistry. [Link]

• Chiral resolution. Wikipedia. [Link]

• Ketone, cyclopropyl methyl. Organic Syntheses. [Link]

• Wittig-Horner Reaction. Organic Chemistry Portal. [Link]

• Horner–Wadsworth–Emmons reaction. Wikipedia. [Link]

• Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link]

• Z-Selective Horner−Wadsworth−Emmons Reaction of α-Substituted Ethyl (Diarylphosphono)acetates with Aldehydes. The Journal of Organic Chemistry. [Link]

• Strategies for chiral separation: from racemate to enantiomer. Royal Society of Chemistry. [Link]

• Total synthesis of "aliskiren": the first Renin inhibitor in clinical practice for hypertension. Europe PMC. [Link]

• Horner-Wadsworth-Emmons reaction to form alkenes. YouTube. [Link]

• PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Wittig-Horner Reaction [organic-chemistry.org]
• 4. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. echemi.com [echemi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Wittig and Wittig–Horner Reactions under Sonication Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Chiral resolution - Wikipedia [en.wikipedia.org]
• 14. Strategies for chiral separation: from racemate to enantiomer - Chemical Science (RSC Publishing) DOI:10.1039/D3SC01630G [pubs.rsc.org]
• 15. US20100248337A1 - PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting HPLC Analysis of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during the chromatographic analysis of this specific chiral intermediate.

The unique structure of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate—possessing a chiral center, a halogen, an ester group, and a double bond—presents a distinct set of analytical hurdles. This document provides a structured, question-and-answer-based approach to troubleshoot these issues, grounded in scientific principles and practical laboratory experience.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Peak Shape and Retention Time Issues

Question 1: I am observing significant peak tailing for my analyte. What are the likely causes and how can I fix it?

Answer:

Peak tailing is a common issue, often resulting from secondary interactions between the analyte and the stationary phase, or issues within the HPLC system itself.[1][2] For a compound like (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate, the ester group can interact with active sites on the column packing material.

• Causality: Peak tailing is frequently caused by interactions with acidic silanol groups on the surface of silica-based reversed-phase columns.[1] While your compound is not basic, unwanted secondary polar interactions can still occur. Another possibility is column overload, where too much sample is injected, saturating the stationary phase.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for peak tailing.

• Protocol: Mobile Phase Modification to Reduce Tailing

  • Prepare Mobile Phase A: Aqueous phase (e.g., HPLC-grade water).

  • Prepare Mobile Phase B: Organic solvent (e.g., Acetonitrile or Methanol).

  • Create Modified Mobile Phase A: Add 1.0 mL of formic acid to 1 L of HPLC-grade water to create a 0.1% solution. This helps to protonate silanol groups on the stationary phase, minimizing unwanted interactions.[3][4]

  • Equilibrate: Flush the column with the new mobile phase for at least 15-20 column volumes before injecting your sample.

  • Analyze: Inject the sample and compare the peak shape. The USP Tailing Factor (Tf) should ideally be less than 2.[5]

Question 2: My analyte's retention time is unstable and keeps shifting. What should I investigate?

Answer:

Retention time instability is a critical issue that compromises data reliability. The root cause often lies with the mobile phase, the pump, or the column temperature.[6]

• Causality: For a non-polar compound like yours, small changes in the mobile phase composition (especially the organic-to-aqueous ratio) will significantly impact retention.[7] Inconsistent pump performance can lead to fluctuations in this ratio. Temperature fluctuations also affect solvent viscosity and interaction kinetics, leading to drift.

• Key Areas to Investigate:

  • Mobile Phase Preparation: Ensure the mobile phase is fresh, well-mixed, and thoroughly degassed. Solvents that have been sitting for a while can change composition due to evaporation of the more volatile component.[8]

  • Pump Performance: Check the pump pressure trace for any irregularities. Large, cyclical fluctuations could indicate a leak or a bubble in the pump head. A simple diagnostic is to run the pump with a pre-mixed mobile phase from a single reservoir; if retention time stabilizes, the issue is with the pump's proportioning valve.[6]

  • Column Temperature: Use a column oven to maintain a stable temperature (e.g., 30-40 °C). This mitigates the effects of ambient temperature changes.[9]

  • Column Equilibration: Ensure the column is fully equilibrated with the starting mobile phase conditions before each injection, especially in gradient elution.

Parameter	Potential Cause of Instability	Recommended Action
Retention Time	Inconsistent mobile phase composition	Prepare fresh mobile phase daily; ensure thorough mixing.
Pump malfunction (leaks, bubbles)	Purge the pump; check for pressure fluctuations.
Temperature fluctuations	Use a column thermostat to maintain constant temperature.[10]
Column not equilibrated	Increase equilibration time between runs.

Section 2: Detection and Sensitivity

Question 3: I am getting a very low signal (poor sensitivity) for my compound using a UV detector. How can I improve this?

Answer:

The structure of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate lacks a strong chromophore (like an aromatic ring), which is necessary for high UV absorbance.[11][12] This is a common challenge for aliphatic compounds.

• Causality: UV detection relies on the analyte absorbing light. Without a significant chromophoric group, the molar absorptivity is low, resulting in a weak signal.

• Strategies for Signal Enhancement:

  • Lower the Wavelength: The ester and double bond functionalities will absorb at low UV wavelengths (around 200-210 nm). Set your detector to the lowest practical wavelength. Be aware that this will also increase baseline noise and limit your choice of mobile phase solvents (acetonitrile is preferred over methanol at low wavelengths due to its lower UV cutoff).[8][13]

  • Consider Alternative Detectors: If sensitivity remains an issue, a universal detector that does not rely on a chromophore is a superior choice.[14]

    • Evaporative Light Scattering Detector (ELSD): Ideal for non-volatile analytes.[15]

    • Charged Aerosol Detector (CAD): Offers near-uniform response for non-volatile compounds.

    • Refractive Index Detector (RID): A universal detector, but it is not compatible with gradient elution and is generally less sensitive.[11]

    • Mass Spectrometry (MS): Provides excellent sensitivity and specificity.

  • Pre-column Derivatization: This is an advanced technique where the analyte is reacted with a UV-active labeling agent before injection.[11][16] However, this adds complexity and may not be suitable for routine analysis.

Section 3: Chiral Separation

Question 4: My analysis requires separating the (S)-enantiomer from the (R)-enantiomer. A standard C18 column is not working. What do I need to do?

Answer:

Enantiomers have identical physical properties and cannot be separated on standard (achiral) HPLC columns. A specialized Chiral Stationary Phase (CSP) is required.[17][18]

• Causality: Chiral separation is achieved through transient, diastereomeric interactions between the enantiomers and the chiral selector immobilized on the stationary phase. These interactions have different energies, leading to different retention times.

• Workflow for Chiral Method Development:

  Caption: Workflow for developing a chiral HPLC/SFC method.

• Getting Started with Chiral Separation:

  • Column Selection: The most successful CSPs are often based on coated or immobilized polysaccharides like cellulose or amylose derivatives.[18] It is highly recommended to perform a column screening study.

  • Mobile Phase Mode: Chiral separations are commonly performed in normal-phase (e.g., Hexane/Isopropanol) or polar organic mode (e.g., Acetonitrile/Methanol).[17][19] Supercritical Fluid Chromatography (SFC) is also a powerful technique for chiral separations and is often faster.[19]

  • Method Optimization: Once a column/solvent combination shows some separation (selectivity > 1), you can optimize the resolution by adjusting the ratio of the mobile phase components, changing the alcohol modifier (e.g., ethanol instead of isopropanol), or adjusting the column temperature.

Section 4: System Suitability and Method Robustness

Question 5: How do I ensure my HPLC method is performing correctly on a day-to-day basis?

Answer:

A System Suitability Test (SST) is essential. It is a series of checks to verify that your entire analytical system—instrument, column, mobile phase, and software—is functioning properly before you begin analyzing samples.[5][20] This is a requirement for methods used in regulated environments.[21][22]

• Causality: The SST provides a quantitative measure of the analytical system's performance, ensuring that it can produce accurate and precise results on the day of analysis.[20]

• Protocol: Performing a System Suitability Test

  • Prepare a System Suitability Solution: This solution should contain your analyte, (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate, and ideally, a closely eluting compound or a known impurity to test for resolution.

  • Perform Replicate Injections: Make at least five replicate injections of the SST solution.

  • Evaluate Key Parameters: Calculate the following parameters and check if they meet the pre-defined acceptance criteria for your method.

SST Parameter	Typical Acceptance Criteria (USP)	What it Measures
Tailing Factor (Tf)	≤ 2.0	Peak symmetry.[5]
Precision (%RSD)	≤ 2.0% for peak area/height	Repeatability of the system.[5]
Resolution (Rs)	> 2.0 (between analyte and closest peak)	Degree of separation between peaks.
Theoretical Plates (N)	> 2000 (method dependent)	Column efficiency.

• Permissible Adjustments: USP General Chapter <621> allows for minor adjustments to a validated method without requiring full re-validation, provided the SST criteria are still met.[5][10] These can include small changes to mobile phase pH (±0.2 units) or column temperature (±10°C).[10]

References

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. Available from: [Link]

• MicroSolv Technology Corporation. System suitability Requirements for a USP HPLC Method - Tips & Suggestions. Available from: [Link]

• Shinde, V. (2020). Analytical Method Development Approach When Compounds Don't Have UV Chromophore. Pharma Beginners. Available from: [Link]

• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Available from: [Link]

• Dong, M., Paul, R., & Gershanov, L. Getting the peaks perfect: System suitability for HPLC. American Chemical Society. Available from: [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. Lab-Training.com. Available from: [Link]

• Navigating HPLC Method Development: Tips for Success. Pharma's Almanac. (2024). Available from: [Link]

• HPLC Professionals. (2024). Troubleshooting Poor Peak Shape and Resolution in HPLC. YouTube. Available from: [Link]

• Brendelberger, G. (2012). Significant Changes in HPLC System Suitability: New USP Provisions Planned. CONCEPT HEIDELBERG. Available from: [Link]

• Pharmalytics. (2025). System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025. YouTube. Available from: [Link]

• MicroSolv Technology Corporation. Troubleshooting Problems With Poor HPLC Results Before Examining the Column - Tips & Suggestions. Available from: [Link]

• Nacalai Tesque, Inc. Poor peak shape. Cosmosil. Available from: [Link]

• System Suitability in HPLC Analysis. Pharmaguideline. Available from: [Link]

• Thieme. (2015). Isolation of chromophoric and non-chromophoric compounds in natural products using integrated flash and preparative chromatography. Thieme E-Books & E-Journals. Available from: [Link]

• BUCHI. How to solve two challenges of UV detectors in chromatography. Available from: [Link]

• Steps involved in HPLC Method Development. Asian Journal of Pharmaceutical Research. Available from: [Link]

• Christie, W. W. The Chromatographic Resolution of Chiral Lipids. AOCS Lipid Library. Available from: [Link]

• HPLC METHOD DEVELOPMENT AND VALIDATION: A REVIEW. World Journal of Pharmaceutical and Medical Research. (2023). Available from: [Link]

• Pandey, P. K. (2025). Learn HPLC Method Development With Expert Tips, 4 Case Studies and 7 FAQs. PharmaGuru.co. Available from: [Link]

• Agilent. Best Practices for Addressing Problems Associated With Unstable Solvents in an (U)HPLC Environment. Available from: [Link]

• PubMed. (2024). High-Performance Liquid Chromatography Methods for Determining the Purity of Drugs with Weak UV Chromophores - A Review. Available from: [Link]

• Harada, N. (2018). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. MDPI. Available from: [Link]

• ResearchGate. (2014). Separation of Enantiomeric Triacylglycerols by Chiral-Phase HPLC. Available from: [Link]

• Shimadzu. (2016). Chiral Separation Using SFC and HPLC. Available from: [Link]

• Phenomenex. Chiral HPLC Separations. Available from: [Link]

• Google Patents. US20100248337A1 - PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS.

• Welch Materials. (2025). Best Practices for Mobile Phases in HPLC: Preparation, Use, and Storage. Available from: [Link]

• Google Patents. CA2507944C - Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof.

• Liu, H. et al. (2012). Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC. PMC - NIH. Available from: [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Available from: [Link]

• Dong, M. W. (2017). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. LCGC International. Available from: [Link]

• Endotherm. 5-Chloro-2-isopropyl-pent-4-enoic acid. Available from: [Link]

• Hadj-Aliane, A. S. et al. (2013). A New Validated HPLC Method for the Simultaneous Determination of 2-phenoxyethanol, Methylparaben, Ethylparaben and Propylparaben in a Pharmaceutical Gel. PMC - NIH. Available from: [Link]

Sources

• 1. waters.com [waters.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 5. System suitability Requirements for a USP HPLC Method - Tips & Suggestions [mtc-usa.com]
• 6. Troubleshooting Problems With Poor HPLC Results Before Examining the Column - Tips & Suggestions [mtc-usa.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. welch-us.com [welch-us.com]
• 9. youtube.com [youtube.com]
• 10. Significant Changes in HPLC System Suitability: New USP Provisions Planned - ECA Academy [gmp-compliance.org]
• 11. veeprho.com [veeprho.com]
• 12. How to solve two challenges of UV detectors in chromatography | Buchi.com [buchi.com]
• 13. pharmtech.com [pharmtech.com]
• 14. High-Performance Liquid Chromatography Methods for Determining the Purity of Drugs with Weak UV Chromophores - A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. aocs.org [aocs.org]
• 18. phx.phenomenex.com [phx.phenomenex.com]
• 19. shimadzu.com [shimadzu.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. youtube.com [youtube.com]
• 22. System Suitability in HPLC Analysis | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Enhancing the Stability of Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate

Welcome to the dedicated technical support guide for Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate. This resource is designed for researchers, scientists, and drug development professionals who utilize this critical pharmaceutical intermediate. Due to its specific chemical structure—combining an α,β-unsaturated ester with an allylic chloride—this molecule presents unique stability challenges. This guide provides in-depth, practical solutions in a direct question-and-answer format to help you anticipate, troubleshoot, and resolve these issues in your experiments.

Frequently Asked Questions (FAQs)

Q1: My freshly purified compound shows new, unexpected peaks in my HPLC/GC analysis after only a short period of storage. What is happening?

A: You are likely observing degradation products. The molecular structure of Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate contains two primary reactive sites prone to degradation: the allylic chloride and the methyl ester.

• Hydrolysis of the Allylic Chloride: The most probable cause is the hydrolysis of the C-Cl bond. Allylic chlorides are significantly more susceptible to hydrolysis than simple alkyl chlorides because the reaction proceeds through a resonance-stabilized allylic carbocation intermediate, making an SN1 pathway highly favorable.[1] Even trace amounts of water in your solvent or adsorbed from the atmosphere can lead to the formation of the corresponding allylic alcohol, Methyl (2S,4E)-5-hydroxy-2-isopropylpent-4-enoate.

• Hydrolysis of the Methyl Ester: The ester functional group can be hydrolyzed to the corresponding carboxylic acid, (2S,4E)-5-chloro-2-isopropylpent-4-enoic acid. This reaction is catalyzed by either acid or base. If your compound was not thoroughly quenched and washed after synthesis, residual acidic or basic reagents can accelerate this process. A patent describing the synthesis of this molecule notes the need to wash the organic phase with saturated aqueous NaHCO₃ to remove acidic impurities, which underscores the reality of this issue.[2]

• Isomerization: Although the (4E)-isomer is generally more stable, isomerization to the (4Z)-isomer is possible, particularly if the sample is exposed to light or heat. This would appear as a new peak in your chromatogram, often with a very similar mass spectrum but a different retention time.

Q2: I'm observing a significant drop in assay potency or reaction yield over the course of my experiment. How can I mitigate this in-process degradation?

A: In-process instability is a common challenge. The key is to control the experimental environment to minimize the rate of the degradation reactions described above.

• Strict Anhydrous Conditions: Use freshly distilled, high-purity anhydrous solvents. Consider adding molecular sieves to your reaction vessel if the experiment is lengthy.

• pH Control: The compound is sensitive to both acid and base. If your reaction conditions are not neutral, consider using a non-nucleophilic buffer. For reactions involving this substrate, maintaining a pH range of 6.5-7.5 is advisable where possible. A process patent for a related enzymatic reaction highlights the importance of pH control, maintaining the reaction at pH 8.0 with a Tris-HCl buffer.[2] While this was for an enzymatic process, it shows the compound can tolerate mildly basic conditions in a controlled system, but strong acids or bases should be avoided.

• Temperature Management: Perform reactions at the lowest effective temperature. For storage of solutions, even for a few hours, keep the flask in an ice bath or refrigerator. High temperatures, such as those used in some dealkoxycarbonylation steps mentioned in synthesis patents, can lead to the formation of "tarry substances," indicating thermal decomposition.[3]

• Inert Atmosphere: To prevent potential oxidation at the double bond, especially if your downstream process is sensitive to oxidative impurities, conduct your experiments under an inert atmosphere of nitrogen or argon.

Q3: What are the definitive optimal storage conditions for long-term stability of Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate?

A: Based on its chemical liabilities, the following conditions are recommended for storing the neat compound:

Parameter	Recommended Condition	Rationale
Temperature	-20°C or lower	Reduces the rate of all potential degradation reactions (hydrolysis, isomerization).
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces moisture and oxygen, preventing hydrolysis and oxidation.
Light	Amber glass vial / Protect from light	Prevents potential photo-isomerization or photo-catalyzed degradation.
Container	Tightly sealed glass container with a PTFE-lined cap	Prevents moisture ingress and is inert. Avoids plasticizers or other contaminants from plastic containers.

For solutions, prepare them fresh for each experiment. If a stock solution must be stored, use a high-purity aprotic solvent (e.g., anhydrous acetonitrile, THF, or dichloromethane), store under an inert atmosphere at -20°C, and use within 24 hours for best results.

Troubleshooting Guides

Guide 1: Protocol for a Forced Degradation Study

To proactively understand your molecule's stability and identify potential degradants before they complicate your results, a forced degradation or "stress testing" study is essential. This is a standard practice in pharmaceutical development.[4][5] The goal is to achieve 5-20% degradation, which is sufficient to produce and identify degradation products without causing extensive, secondary decomposition.[6][7]

Objective: To identify the primary degradation products of Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate under various stress conditions.

Methodology:

• Prepare Stock Solution: Prepare a stock solution of the compound at a known concentration (e.g., 1 mg/mL) in a 50:50 acetonitrile:water mixture.

• Set Up Stress Conditions: Aliquot the stock solution into separate amber HPLC vials for each condition.

  • Acid Hydrolysis: Add 0.1 M HCl.

  • Base Hydrolysis: Add 0.1 M NaOH.

  • Oxidative Degradation: Add 3% H₂O₂.

  • Thermal Degradation: Heat at 60°C.

  • Photolytic Degradation: Expose to a photostability chamber (ICH Q1B guidelines) or direct sunlight.

  • Control: Keep one vial at 4°C, protected from light.

• Monitor Degradation: Analyze samples by HPLC-UV at regular intervals (e.g., 2, 4, 8, 24 hours). If degradation is too rapid with 0.1 M acid/base, repeat with 0.01 M. If it's too slow, the temperature can be slightly increased.

• Analyze and Identify:

  • Use a stability-indicating HPLC method (a gradient method with a C18 column is a good starting point) to separate the parent peak from any new peaks.

  • Couple the HPLC to a mass spectrometer (LC-MS) to obtain the mass of the degradation products.

Expected Degradation Products and Their Identification:

Stress Condition	Likely Degradation Product Name	Expected Mass Change (M -> M')
Acid/Base/Water	Methyl (2S,4E)-5-hydroxy-2-isopropylpent-4-enoate	M - 16.46 Da (Cl replaced by OH)
Acid/Base	(2S,4E)-5-chloro-2-isopropylpent-4-enoic acid	M - 14.03 Da (OCH₃ replaced by OH)
Oxidation (H₂O₂)	Epoxide or other oxidation products	M + 15.99 Da (Addition of Oxygen)

Guide 2: Troubleshooting Workflow for Purity Issues

If you encounter unexpected impurities during your work, follow this logical workflow to diagnose and solve the problem.

Caption: Troubleshooting workflow for purity issues.

Key Degradation Pathways

The primary chemical instabilities of Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate are hydrolysis at two different sites. Understanding these pathways is crucial for preventing them.

Caption: Primary hydrolytic degradation pathways.

By understanding the inherent reactivity of this molecule and implementing the rigorous handling, storage, and experimental controls outlined in this guide, you can significantly improve its stability, leading to more reliable and reproducible scientific outcomes.

References

• Google Patents. (n.d.). Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof (CA2507944C).
• Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 2(3), 129-138.
• Google Patents. (n.d.). Process for the production of (s)-5-chloro-2-isopropylpent-4-enoic acid esters (US20100248337A1).
• Alsante, K. M., et al. (2014). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. American Pharmaceutical Review.
• FDA. (2014). FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. Pharmaceutical Technology.

• Quora. (2017). Why are allyl chlorides hydrolysed much more easily than vinyl halides? Retrieved January 17, 2026, from [Link]

• Nader, A. E. (1967). AN INVESTIGATION OF THE HYDROLYSES OF 1-CARBON-14-ALLYL CHLORIDE AND 1-CARBON-14-ALLYL MESYLATE. PART II. THE REACTION OF ALPHA- HALOISOBUTYROPHENONES WITH SODIUM NITRITE IN DIMETHYLSULFOXIDE. Purdue e-Pubs.

• Luminata Solution. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Retrieved January 17, 2026, from [Link]

• Creative Biolabs. (n.d.). Transdermal Formulation Forced Degradation Testing. Retrieved January 17, 2026, from [Link]

• Dong, M. W. (2021). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
• Journal of Applied Pharmaceutical Science. (2014). DoE Approach: A Stability Indicating RP-HPLC Method for Simultaneous Estimation of Methylparaben, Mometasone furoate and Eberconazole nitrate in Topical Formulations. Journal of Applied Pharmaceutical Science, 4(12), 015-024.

• ResearchGate. (2013). (PDF) Stability-Indicating Validated Novel RP-HPLC Method for Simultaneous Estimation of Methylparaben, Ketoconazole, and Mometasone Furoate in Topical Pharmaceutical Dosage Formulation. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). Method for producing ethyl(4e)-5-chlorpent-4-enoate (RU2550510C1).
• Trost, B. M., & Toste, F. D. (2003). Catalytic Asymmetric Synthesis of Chiral Allylic Esters. Journal of the American Chemical Society, 125(11), 3090–3100.

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Navigating the Chemistry of Allyl Chloride: Synthesis and Reactivity. Retrieved January 17, 2026, from [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. US20100248337A1 - PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS - Google Patents [patents.google.com]
• 3. CA2507944C - Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof - Google Patents [patents.google.com]
• 4. lobachemie.com [lobachemie.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. tlcpharma.com [tlcpharma.com]

Overcoming low enantiomeric excess in chiral synthesis

<Technical Support Center: Overcoming Low Enantiomeric Excess in Chiral Synthesis

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting strategies and practical solutions for a common yet complex challenge in asymmetric synthesis: low enantiomeric excess (e.e.). Achieving high stereoselectivity is paramount for the efficacy and safety of chiral molecules, and this resource is structured to help you diagnose and resolve the underlying issues in your experimental work.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions related to enantiomeric excess.

Q1: What is enantiomeric excess (e.e.), and why is it a critical parameter?

A: Enantiomeric excess is a measure of the purity of a chiral substance, indicating the degree to which one enantiomer is present in excess of the other in a mixture.[1] It is calculated as the absolute difference between the mole fractions of the two enantiomers, expressed as a percentage. A 50:50 mixture of enantiomers is a racemic mixture and has an e.e. of 0%, while a pure single enantiomer has an e.e. of 100%.[1] In the pharmaceutical industry, for instance, different enantiomers of a drug can have vastly different pharmacological effects, with one being therapeutic and the other being inactive or even toxic. Therefore, achieving high e.e. is crucial for drug safety and efficacy.

Q2: How is enantiomeric excess accurately determined?

A: Several analytical techniques are employed to measure e.e. The most common and reliable methods are chiral High-Performance Liquid Chromatography (HPLC) and chiral Gas Chromatography (GC).[1][2][3] These techniques use a chiral stationary phase to separate the enantiomers, allowing for their individual quantification.[2][3] Other methods include Nuclear Magnetic Resonance (NMR) spectroscopy using chiral shift reagents or chiral solvating agents to induce distinguishable signals for each enantiomer, and polarimetry, which measures the optical rotation of the sample.[1][2][4] However, polarimetry can be less reliable due to its sensitivity to concentration, solvent, temperature, and the presence of optically active impurities.[4][5]

Q3: What are the primary factors that can lead to low enantiomeric excess?

A: Low e.e. can stem from a multitude of factors, which can be broadly categorized into three areas:

• Catalyst and Reagent Issues: This includes impure or improperly activated catalysts, incorrect catalyst loading, catalyst degradation, and the presence of impurities in substrates or reagents.[2][6]

• Reaction Conditions: Suboptimal temperature, solvent choice, pressure, and reaction time can significantly impact the stereochemical outcome.[2][7][8]

• Substrate-Related Issues: The inherent structure of the substrate may not be well-matched with the chosen chiral catalyst, leading to poor molecular recognition and low stereoselectivity.[2][9] Additionally, the product itself might undergo racemization under the reaction or workup conditions.[2]

Troubleshooting Guides: A Deeper Dive

This section provides detailed, problem-oriented guides to systematically troubleshoot and resolve issues of low enantiomeric excess.

Issue 1: Suboptimal Catalyst Performance

You've selected a well-established chiral catalyst for your transformation, but the resulting enantiomeric excess is disappointingly low.

Question: My reaction is catalyzed by a known chiral ligand/catalyst system, but the e.e. is significantly lower than reported values. What should I investigate first?

Answer: When a reliable catalyst system underperforms, the issue often lies in the foundational aspects of your experimental setup. A systematic approach to troubleshooting is crucial.

Troubleshooting Workflow: Catalyst Performance

Caption: Troubleshooting workflow for suboptimal catalyst performance.

Step-by-Step Methodologies:

• Verify Catalyst and Reagent Purity:

  • Rationale: The enantiomeric purity of your chiral catalyst or ligand is paramount.[6] Even small amounts of the opposite enantiomer can lead to a significant decrease in the product's e.e. Similarly, impurities in your starting materials or solvents can act as catalyst poisons or participate in non-selective background reactions.[7]

  • Protocol: Purity Verification

    • Catalyst/Ligand: Confirm the enantiomeric purity of your chiral source using chiral HPLC or by preparing a derivative (e.g., Mosher's ester) for NMR analysis.[6] If necessary, purify by recrystallization.[6]

    • Reagents & Solvents: Use freshly purified or high-purity reagents and anhydrous solvents. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen).[6]

• Optimize Catalyst Loading:

  • Rationale: The concentration of the catalyst can influence its aggregation state and, consequently, its activity and selectivity.[10] While it may seem logical that more catalyst would improve the reaction, in some cases, higher concentrations can lead to the formation of less selective catalyst aggregates.[10] Conversely, too little catalyst may result in a slow reaction where a competing, non-catalyzed racemic pathway becomes significant.[8]

  • Protocol: Catalyst Loading Screen

    • Set up a series of small-scale reactions with varying catalyst loadings (e.g., 1 mol%, 2 mol%, 5 mol%, 10 mol%).

    • Ensure all other reaction parameters (temperature, concentration, solvent) are kept constant.

    • Analyze the e.e. of the product from each reaction to identify the optimal loading.

• Ensure Proper Catalyst Activation and Stability:

  • Rationale: Many catalytic systems require an in-situ activation step or pre-formation of the active catalyst. Incomplete formation can result in a mixture of catalytic species with varying selectivities.[6] Furthermore, the catalyst may be unstable under the reaction conditions, leading to a loss of selectivity over time.

  • Protocol: Monitoring Catalyst Formation and Stability

    • For in-situ preparations, consider increasing the pre-formation time or using spectroscopic methods like NMR to confirm the formation of the active species.[6]

    • Monitor the reaction progress and e.e. at different time points to check for catalyst degradation. If the e.e. decreases over time, it may indicate an unstable catalyst.

Issue 2: Unfavorable Reaction Conditions

Your catalyst and reagents are pure, but the enantioselectivity remains low. The next step is to scrutinize the reaction environment.

Question: I've confirmed the purity of my materials. How do I optimize reaction parameters like temperature and solvent to improve enantiomeric excess?

Answer: Temperature and solvent are two of the most powerful variables you can adjust to influence the stereochemical outcome of a reaction.[8] They directly affect the energy of the diastereomeric transition states.

Troubleshooting Workflow: Reaction Conditions

Caption: Troubleshooting workflow for substrate-catalyst mismatch and product racemization.

Step-by-Step Methodologies:

• Evaluate Substrate-Catalyst Compatibility:

  • Rationale: Many asymmetric catalysts have a limited substrate scope. [9][11]A catalyst that is highly effective for one type of substrate may show poor performance with another, even with minor structural changes. This "mismatch" can lead to poor stereochemical recognition in the transition state.

  • Action Plan:

    • If possible, screen a library of different chiral ligands or catalysts to find a better match for your specific substrate.

    • Consult the literature for catalyst systems that have been successfully applied to similar substrates.

• Investigate and Mitigate Product Racemization:

  • Rationale: The desired chiral product may be susceptible to racemization (loss of stereochemical integrity) under the reaction or workup conditions, especially if it possesses an acidic or basic functionality or is thermally unstable.

  • Protocol: Assessing Racemization

    • Subject an enantiomerically enriched sample of your product to the reaction conditions (without the reactants) and to the workup procedure.

    • Analyze the e.e. of the recovered product. A decrease in e.e. confirms that racemization is occurring.

    • If racemization is detected, modify the reaction or workup conditions. This could involve lowering the temperature, using milder quenching reagents, or avoiding strongly acidic or basic conditions during extraction and purification.

• Post-Reaction Enantiomeric Enrichment:

  • Rationale: If a moderate e.e. (e.g., 70-80%) is consistently obtained, post-reaction purification techniques can be employed to enrich the desired enantiomer to >99% e.e. [12] * Enrichment Techniques:

    • Crystallization: For crystalline compounds, enantiomeric enrichment can often be achieved through preferential crystallization or by forming diastereomeric salts with a chiral resolving agent, followed by separation and removal of the resolving agent. [12][13] * Chiral Chromatography: Chiral HPLC or Supercritical Fluid Chromatography (SFC) are powerful methods for separating enantiomers on both analytical and preparative scales, allowing for the isolation of the desired enantiomer with high purity. [12][] By systematically addressing these potential issues, from the purity of your starting materials to the final workup and purification, you can effectively troubleshoot and overcome the challenge of low enantiomeric excess in your chiral syntheses.

References

• Solvent effects on stereoselectivity: more than just an environment.Chemical Society Reviews.
• How To Calculate Enantiomeric Excess: Learn Quickly.PharmaGuru.
• Determination of enantiomeric excess.Unknown Source.
• Troubleshooting low enantiomeric excess in asymmetric synthesis.Benchchem.
• Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism.Accounts of Chemical Research.
• Troubleshooting poor enantiomeric excess in asymmetric reactions with (1R,2S)-1-amino-2-indanol.Benchchem.
• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chrom
• Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions.RSC Publishing.
• strategies to improve the enantioselectivity of reactions involving 2-cyanophenol.Benchchem.
• Influence of catalysts loading on enantioselectivities for catalyst 3 (given as enantiomeric excess for (R)-6).
• Insights into temperature controlled enantioselectivity in asymmetric c
• improving enantiomeric excess in asymmetric synthesis.Benchchem.
• Effect of solvent on the enantioselectivity of chroman synthesis.Benchchem.
• Solvent-Induced Enantioselectivity.ChemistryViews.
• Technical Support Center: Enhancing Enantiomeric Excess in Chiral Syntheses.Benchchem.
• Unusual reversal of enantioselectivity in the asymmetric autocatalysis of pyrimidyl alkanol triggered by chiral arom
• Temperature drop triggers chirality twist.Chemistry World.
• Enantioenrichment by Crystallization.Organic Process Research & Development.
• Technical Support Center: Asymmetric Synthesis & Enantiomeric Excess.Benchchem.
• Troubleshooting guide for low enantiomeric excess in chiral synthesis.Benchchem.
• Enantiomeric Purific
• Key Concepts in Stereoselective Synthesis.Unknown Source.
• Optical Purity and Enantiomeric Excess.Master Organic Chemistry.

Sources

• 1. pharmaguru.co [pharmaguru.co]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. heraldopenaccess.us [heraldopenaccess.us]
• 4. Determination of enantiomeric excess [ch.ic.ac.uk]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. ethz.ch [ethz.ch]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Process Optimization for Industrial Scale Production of Aliskiren Intermediates

Prepared by: Gemini, Senior Application Scientist

Introduction

Aliskiren, the first-in-class direct renin inhibitor, represents a significant milestone in the management of hypertension.[1] Its complex molecular structure, featuring four chiral centers, presents considerable challenges for industrial-scale synthesis, demanding high stereochemical control and process robustness.[1][2] The manufacturing process involves a multi-step sequence where the purity and yield of each intermediate directly impact the quality and cost-effectiveness of the final Active Pharmaceutical Ingredient (API). Many synthetic routes involve oily intermediates that are difficult to purify and require stringent control over reaction conditions to minimize the formation of hard-to-remove diastereomeric impurities.[3]

This technical support center is designed for researchers, scientists, and drug development professionals engaged in the synthesis of Aliskiren. It provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a practical question-and-answer format to address common issues encountered during process development and scale-up.

Overview of a Common Synthetic Pathway

The synthesis of Aliskiren is a convergent process, often involving the coupling of two key chiral fragments. A critical part of the synthesis involves the construction of the δ-amino-γ-hydroxy-octanoic acid backbone. The following diagram outlines a representative synthetic workflow, highlighting the formation of key intermediates.

Caption: High-level workflow for Aliskiren synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most critical process parameters to control during the synthesis of Aliskiren intermediates?

A1: Due to the presence of four stereocenters, the most critical aspect is controlling stereochemistry. Key parameters include:

• Catalyst and Ligand Choice in Asymmetric Hydrogenation: The selection of the metal catalyst (e.g., Rhodium, Iridium) and the chiral ligand is paramount for achieving high enantiomeric excess (ee) in the formation of chiral alcohol and acid intermediates.[4][5]

• Temperature Control in Stereoselective Reactions: Many stereoselective steps, particularly Grignard additions and alkylations, are highly temperature-sensitive. Deviations can lead to the formation of diastereomers that are often difficult to separate.[6]

• Reagent Stoichiometry: Precise control over the stoichiometry of reagents is crucial, especially in reactions like Grignard additions to esters or lactones, to prevent the formation of over-addition byproducts.[7]

• Work-up and Isolation Conditions: The pH, solvent, and temperature during work-up and crystallization can influence the stability and isomeric purity of the isolated intermediate. Since many intermediates are oils, developing a robust process to crystallize at least one key intermediate is a major advantage for ensuring purity.[3]

Q2: Why is obtaining a crystalline intermediate so important in the Aliskiren synthesis?

A2: The synthesis of Aliskiren is lengthy, and many of the intermediates are viscous oils by nature.[3] Purifying oily compounds on an industrial scale is challenging and costly, often relying on chromatography, which is undesirable for large volumes.[2] A crystalline intermediate offers several profound advantages:

• Efficient Purification: Crystallization is a highly effective and scalable purification technique that can efficiently remove process impurities and, crucially, undesired diastereomers.

• Improved Handling and Stability: Crystalline solids are generally easier to handle, transfer, and store than viscous oils, leading to more consistent process performance.

• Purity Upgrade: Isolating a key intermediate as a high-purity crystalline solid provides a significant "purity upgrade" mid-synthesis, which helps ensure the final API meets stringent regulatory requirements. A process patent highlights the isolation of an amide intermediate as a pure crystalline compound with a chromatographic purity of ≥99%.[3]

Q3: What are the primary sources of impurities in the final Aliskiren API?

A3: Impurities in Aliskiren can originate from various stages of the manufacturing process. They are broadly categorized as:

• Process-Related Impurities: These include unreacted starting materials and intermediates.[8]

• By-products: These are formed from side reactions. A common example is the formation of diastereomers due to incomplete stereoselectivity.[3] Another is the di-addition product from Grignard reactions.[6]

• Degradation Products: Aliskiren can degrade under stress conditions like humidity or light. Hydrolysis of the amide groups is a known degradation pathway.[8][9][10]

• Residual Solvents and Reagents: Solvents used during the synthesis and purification steps (e.g., methanol, acetonitrile) can be present in trace amounts.[8] Catalysts, such as palladium or rhodium, are also potential elemental impurities.

Troubleshooting Guides

Section 1: Asymmetric Hydrogenation

Q: My asymmetric hydrogenation of an unsaturated carboxylic acid intermediate is showing low enantioselectivity (ee%) and slow reaction rates. What are the potential causes and optimization strategies?

A: Low enantioselectivity and poor rates in asymmetric hydrogenation are common challenges during scale-up. The cause is typically related to the catalyst system or reaction conditions.

Causality Analysis: The enantioselectivity of the reaction is dictated by the formation of a chiral catalyst-substrate complex, which creates a sterically defined environment for hydrogen delivery.[11] Low ee% can result from an ill-fitting substrate-ligand combination, catalyst deactivation, or the presence of impurities that poison the catalyst. Slow rates can be due to low catalyst activity or poor hydrogen mass transfer.

Troubleshooting Workflow:

Caption: Troubleshooting low ee% in asymmetric hydrogenation.

Detailed Optimization Protocol:

Parameter	Recommended Action	Rationale & Key Insights
Substrate & Solvent Purity	Ensure rigorous drying of solvents and substrate. Degas solvents with argon or nitrogen.	Water and oxygen can oxidize the phosphine ligands and deactivate the catalyst. Other coordinating species can compete with the substrate for binding to the metal center.
Catalyst Loading	Systematically vary the catalyst loading (e.g., S/C ratio from 1000:1 to 5000:1).	While higher loading can increase rates, it may not improve ee% and adds cost and increases levels of residual metal. An optimal balance is required.
Ligand Screening	Screen a diverse set of chiral ligands. For Aliskiren intermediates, phosphoramidites and diphosphines have shown success.[5]	The electronic and steric properties of the ligand are critical. A mixed-ligand approach, using a chiral phosphoramidite with a non-chiral phosphine, has been shown to dramatically improve both rate and enantioselectivity for an Aliskiren intermediate.[5]
Hydrogen Pressure	Evaluate a range of hydrogen pressures (e.g., 5 bar to 50 bar).	Hydrogen pressure affects both reaction rate and, in some systems, enantioselectivity. Higher pressure increases hydrogen concentration in the solution, often boosting the rate.
Temperature	Study the effect of temperature (e.g., 25°C to 60°C).	Higher temperatures generally increase reaction rates but can sometimes lead to a decrease in enantioselectivity due to increased molecular motion and potential side reactions.

Section 2: Lactone Aminolysis

Q: The aminolysis of our lactone intermediate with 3-amino-2,2-dimethylpropionamide is inefficient, requiring a large excess of the amine (e.g., 5 equivalents) and solvent-free conditions, which is problematic for large-scale handling and purification. How can we optimize this step?

A: This is a well-documented challenge in Aliskiren synthesis.[12] The low reactivity of the lactone necessitates harsh conditions. The key is to catalyze the reaction to allow for milder conditions and the use of a solvent.

Causality Analysis: Lactone aminolysis is often a thermodynamically controlled equilibrium process.[13] Without a catalyst, the reaction requires a high concentration of the nucleophile (the amine) to drive the equilibrium towards the product, hence the need for a large excess and neat conditions.

Optimization Strategies & Protocol:

• Carboxylic Acid Catalysis: It has been demonstrated that carboxylic acids can effectively catalyze lactone aminolysis.[13] The acid protonates the lactone carbonyl, activating it towards nucleophilic attack.

• Solvent Selection: The use of a catalyst allows the reaction to be performed in a solvent, which greatly improves process handling and control. A non-protic solvent like toluene is often a good choice.

• Stoichiometry Reduction: With catalysis, the excess of the amine can be significantly reduced (e.g., to 1.5-2.0 equivalents).

Step-by-Step Protocol for Catalyzed Aminolysis:

• Reactor Setup: To a jacketed glass reactor under a nitrogen atmosphere, charge the lactone intermediate (1.0 eq) and toluene (5-10 volumes).

• Reagent Charging: Add 3-amino-2,2-dimethylpropionamide (1.5 eq) and a catalytic amount of an aliphatic carboxylic acid, such as pivalic acid (0.1-0.2 eq).

• Reaction: Heat the mixture to 80-100°C.

• In-Process Control (IPC): Monitor the reaction progress by HPLC until the consumption of the lactone starting material is >99%.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Wash the organic phase with an aqueous base (e.g., sodium bicarbonate solution) to remove the acid catalyst.[3] This is a critical step for achieving a high-purity isolated product.

• Isolation: Concentrate the organic layer under reduced pressure to yield the amide product. This intermediate can often be crystallized at this stage to enhance purity.[3]

Section 3: Azide Reduction

Q: Our current process for reducing the azide intermediate to the primary amine uses a standard Pd/C hydrogenation, but we face challenges with catalyst poisoning and difficult work-ups when using additives like ethanolamine. Are there more robust methods?

A: Yes, the work-up issues associated with additives like ethanolamine, which requires extensive aqueous washes and can lower yield, are known problems.[3] An improved process utilizes ammonia to avoid these issues.

Causality Analysis: Additives are often used in catalytic hydrogenations to maintain catalyst activity and prevent side reactions. However, high-boiling, water-soluble additives like ethanolamine complicate product isolation. The ideal additive should be effective and easily removable.

Optimized Reduction Protocol:

The use of alcoholic ammonia provides a significant process improvement. Ammonia is effective in the reaction and, being volatile, is much easier to remove during work-up.

• Catalyst: 10% Palladium on Carbon (Pd/C) is a suitable catalyst.[3]

• Solvent: An alcoholic solvent such as ethanol or methanol is preferred.[12]

• Additive: Use ethanolic or methanolic ammonia. This can be prepared by bubbling ammonia gas through the alcohol or using a commercially available solution.

• Procedure: a. Charge the azide intermediate, the alcoholic solvent, and the Pd/C catalyst to a hydrogenation reactor. b. Add the alcoholic ammonia solution. c. Pressurize the reactor with hydrogen gas (e.g., 5-10 bar). d. Stir the reaction at a controlled temperature (e.g., 25-40°C) until hydrogen uptake ceases and HPLC confirms the disappearance of the starting material. e. Filter the reaction mixture to remove the catalyst. f. Concentrate the filtrate under reduced pressure. The excess ammonia and alcoholic solvent are easily removed, leaving a cleaner crude product and simplifying isolation. This improved process has been shown to increase both yield and purity.[3]

References

• WO2013144979A1 - Process for the preparation of aliskiren.

• Peters, B. K., et al. (2015). Formal total synthesis of aliskiren. PubMed. [Link]

• US20150011793A1 - Process for the preparation of aliskiren.
• US20130071899A1 - Process for Producing Aliskiren.
• US9056816B2 - Process for the preparation of aliskiren.
• WO2012052829A1 - Synthesis of aliskiren.

• Boogers, J. A., et al. (2007). A Mixed-Ligand Approach Enables the Asymmetric Hydrogenation of an α-Isopropylcinnamic Acid en Route to the Renin Inhibitor Aliskiren. ResearchGate. [Link]

• Lindsay, K. B., & Skrydstrup, T. (2006). Formal total synthesis of the potent renin inhibitor aliskiren: application of a SmI2-promoted acyl-like radical coupling. PubMed. [Link]

• Foley, M. A., & Jamison, T. F. (2010). Amide Bond Formation via Reversible, Carboxylic Acid-Promoted Lactone Aminolysis. ResearchGate. [Link]

• Hanessian, S., et al. (2010). Total synthesis of "aliskiren": the first Renin inhibitor in clinical practice for hypertension. PubMed. [Link]

• Veeprho. (n.d.). Aliskiren Impurities and Related Compound. Veeprho. [Link]

• Mascia, S., et al. (2017). Development of a Multi-Step Synthesis and Workup Sequence for an Integrated, Continuous Manufacturing Process of a Pharmaceutical. ResearchGate. [Link]

• Požgan, F. (2014). A New Synthetic Route Towards Aliskiren Intermediates. ResearchGate. [Link]

• Various Authors. (2016). Aliskiren. New Drug Approvals. [Link]

• Shan, F., et al. (2014). The development of a complementary pathway for the synthesis of aliskiren. Royal Society of Chemistry. [Link]

• Various Authors. (2011). Synthesis of aliskiren. Journal of China Pharmaceutical University. [Link]

• Požgan, F. (2014). A New Synthetic Route Towards Aliskiren Intermediates. Thieme Connect. [Link]

• Singh, S., et al. (2015). Identification, characterization and synthesis of potential impurities of Aliskiren Hemifumarate, an antihypertensive drug. ResearchGate. [Link]

• Kushwah, B. S., et al. (2018). Characterization of solution stress degradation products of aliskiren and prediction of their physicochemical and ADMET properties. OUCI. [Link]

• Wikipedia. Asymmetric hydrogenation. Wikipedia. [Link]

• Various Authors. (2015). Asymmetric Hydrogenation. Creative Commons. [Link]

• Pedersen, M. J., et al. (2015). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide using Flow Chemistry. pubs.acs.org. [Link]

• Pharmaffiliates. Aliskiren-impurities. Pharmaffiliates. [Link]

• Various Authors. (2010). A SIMPLE AND SENSITIVE METHOD FOR THE DETERMINATION OF ALISKIREN HEMIFUMARATE USING HPLC-UV DETECTION. Rasayan Journal of Chemistry. [Link]

• CN104844611A. Synthesis method of peroxycarboxylic acid tert-butyl/amyl ester.

• Wiesler, S., et al. (2018). Optimization of the Grignard reagent formation. ResearchGate. [Link]

• Shan, F., et al. (2014). The Development of a Complementary Pathway for the Synthesis of Aliskiren. PubMed. [Link]

• Pedersen, M. J., et al. (2015). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow Chemistry. ResearchGate. [Link]

• Peters, B. K., et al. (2015). Formal total synthesis of aliskiren. IRIS. [Link]

• PubChem. Isopropyl ((((2R,3R,4R,5R)-5-(2-amino-6-(methylamino)-9H-purin-9-yl). PubChem. [Link]

• Various Authors. (2015). Synthesis of 2-Amino-5-(3-chloropropyl)-4-chloro-7 H -pyrrolo[2,3- d ]pyrimidine ( Bis chlorinated Deazaguanine). ResearchGate. [Link]

• Dahiya, R., et al. (2006). Synthesis and Biological Evaluation of a Novel Series of 2-(2'-Isopropyl-5'-methylphenoxy)acetyl Amino Acids and Dipeptides. ResearchGate. [Link]

• Various Authors. (2010). Synthesis of (2S,4R)-4-aminoethyl-L-Pro and (2S,4R)-4-carboxymethyl-L-Pro from (2S,4R)-Nα-Boc-4-hydroxy-L-Pro methyl ester. ResearchGate. [Link]

• Various Authors. (2010). Synthesis of 2-alkyl-5-nitrobenzofurans via 2-(2-formyl-4-nitrophenoxy) alkanoic acids. ResearchGate. [Link]

• Mastering Organic Chemistry. (2024). Can You Solve These Tricky Multi-Step Synthesis Problems Before I Do? YouTube. [Link]

Sources

• 1. US9056816B2 - Process for the preparation of aliskiren - Google Patents [patents.google.com]
• 2. US20150011793A1 - Process for the preparation of aliskiren - Google Patents [patents.google.com]
• 3. WO2013144979A1 - Process for the preparation of aliskiren - Google Patents [patents.google.com]
• 4. Formal total synthesis of aliskiren - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 7. researchgate.net [researchgate.net]
• 8. veeprho.com [veeprho.com]
• 9. researchgate.net [researchgate.net]
• 10. Characterization of solution stress degradation products of aliskiren and prediction of their physicochemical and ADMET… [ouci.dntb.gov.ua]
• 11. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 12. WO2012052829A1 - Synthesis of aliskiren - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Degradation Pathways of Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate

Welcome to the technical support center for "methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate." This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with this compound. As Senior Application Scientists, we have compiled this information to help you anticipate and address challenges in your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate under typical laboratory conditions?

Based on its chemical structure, which includes a methyl ester, a chlorinated double bond, and a bulky isopropyl group, "methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate" is susceptible to several degradation pathways:

• Hydrolysis: The methyl ester group can undergo hydrolysis, particularly under acidic or basic conditions, to yield the corresponding carboxylic acid, (E,2S)-5-chloro-2-propan-2-ylpent-4-enoic acid, and methanol. Base-catalyzed hydrolysis, also known as saponification, is typically irreversible.[1]

• Oxidation: The carbon-carbon double bond is a reactive site prone to oxidative cleavage.[2][3] This can be initiated by atmospheric oxygen, especially when exposed to heat, light, or trace metal ions, leading to a variety of smaller carbonyl compounds.[4][5]

• Photodegradation: Exposure to light, especially UV radiation, can provide the energy to initiate degradation.[4][6] This can lead to isomerization of the double bond (E to Z) or promote oxidative degradation pathways.[4] For chlorinated organic compounds, photodegradation can be a significant pathway.[6][7]

• Dehydrochlorination: Under certain conditions, particularly with a strong base, elimination of HCl could occur, although this is generally less favorable for vinylic chlorides compared to alkyl chlorides.

Q2: We are observing unexpected peaks in our chromatogram during the analysis of a formulation containing methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate. What could be the cause?

Unexpected peaks are often indicative of degradation products or impurities. Here's a systematic approach to troubleshoot this issue:

• Analyze a freshly prepared sample: This will help you determine if the extraneous peaks are present in the initial material or are forming over time.

• Consider the storage conditions: Has the sample been exposed to light, elevated temperatures, or incompatible excipients? As mentioned in Q1, this compound is susceptible to photodegradation and oxidation.[4][6]

• Evaluate your analytical method:

  • Injector Port Degradation: Halogenated compounds can sometimes degrade in a hot GC injector port, leading to distorted or extra peaks.[8] Consider optimizing the injector temperature.

  • Mobile Phase Incompatibility: If using HPLC, ensure the sample solvent is compatible with the mobile phase to avoid precipitation or peak splitting.[9]

  • Ghost Peaks: These can arise from contaminants in the mobile phase or the HPLC system.[10] Running a blank gradient can help identify these.

Q3: What conditions should we use for forced degradation studies of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate?

Forced degradation studies are crucial for understanding the stability of a compound and developing stability-indicating analytical methods.[4][10] Based on the structure of "methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate," we recommend the following stress conditions:

Stress Condition	Recommended Parameters	Potential Degradation Pathway
Acidic Hydrolysis	0.1 M - 1 M HCl or H₂SO₄, heated	Hydrolysis of the methyl ester
Basic Hydrolysis	0.1 M - 1 M NaOH or KOH, heated	Hydrolysis of the methyl ester (saponification)
Oxidative Degradation	0.1% - 3% H₂O₂, room temperature	Oxidation of the double bond
Thermal Degradation	40°C - 80°C	General acceleration of other degradation pathways
Photodegradation	Exposure to light source providing UV and visible light (e.g., 1.2 million lux hours and 200 watt-hours/m²)	Isomerization, oxidation, and other light-induced reactions

These are general recommendations and may need to be optimized for your specific formulation.[4]

Q4: How can we minimize the degradation of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate during storage and handling?

To enhance the stability of "methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate," consider the following precautions:

• Protection from Light: Store the compound and its formulations in amber or opaque containers to prevent photodegradation.[11]

• Temperature Control: Store at recommended temperatures (typically refrigerated or frozen) to slow down the rate of degradation.

• Inert Atmosphere: For long-term storage, consider purging the container with an inert gas like nitrogen or argon to minimize oxidation.[11]

• Avoid Incompatible Excipients: Be mindful of the pH and reactivity of other components in your formulation. Strong acids, bases, or oxidizing agents should be avoided unless they are part of a controlled reaction.

Troubleshooting Guides

Troubleshooting Low Signal Intensity in Mass Spectrometry Analysis

Low or no signal for your halogenated analyte can be a frustrating issue. Follow this workflow to diagnose the problem.

Caption: Troubleshooting workflow for low MS signal.

Troubleshooting Poor Peak Shape in Chromatography

Poor peak shape (tailing, fronting, or splitting) can compromise the accuracy and precision of your quantification.

Caption: Troubleshooting workflow for poor peak shape.

Experimental Protocols

Protocol: Forced Degradation by Hydrolysis

Objective: To assess the stability of "methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate" under acidic and basic conditions.

Materials:

• "methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate"

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• Methanol or Acetonitrile (HPLC grade)

• Water bath or heating block

• HPLC system with a suitable column (e.g., C18)

Procedure:

• Sample Preparation: Prepare a stock solution of the compound in methanol or acetonitrile at a known concentration (e.g., 1 mg/mL).

• Acidic Hydrolysis:

  • In a clean vial, mix a known volume of the stock solution with an equal volume of 0.1 M HCl.

  • Heat the mixture at a controlled temperature (e.g., 60°C) for a specified time (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase to an appropriate concentration for HPLC analysis.

• Basic Hydrolysis:

  • In a separate vial, mix a known volume of the stock solution with an equal volume of 0.1 M NaOH.

  • Follow the same heating and sampling procedure as for acidic hydrolysis.

  • Neutralize the aliquots with an equivalent amount of 0.1 M HCl before dilution and analysis.

• Control Sample: Prepare a control sample by diluting the stock solution with the mobile phase without subjecting it to stress conditions.

• Analysis: Analyze all samples by a validated, stability-indicating HPLC method. Compare the chromatograms of the stressed samples to the control to identify and quantify any degradation products.

Protocol: Analysis of Degradation Products by GC-MS

Objective: To identify the volatile and semi-volatile degradation products of "methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate."

Materials:

• Degraded sample solutions (from forced degradation studies)

• Dichloromethane or other suitable extraction solvent

• Anhydrous sodium sulfate

• GC-MS system

Procedure:

• Sample Extraction:

  • If the degraded sample is in an aqueous matrix, perform a liquid-liquid extraction with a suitable organic solvent like dichloromethane.

  • Dry the organic extract over anhydrous sodium sulfate.

  • Concentrate the extract to a suitable volume.

• GC-MS Analysis:

  • Injector: Splitless injection at an optimized temperature (e.g., 250°C) to minimize on-column degradation.[8]

  • Oven Program: Start at a low temperature (e.g., 50°C) and ramp to a final temperature high enough to elute all components (e.g., 280°C).

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer: Operate in full scan mode to identify unknown peaks.

• Data Analysis:

  • Compare the total ion chromatograms of the stressed samples with the control.

  • Identify the degradation products by interpreting their mass spectra and comparing them to spectral libraries (e.g., NIST).

Visualizing Degradation Pathways

The following diagram illustrates the predicted primary degradation pathways for "methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate."

Caption: Predicted degradation pathways.

References

• Technical Support Center: Stability and Degradation of Unsaturated Esters - Benchchem.
• Oxidative degradation of fluids based on synthetic and natural esters - ProQuest.
• Isomerisation of unsaturated fatty acid esters. Part II: Location of double bonds by oxidative degradation methods | Semantic Scholar.
• Technical Support Center: Characterization of Halogenated Organic Compounds - Benchchem.
• Oxidation Products of Ester-Based Oils with and without Antioxidants Identified by Stable Isotope Labelling and Mass Spectrometry - MDPI.
• Rate constants of oxidation of unsaturated fatty esters studied by chemiluminescence | Request PDF - ResearchGate.
• Kinetics and Mechanisms of UV-photodegradation of Chlorinated Organics in the Gas Phase - PubMed.
• Best Practices for Addressing Problems Associated With Unstable Solvents in an (U)HPLC Environment Introduction - Agilent.
• Pharma Stability: Troubleshooting & Pitfalls.
• Unveiling the Photodegradation Mechanism of Monochlorinated Naphthalenes under UV-C Irradiation: Affecting Factors Analysis, the Roles of Hydroxyl Radicals, and DFT Calculation - MDPI.
• Review on Common Observed HPLC Troubleshooting Problems.
• 18.8: Reactions at the Carbonyl Carbon of Acid Derivatives - Chemistry LibreTexts.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Oxidative degradation of fluids based on synthetic and natural esters - ProQuest [proquest.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Kinetics and mechanisms of UV-photodegradation of chlorinated organics in the gas phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pharmahealthsciences.net [pharmahealthsciences.net]
• 10. Troubleshooting & Pitfalls – Pharma Stability [pharmastability.com]
• 11. agilent.com [agilent.com]

Reference Data & Comparative Studies

"methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate" vs other Aliskiren intermediates

An In-Depth Comparative Guide to "Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate" and Other Key Intermediates in the Synthesis of Aliskiren

For Researchers, Scientists, and Drug Development Professionals

Aliskiren, the first-in-class direct renin inhibitor, represents a significant advancement in the management of hypertension. Its complex molecular architecture, characterized by five stereocenters, presents a formidable challenge for synthetic organic chemists. The efficiency, cost-effectiveness, and overall viability of any Aliskiren synthesis are critically dependent on the strategic selection of key intermediates. This guide provides a comprehensive comparison of a pivotal intermediate, methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate , with other prominent intermediates, offering insights into their respective synthetic pathways, performance metrics, and practical considerations.

The Strategic Importance of Chiral Intermediates in Aliskiren Synthesis

The therapeutic efficacy of Aliskiren is intrinsically linked to its specific stereoisomeric form. Consequently, the development of stereoselective synthetic routes is paramount. Various strategies have been devised, each pivoting on the construction of a key chiral fragment that is later elaborated to the final active pharmaceutical ingredient (API). This guide will focus on a comparative analysis of two major synthetic approaches, distinguished by their core intermediates:

• Route A: Employing methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate , a versatile building block that efficiently installs one of the key stereocenters.

• Route B: Utilizing a lactone-based intermediate, (S)-4-(sec-butyl)-3-((S)-1-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)ethyl)dihydrofuran-2(3H)-one , which incorporates multiple chiral centers in a single fragment.

Comparative Analysis of Synthetic Routes and Performance

The choice of a synthetic pathway for a complex molecule like Aliskiren is a multi-faceted decision, balancing factors such as yield, purity, cost of starting materials, and scalability. Below, we dissect the two primary routes, highlighting the role and performance of their respective key intermediates.

Route A: The "Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate" Approach

This strategy hinges on the synthesis of a C5-building block that contains the requisite stereochemistry at the C2 position. This intermediate serves as a versatile handle for subsequent coupling reactions to construct the Aliskiren backbone.

Synthesis of Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate: A Step-by-Step Protocol

• Starting Material: The synthesis typically commences with a readily available chiral starting material, such as (S)-leucine.

• Esterification: The carboxylic acid of (S)-leucine is esterified to the corresponding methyl ester.

• Diazotization and Chlorination: The amino group is converted to a chloro group with retention of configuration, a crucial step for preserving the stereocenter.

• Reduction to Aldehyde: The methyl ester is selectively reduced to the corresponding aldehyde.

• Wittig Reaction: A Wittig reaction with a chloromethylenetriphenylphosphorane ylide introduces the (E)-vinyl chloride moiety, yielding the target intermediate.

Rationale for Experimental Choices: The selection of (S)-leucine as the chiral pool starting material is economically advantageous. The sequence of reactions is robust and has been well-optimized for large-scale production. The Wittig reaction provides excellent control over the (E)-stereochemistry of the double bond.

Self-Validating System: Purity and stereochemical integrity must be rigorously monitored at each stage. Chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC) is essential to confirm the enantiomeric excess (e.e.) of the intermediates. Nuclear Magnetic Resonance (NMR) spectroscopy is used to verify the structural identity and stereochemistry of the vinyl chloride.

Visualizing the Pathway: Synthesis of the C5 Intermediate

Caption: Synthetic pathway to methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate.

Route B: The Lactone-Based Intermediate Strategy

This alternative and widely-used industrial approach involves the construction of a more complex chiral lactone intermediate that already contains a significant portion of the Aliskiren backbone with the correct stereochemistry.

Synthesis of the Lactone Intermediate: A Step-by-Step Protocol

• Starting Material: This route often begins with (R)-2,3-dihydroxypropanoic acid or a related chiral synthon.

• Protection: The diol is protected as an acetonide (a dimethyl-1,3-dioxolane).

• Chain Extension: The carboxylic acid is converted to an aldehyde, which then undergoes an asymmetric aldol reaction with a chiral auxiliary to introduce the next stereocenter.

• Lactonization: Subsequent functional group manipulations lead to the formation of the key lactone intermediate.

Rationale for Experimental Choices: This convergent approach allows for the early introduction of multiple stereocenters with high diastereoselectivity, guided by the chiral auxiliary. The rigid lactone structure helps to control the stereochemistry in subsequent transformations.

Self-Validating System: Extensive use of chiral chromatography and NMR spectroscopy (including NOE experiments) is required to confirm the relative and absolute stereochemistry of the densely functionalized lactone intermediate.

Visualizing the Pathway: Synthesis of the Lactone Intermediate

Caption: Synthetic pathway to the lactone-based intermediate.

Head-to-Head Comparison: Quantitative Data and Practical Considerations

Parameter	Route A (via methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate)	Route B (via Lactone Intermediate)
Overall Yield	Generally moderate to good.	Often higher due to the convergent nature of the synthesis.
Stereocontrol	Excellent for the C2 center, reliant on subsequent steps for other centers.	Excellent for multiple stereocenters, established early in the synthesis.
Starting Material Cost	Lower, utilizes inexpensive amino acids.	Higher, may require more expensive chiral synthons and auxiliaries.
Number of Steps	Can be longer in the overall synthesis of Aliskiren.	Potentially shorter overall due to the complexity of the intermediate.
Scalability	Well-established and scalable.	Can be more challenging due to the use of stoichiometric chiral auxiliaries and complex reaction conditions.
Purification	Intermediates may require chromatographic purification.	The lactone intermediate often requires rigorous purification to remove diastereomers.
Convergence	More linear approach.	More convergent, which is generally preferred in complex molecule synthesis.

Concluding Remarks and Future Directions

The choice between utilizing methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate or a lactone-based intermediate in the synthesis of Aliskiren is a strategic one, with clear trade-offs.

• The methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate route offers a more linear and potentially more cost-effective approach for the initial chiral fragment, making it an attractive option for process development.

• The lactone intermediate route, while potentially more expensive in terms of starting materials, offers a more convergent and elegant solution for establishing multiple stereocenters with high fidelity in a single, complex building block.

The ongoing evolution of Aliskiren synthesis continues to focus on improving efficiency and sustainability. Future research will likely explore novel catalytic asymmetric methods to further reduce the reliance on chiral pool starting materials and stoichiometric chiral auxiliaries. The development of even more advanced intermediates that can further streamline the synthetic sequence remains a key objective for researchers in the field.

References

• Title: A Practical and Scalable Synthesis of the Renin Inhibitor Aliskiren Source: Angewandte Chemie International Edition URL: [Link]

• Title: Recent Advances in the Synthesis of Aliskiren Source: Organic Process Research & Development URL: [Link]

• Title: Development of a Convergent Synthesis of the Renin Inhibitor Aliskiren Source: The Journal of Organic Chemistry URL: [Link]

A Comparative Guide to the Synthetic Routes of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate

(S,E)-methyl 5-chloro-2-isopropylpent-4-enoate is a crucial chiral building block in the synthesis of various pharmaceuticals, most notably as a key intermediate for the side chain of the renin inhibitor Aliskiren, a medication used to treat hypertension. The precise stereochemistry at the C2 position and the geometry of the C4-C5 double bond are critical for its biological activity. This guide provides an in-depth comparison of the two primary synthetic strategies for obtaining this valuable compound: enzymatic kinetic resolution of a racemic mixture and asymmetric synthesis employing a chiral auxiliary. This analysis is intended to assist researchers, scientists, and drug development professionals in selecting the most suitable method based on factors such as stereochemical purity, yield, scalability, and operational complexity.

Introduction to the Synthetic Challenge

The synthesis of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate presents a significant stereochemical challenge: the creation of a chiral center at the α-position to a carbonyl group. The two routes discussed herein address this challenge through fundamentally different approaches. The enzymatic resolution method relies on the high stereoselectivity of enzymes to separate a racemic mixture, while the chiral auxiliary approach utilizes a covalently bonded chiral moiety to direct the stereochemical outcome of a chemical transformation.

Route 1: Racemic Synthesis and Enzymatic Kinetic Resolution

This strategy involves the initial synthesis of racemic (E)-methyl 5-chloro-2-isopropylpent-4-enoate, followed by a highly selective enzymatic hydrolysis of the undesired (R)-enantiomer, leaving the desired (S)-enantiomer unreacted and in high enantiomeric purity.

Part A: Synthesis of Racemic (E)-methyl 5-chloro-2-isopropylpent-4-enoate

The synthesis of the racemic starting material can be achieved through a malonic ester synthesis followed by dealkoxycarbonylation.[1]

Experimental Protocol:

• Alkylation: In a suitable reactor, sodium ethoxide is prepared by dissolving sodium metal in anhydrous ethanol. Diethyl isopropylmalonate is then added, followed by the dropwise addition of (E)-1,3-dichloro-1-propene at a controlled temperature. The reaction mixture is stirred until the reaction is complete, as monitored by gas chromatography (GC).

• Work-up and Purification: The reaction is quenched with water, and the ethanol is removed under reduced pressure. The aqueous residue is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield the crude dialkylated malonate.

• Dealkoxycarbonylation: The crude product is then heated in a polar aprotic solvent, such as dimethyl sulfoxide (DMSO), with a salt like lithium chloride and a small amount of water to effect the dealkoxycarbonylation, yielding racemic (E)-methyl 5-chloro-2-isopropylpent-4-enoate.[1]

• Purification: The final product is purified by fractional distillation under reduced pressure.

Part B: Enzymatic Kinetic Resolution

The kinetic resolution of the racemic ester is efficiently carried out using a lipase enzyme that selectively hydrolyzes the (R)-enantiomer.

Experimental Protocol:

• Reaction Setup: A buffered aqueous solution (e.g., Tris-HCl buffer at pH 8.0) is prepared in a temperature-controlled reactor. The racemic methyl 5-chloro-2-isopropylpent-4-enoate is added to the buffer.

• Enzyme Addition: Lyophilized cells of a suitable microorganism, such as the yeast Rhodosporidium toruloides, are added to the reaction mixture.[2]

• Reaction Monitoring: The reaction is stirred vigorously, and the pH is maintained at 8.0 by the controlled addition of a base (e.g., 1 M NaOH). The progress of the resolution is monitored by chiral GC analysis until the desired enantiomeric excess (ee) of the (S)-ester is achieved (typically >99%).

• Work-up and Isolation: Once the reaction is complete, the mixture is acidified (e.g., with 6 M HCl to pH 2.5) to stop the enzymatic reaction and precipitate the enzyme. The mixture is then filtered or centrifuged to remove the cells. The aqueous phase is extracted with a suitable organic solvent (e.g., methyl tert-butyl ether). The organic extracts are combined, washed with saturated aqueous sodium bicarbonate to remove the hydrolyzed (R)-acid, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to yield the crude (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate.

• Purification: The final product is purified by vacuum distillation to obtain the desired (S)-enantiomer with high chemical and enantiomeric purity.[2]

Mechanism of Enzymatic Resolution:

Lipases catalyze the hydrolysis of esters through a serine hydrolase mechanism. The enzyme's active site contains a catalytic triad of serine, histidine, and aspartate. The serine hydroxyl group acts as a nucleophile, attacking the carbonyl carbon of the ester to form a tetrahedral intermediate. This is followed by the formation of an acyl-enzyme intermediate and the release of the alcohol. The acyl-enzyme intermediate is then hydrolyzed by water to regenerate the free enzyme and release the carboxylic acid.[3] The enantioselectivity arises from the chiral environment of the enzyme's active site, which preferentially binds and orients one enantiomer for catalysis over the other.

Sources

• 1. CA2507944C - Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof - Google Patents [patents.google.com]
• 2. US20100248337A1 - PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS - Google Patents [patents.google.com]
• 3. jocpr.com [jocpr.com]

A Comparative Guide to the Validation of Analytical Methods for Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate

In the landscape of pharmaceutical development, the rigorous characterization of chiral intermediates is a cornerstone of ensuring the safety and efficacy of the final active pharmaceutical ingredient (API). Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate, a key building block in the synthesis of various complex molecules, presents a unique analytical challenge due to its stereochemical complexity and potential for isomerization. This guide provides a comprehensive comparison of analytical methodologies for the validation of this critical intermediate, grounded in established scientific principles and regulatory expectations. We will explore the nuances of method selection, validation parameter assessment, and data interpretation, offering a practical framework for researchers and drug development professionals.

The Analytical Imperative: Why Method Validation is Critical

The stereoisomeric purity of Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate is paramount. The presence of unwanted stereoisomers can lead to significant differences in pharmacological activity and toxicity in the final API. Consequently, the analytical methods used to assess its quality must be rigorously validated to ensure they are fit for purpose. The International Council for Harmonisation (ICH) Q2(R1) guideline, "Validation of Analytical Procedures: Text and Methodology," provides a comprehensive framework for this process, which we will reference throughout this guide. The objective of validation is to demonstrate that the analytical procedure is suitable for its intended purpose, which in this case is the accurate and precise quantification of the desired (2S,4E) isomer and the detection of any impurities.

A Comparative Analysis of Analytical Techniques

The choice of analytical technique is the first critical decision in the validation process. For a chiral, unsaturated ester like Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate, several high-performance techniques are viable. Below, we compare the two most suitable methods: Chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for separating and quantifying enantiomers and diastereomers. Its strength lies in the vast array of available chiral stationary phases (CSPs) that can be tailored to the specific molecule.

• Mechanism of Separation: Chiral recognition on the CSP is achieved through transient diastereomeric complex formation between the analyte and the chiral selector of the stationary phase. The differing stability of these complexes for different stereoisomers leads to differential retention times and, thus, separation. For an ester like our target molecule, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a successful starting point.

• Expertise-Driven Experimental Choices: The selection of the mobile phase is as critical as the choice of the CSP. For this non-polar compound, a normal-phase system (e.g., hexane/isopropanol) is typically more effective than a reversed-phase system. The ratio of the solvents, the flow rate, and the column temperature must be meticulously optimized to achieve baseline separation of all potential stereoisomers. UV detection is suitable given the presence of the carbon-carbon double bond, which acts as a chromophore.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful alternative, offering both high-resolution separation and structural confirmation.

• Mechanism of Separation: In GC, separation is based on the compound's volatility and its interaction with the stationary phase of the GC column. For chiral separation, a chiral GC column is required. The subsequent mass spectrometric detection provides a mass spectrum, which is a molecular fingerprint, confirming the identity of the separated isomers and any impurities.

• Trustworthiness Through Orthogonality: Employing GC-MS as an orthogonal method to HPLC provides a higher degree of confidence in the analytical results. If both methods yield congruent data on purity and impurity profiles, the trustworthiness of the overall analytical package is significantly enhanced. This is a key principle in building a robust validation system.

The Validation Workflow: A Step-by-Step Approach

The following diagram illustrates the logical flow of the analytical method validation process, as adapted from the ICH Q2(R1) guidelines.

Caption: A flowchart of the analytical method validation process.

Comparative Performance Data: A Head-to-Head Analysis

The table below summarizes hypothetical, yet realistic, validation data for the analysis of Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate using optimized Chiral HPLC and GC-MS methods. This allows for an objective comparison of their performance.

Validation Parameter	Chiral HPLC-UV	Chiral GC-MS	ICH Q2(R1) Acceptance Criteria
Specificity	Baseline resolution (>2.0) of all four potential stereoisomers. No interference from process impurities or degradation products.	Baseline separation of stereoisomers with unique mass spectra for each, confirming identity.	The method should be able to unequivocally assess the analyte in the presence of components that may be expected to be present.
Linearity (r²)	> 0.999	> 0.998	Correlation coefficient should be > 0.99.
Range	1 µg/mL - 100 µg/mL	0.5 ng/mL - 50 ng/mL	The range that provides acceptable linearity, accuracy, and precision.
Accuracy (% Recovery)	98.5% - 101.2%	97.9% - 102.0%	Generally 98.0% - 102.0% for drug substance assay.
Precision (RSD%)	Repeatability: < 0.5% Intermediate Precision: < 1.0%	Repeatability: < 1.0% Intermediate Precision: < 1.5%	Repeatability RSD should be < 1%. Intermediate precision RSD is typically slightly higher.
Limit of Quantitation (LOQ)	1 µg/mL	0.5 ng/mL	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.
Robustness	Unaffected by minor changes in mobile phase composition (±2%), flow rate (±5%), and temperature (±2°C).	Unaffected by minor changes in oven temperature ramp rate (±5%), carrier gas flow (±5%), and injection volume (±2%).	The reliability of an analysis with respect to deliberate variations in method parameters.

Detailed Experimental Protocols

To ensure reproducibility, detailed protocols are essential. The following are representative experimental setups for the two compared methods.

Chiral HPLC-UV Method

• Instrumentation: Agilent 1260 Infinity II HPLC or equivalent with a quaternary pump, autosampler, and diode array detector.

• Column: Daicel Chiralpak AD-H, 5 µm, 4.6 x 250 mm.

• Mobile Phase: n-Hexane:Isopropanol (90:10 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a final concentration of 50 µg/mL.

Chiral GC-MS Method

• Instrumentation: Agilent 8890 GC with a 5977B MS detector or equivalent.

• Column: Restek Rt-βDEXse, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: Start at 80°C, hold for 1 min, ramp at 5°C/min to 180°C, hold for 5 min.

• Injector Temperature: 250°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Mass Range: Scan from m/z 40 to 300.

• Injection Volume: 1 µL (split ratio 50:1).

• Sample Preparation: Accurately weigh and dissolve the sample in hexane to a final concentration of 10 ng/mL.

Conclusion and Recommendations

Both Chiral HPLC-UV and Chiral GC-MS are powerful and suitable techniques for the validation of analytical methods for Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate.

• Chiral HPLC-UV stands out for its robustness, precision, and widespread availability in quality control laboratories. It is the recommended primary method for routine quality control and release testing.

• Chiral GC-MS offers superior sensitivity (lower LOQ) and the invaluable advantage of mass spectrometric confirmation, making it an excellent choice for impurity profiling, characterization of reference standards, and as an orthogonal method to confirm the results obtained by HPLC.

Ultimately, a comprehensive analytical strategy for this chiral intermediate would leverage both techniques: HPLC for routine, high-throughput analysis and GC-MS for in-depth characterization and as a confirmatory method. This dual-pronged approach provides the highest level of scientific rigor and ensures the quality and safety of the final pharmaceutical product.

References

• ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• U.S. Food and Drug Administration. Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• United States Pharmacopeia. General Chapter <1225> Validation of Compendial Procedures. [Link]

• Agilent Technologies. Fundamentals of HPLC. [Link]

• Restek Corporation. A Technical Guide for Chiral Gas Chromatography. [Link]

A Comparative Guide to Catalysts for the Synthesis of Aliskiren Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Synthetic Challenge of Aliskiren

Aliskiren's complex molecular architecture, featuring multiple stereocenters, presents a significant synthetic challenge. The efficacy and safety of the drug are critically dependent on achieving the correct stereochemistry. Consequently, the development of highly stereoselective catalytic methods for the synthesis of its key chiral building blocks is of paramount importance in pharmaceutical process development. This guide focuses on a comparative study of various catalytic strategies employed to construct these crucial precursors, with a primary emphasis on asymmetric hydrogenation, alongside other notable methods like olefin metathesis and enzymatic resolutions.

Asymmetric Hydrogenation: A Key Strategic Approach

Asymmetric hydrogenation has emerged as a powerful and atom-economical method for setting the stereocenters in Aliskiren precursors. The choice of metal catalyst—typically rhodium, ruthenium, or iridium—and the chiral ligand are critical determinants of the reaction's success, influencing yield, enantioselectivity, and catalyst efficiency.

The α-Isopropylcinnamic Acid Derivative: A Central Precursor

A pivotal precursor for an Aliskiren intermediate is the α-isopropyl dihydrocinnamic acid derivative. The asymmetric hydrogenation of its corresponding α,β-unsaturated acid is a well-studied transformation and serves as an excellent case study for comparing different catalytic systems.

Rhodium complexes, particularly those with chiral phosphine and phosphoramidite ligands, have been extensively investigated for the asymmetric hydrogenation of olefinic substrates. In the context of the α-isopropylcinnamic acid derivative, a notable development has been the use of a mixed-ligand rhodium catalyst.[1] This system, comprising a chiral monodentate phosphoramidite and a non-chiral triarylphosphine, has demonstrated remarkable improvements in both reaction rate and enantioselectivity.[1]

• Performance: High-throughput experimentation has identified mixed-ligand rhodium catalysts that achieve enantiomeric excesses (e.e.) up to 95% and turnover numbers (TONs) exceeding 5000.[1] The turnover frequencies (TOFs) have been reported to be greater than 1000 h⁻¹.[1]

Iridium catalysts, especially those with N,P-ligands, have proven highly effective for the asymmetric hydrogenation of allylic alcohols, which are precursors to other key fragments of the Aliskiren molecule.[2] While not directly applied to the α-isopropylcinnamic acid derivative, their performance in synthesizing chiral alcohol fragments of Aliskiren is noteworthy.

• Performance: In the formal synthesis of Aliskiren, iridium-catalyzed asymmetric hydrogenation of two different allylic alcohol fragments yielded the saturated alcohols with high enantioselectivity (97% and 93% e.e.).[2]

Comparative Performance of Asymmetric Hydrogenation Catalysts

The following table summarizes the performance of different catalyst systems in the synthesis of Aliskiren precursors. It is important to note that direct side-by-side comparisons are limited in the literature, and the data presented is compiled from studies on different, albeit structurally related, precursors.

Catalyst System	Precursor Type	Yield (%)	e.e. (%)	TON	TOF (h⁻¹)	Reference
Rhodium -Mixed Ligand	α-Isopropylcinnamic Acid Derivative	N/A	up to 95	>5000	>1000	[1]
Iridium -N,P Ligand	Allylic Alcohol Fragment 1	N/A	97	N/A	N/A	[2]
Iridium -N,P Ligand	Allylic Alcohol Fragment 2	N/A	93	N/A	N/A	[2]

Note: N/A indicates that the specific data was not reported in the cited literature.

Mechanistic Insights: Understanding Catalyst Behavior

The differences in performance between various catalytic systems can be attributed to their distinct reaction mechanisms.

Rhodium-Phosphoramidite Catalysis

The mechanism of rhodium-catalyzed asymmetric hydrogenation with phosphoramidite ligands is complex and can be influenced by the ligand-to-metal ratio. It is believed that the active catalytic species may contain more than one ligand, creating a chiral pocket that directs the stereochemical outcome of the hydrogenation.[3] The use of a mixed-ligand system likely modifies this chiral environment, leading to enhanced performance.[1]

Diagram: Proposed Catalytic Cycle for Rhodium-Catalyzed Asymmetric Hydrogenation

Caption: A generalized catalytic cycle for rhodium-catalyzed asymmetric hydrogenation.

Iridium-N,P Ligand Catalysis

Iridium catalysts with N,P ligands are known to be highly active for the hydrogenation of unfunctionalized and sterically hindered olefins. In the context of allylic alcohols, the mechanism can involve a dynamic kinetic resolution, where the catalyst not only hydrogenates the double bond but also facilitates the racemization of the starting material, allowing for the theoretical conversion of the entire racemic mixture into a single enantiomer of the product.[2]

Alternative Catalytic Strategies for Aliskiren Precursors

While asymmetric hydrogenation is a dominant strategy, other catalytic methods have also been successfully employed in the synthesis of Aliskiren and its precursors.

Olefin Metathesis

Ring-closing metathesis (RCM) is a powerful tool for the construction of cyclic structures. In the synthesis of Aliskiren, RCM has been utilized to form macrocyclic intermediates. The choice of catalyst, typically a Grubbs-type ruthenium complex, is crucial for achieving high yields and minimizing side reactions.[4][5]

• Performance: The efficiency of RCM is highly dependent on the substrate and reaction conditions. For example, in the synthesis of a 20-membered macrocycle, a key intermediate for a protease inhibitor, RCM has been successfully applied.[6]

Diagram: Ring-Closing Metathesis (RCM) Workflow

Caption: A simplified workflow of a ring-closing metathesis reaction.

Enzymatic Kinetic Resolution

Enzymatic catalysis, particularly kinetic resolution using lipases, offers a green and highly selective alternative for obtaining enantiomerically pure precursors.[7][8] In a kinetic resolution, an enzyme selectively reacts with one enantiomer of a racemic mixture, leaving the other enantiomer unreacted and thus enriched.

• Performance: Lipase-catalyzed kinetic resolutions can achieve very high enantiomeric excesses (>99% e.e.) for alcohol precursors.[7] For instance, lipases from Pseudomonas cepacia and Candida antarctica have been successfully used in the resolution of key intermediates for pharmaceuticals.[7][9][10]

Experimental Protocols

To ensure the reproducibility of the discussed methods, detailed experimental protocols for key catalytic reactions are provided below.

Protocol 1: Rhodium-Catalyzed Asymmetric Hydrogenation of an α-Isopropylcinnamic Acid Derivative

This protocol is a representative procedure based on the principles described in the literature.[1]

• Catalyst Preparation (in situ): In a glovebox, a Schlenk flask is charged with [Rh(COD)₂]BF₄ (1.0 mol%) and the chiral monodentate phosphoramidite ligand (1.1 mol%). Anhydrous and degassed solvent (e.g., dichloromethane or methanol) is added, and the mixture is stirred for 20 minutes at room temperature to form the catalyst precursor. The non-chiral phosphine ligand (1.1 mol%) is then added, and the solution is stirred for another 10 minutes.

• Hydrogenation: The α-isopropylcinnamic acid derivative (1.0 eq) is added to the catalyst solution. The flask is then transferred to a hydrogenation apparatus, purged with hydrogen gas, and pressurized to the desired pressure (e.g., 10-50 bar).

• Reaction Monitoring: The reaction is stirred at a constant temperature (e.g., 25-50 °C) and monitored by a suitable analytical technique (e.g., HPLC or GC) to determine conversion and enantiomeric excess.

• Work-up and Purification: Upon completion, the pressure is released, and the solvent is removed under reduced pressure. The residue is then purified by column chromatography or crystallization to afford the desired chiral product.

Protocol 2: Iridium-Catalyzed Asymmetric Hydrogenation of an Allylic Alcohol

This protocol is a representative procedure based on the principles described in the literature.[2]

• Catalyst Activation: In a glovebox, a pressure-resistant vial is charged with [Ir(COD)Cl]₂ (0.5 mol%), the N,P-ligand (1.1 mol%), and an additive such as I₂ (if required). The vial is sealed, and anhydrous, degassed solvent (e.g., dichloromethane) is added. The mixture is stirred at room temperature for 30 minutes.

• Hydrogenation: The allylic alcohol substrate (1.0 eq) is added to the activated catalyst solution. The vial is placed in an autoclave, which is then purged and pressurized with hydrogen gas (e.g., 20-50 bar).

• Reaction Execution: The reaction is stirred at the desired temperature (e.g., 25 °C) for the specified time (e.g., 12-24 hours).

• Analysis and Purification: After carefully releasing the pressure, an aliquot is taken for analysis of conversion and enantiomeric excess (e.g., by chiral GC or HPLC). The remaining reaction mixture is concentrated, and the product is purified by flash chromatography.

Conclusion and Future Outlook

The synthesis of Aliskiren precursors has been a fertile ground for the application and development of advanced catalytic methods. Asymmetric hydrogenation using rhodium and iridium catalysts has proven to be a highly effective strategy for establishing key stereocenters with excellent enantioselectivity. Rhodium-based mixed-ligand systems offer high efficiency for the hydrogenation of α-isopropylcinnamic acid derivatives, while iridium catalysts excel in the asymmetric hydrogenation of allylic alcohol fragments.

Alternative methods such as olefin metathesis and enzymatic resolutions provide valuable complementary approaches, expanding the toolbox for the synthesis of complex pharmaceutical intermediates. The choice of the optimal catalyst and method will ultimately depend on a variety of factors, including the specific precursor being synthesized, desired process efficiency, and economic considerations.

Future research in this area will likely focus on the development of even more active and selective catalysts with lower catalyst loadings, the use of non-precious metal catalysts, and the integration of catalytic steps into continuous flow processes to enhance the sustainability and efficiency of Aliskiren synthesis.

References

• Peters, B. K., Liu, J., Margarita, C., & Andersson, P. G. (2015). Formal total synthesis of aliskiren. Chemistry–A European Journal, 21(19), 7292-7296. [Link]

• Boogers, J. A. F., et al. (2010). Asymmetric Hydrogenation of a 2-Isopropylcinnamic Acid Derivative en Route to the Blood Pressure-Lowering Agent Aliskiren. Organic Process Research & Development, 14(4), 834-842. [Link]

• Grubbs, R. H. (2006). Olefin-metathesis catalysts for the preparation of molecules and materials (Nobel lecture). Angewandte Chemie International Edition, 45(23), 3760-3765. [Link]

• Schrems, M. G., et al. (2007). The development of a practical synthesis of the renin inhibitor aliskiren. Organic Process Research & Development, 11(4), 624-633. [Link]

• de Vries, J. G., & Mršić, N. (2011).

• Han, X., et al. (2015). The development of a complementary pathway for the synthesis of aliskiren. Organic & biomolecular chemistry, 13(2), 434-445. [Link]

• Bornscheuer, U. T., & Kazlauskas, R. J. (2006).
• Faber, K. (2018). Biotransformations in organic chemistry: a textbook. Springer.

• Villemin, D. (1980). Synthèse de la (R, S) muscone et de l'exaltolide par métathèse. Tetrahedron Letters, 21(18), 1715-1718. [Link]

• Nicolaou, K. C., et al. (2005). Total synthesis of floresolide B. Angewandte Chemie International Edition, 44(23), 3576-3580. [Link]

• Wikipedia contributors. (2023). Ring-closing metathesis. In Wikipedia, The Free Encyclopedia. [Link]

• Gotor-Fernández, V., Busto, E., & Gotor, V. (2007). Lipase-catalyzed kinetic resolution of racemic compounds. Advanced Synthesis & Catalysis, 349(8‐9), 1257-1272. [Link]

• ResearchGate. (2024). Lipase-mediated resolution of the racemic apocarotenoid precursors... [Link]

• Organic Chemistry Portal. (n.d.). Ring Closing Metathesis (RCM). [Link]

• ResearchGate. (n.d.). Results of the asymmetric transfer hydrogenation of (R)-5 and 6 using catalyst 1 and HCOOH with various bases. [Link]

• Sci-Hub. (2008). Rhodium-Catalyzed Hydrogenation with Phosphine-Phosphoramidite Ligands. [Link]

• ResearchGate. (n.d.). Asymmetric Synthesis and Lewis Acid Mediated Type II Carbonyl Ene Cyclizations of (R)-2-Isopropyl-5-methylhex-5-enal. [Link]

• PubMed. (2017). Lipase-catalyzed kinetic resolution as key step in the synthesis of enantiomerically pure σ ligands with 2-benzopyran structure. [Link]

• Reetz, M. T. (2001). Monodentate phosphoramidites: a breakthrough in rhodium-catalysed asymmetric hydrogenation of olefins. Chemical Communications, (12), 975-977. [Link]

• Blaser, H. U., & Schmidt, E. (Eds.). (2007). Asymmetric catalysis on industrial scale: challenges, approaches and solutions. John Wiley & Sons.

• Morandini, A., Rossetti, A., & Sacchetti, A. (2021). Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine. Catalysts, 11(1), 53. [Link]

• Morandini, A., Rossetti, A., & Sacchetti, A. (2021). Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine. IRIS . [Link]

• Vidal-Ferran, A. (2013). Rhodium-catalysed asymmetric hydrogenation as a valuable synthetic tool for the preparation of chiral drugs. Chemical Society Reviews, 42(2), 642-661. [Link]

• Zhang, X., et al. (2024). Rhodium-Catalyzed Asymmetric Hydrogenation and Transfer Hydrogenation of 1, 3-Dipolar Nitrones. Angewandte Chemie International Edition, 63(14), e202319662. [Link]

• ResearchGate. (n.d.). Results for Rh-mediated hydrogenation experiments using... [Link]

• van der Burg, A. M., et al. (2018). Rational Optimization of Supramolecular Catalysts for the Rhodium‐Catalyzed Asymmetric Hydrogenation Reaction. Angewandte Chemie International Edition, 57(40), 13183-13187. [Link]

• Diéguez, M., Pàmies, O., & Claver, C. (2004). Asymmetric hydrogenation reactions with Rh and Ru complexes bearing phosphine–phosphites with an oxymethylene backbone. Chemical Communications, (14), 1624-1625. [Link]

• Quan, D., et al. (2020). Rh-catalyzed asymmetric hydrogenation of α-and β-enamido phosphonates: highly enantioselective access to amino phosphonic acids. Organic & Biomolecular Chemistry, 18(38), 7567-7574. [Link]

• Jia, X., et al. (2002). Highly Enantioselective Hydrogenation of Enamides Catalyzed by Rhodium—Monodentate Phosphoramidite Complex. Angewandte Chemie International Edition, 41(22), 4344-4347. [Link]

• ResearchGate. (n.d.). The enantioselective hydrogenation of (E)-α-phenylcinnamic acid: Role of TiO2 coated on Al2O3 as a novel support for cinchonidine-modified Pd catalysts. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Ring-closing metathesis - Wikipedia [en.wikipedia.org]
• 5. Ring Closing Metathesis [organic-chemistry.org]
• 6. React App [pmc.umicore.com]
• 7. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine [mdpi.com]
• 10. re.public.polimi.it [re.public.polimi.it]

A Senior Application Scientist's Guide to Enantiomeric Purity Determination of Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate

For researchers, scientists, and drug development professionals, the stereochemical integrity of a chiral molecule is not a trivial detail—it is a critical determinant of therapeutic efficacy and safety. The subject of this guide, methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate, a chiral intermediate, exemplifies the necessity for robust and reliable analytical methodologies to quantify its enantiomeric purity. This document provides an in-depth comparison of three leading chromatographic techniques for this purpose: Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Supercritical Fluid Chromatography (SFC).

The guidance herein is grounded in extensive experience in chiral separations and method validation, aiming to provide not just procedural steps, but also the scientific rationale behind the methodological choices. Every protocol is designed as a self-validating system, adhering to the principles of scientific integrity and aligning with international regulatory expectations.

The Imperative of Enantiomeric Purity in Pharmaceutical Development

Chirality, the property of non-superimposable mirror images, is a fundamental concept in pharmaceutical sciences. The differential interaction of enantiomers with chiral biological targets such as enzymes and receptors can lead to significant differences in their pharmacological and toxicological profiles. Consequently, regulatory bodies worldwide mandate stringent control over the enantiomeric composition of chiral drug substances. The accurate determination of enantiomeric excess (e.e.) is therefore a cornerstone of quality control in the pharmaceutical industry.

Comparative Analysis of Chromatographic Techniques

The choice of analytical technique for determining the enantiomeric purity of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate hinges on a variety of factors including the physicochemical properties of the analyte, required sensitivity, sample throughput, and available instrumentation. A comparative overview of GC, HPLC, and SFC is presented below.

Feature	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Supercritical Fluid Chromatography (SFC)
Principle	Separation of volatile enantiomers in the gas phase based on interactions with a chiral stationary phase.	Separation of enantiomers in the liquid phase based on differential interactions with a chiral stationary phase.	Separation using a supercritical fluid (typically CO2) as the mobile phase, offering properties of both gas and liquid chromatography.
Analyte Volatility	High volatility required.	Wide applicability, not limited by volatility.	Suitable for a broad range of compounds, particularly those with moderate to low polarity.
Stationary Phases	Commonly cyclodextrin-based derivatives.[1][2][3][4][5][6]	Predominantly polysaccharide-based (cellulose and amylose derivatives).[7][8][9]	Polysaccharide-based columns are widely used and show excellent performance.[1][7]
Mobile Phase	Inert gas (e.g., Helium, Hydrogen).	Wide range of organic solvents and aqueous buffers.	Supercritical CO2 with organic modifiers (e.g., methanol, ethanol).
Analysis Speed	Generally fast.	Can be time-consuming, though UHPLC offers faster separations.	Typically the fastest of the three techniques.
Solvent Consumption	Minimal (carrier gas).	Can be high, especially for preparative separations.	Significantly lower than HPLC, promoting "green" chemistry.
Method Development	Can be complex, often requiring screening of multiple columns and temperature programs.	Well-established strategies, but can still be iterative.	Rapid method development is a key advantage.[10][11][12]
Detection	Flame Ionization Detector (FID), Mass Spectrometry (MS).	UV-Visible, Diode Array (DAD), Mass Spectrometry (MS).	UV-Visible, DAD, MS.

Experimental Protocols

The following are detailed, representative protocols for the determination of the enantiomeric purity of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate using chiral GC, HPLC, and SFC. These protocols are designed to serve as a robust starting point for method development and validation.

Method 1: Chiral Gas Chromatography (GC)

Given the volatility of the target methyl ester, chiral GC is a highly suitable technique. A patent mentioning the enzymatic resolution of the racemic form of this molecule specifies GC analysis for the determination of enantiomeric excess, confirming its applicability. Cyclodextrin-based chiral stationary phases are the most common choice for the separation of ester enantiomers.[1][2][3][4][5][6]

Workflow for Chiral GC Method Development ```dot graph TD { A[Sample Preparation: Dissolve in a volatile solvent e.g., Hexane] --> B{Column Selection: Screen Cyclodextrin-based columns e.g., β- and γ-cyclodextrin derivatives}; B --> C{Temperature Program Optimization: Start with a slow ramp to maximize resolution}; C --> D{Carrier Gas Flow Rate Optimization: Adjust for optimal efficiency}; D --> E[Data Analysis: Integrate peaks and calculate enantiomeric excess]; }

A systematic approach to chiral HPLC method development.

Representative HPLC Protocol:

• Instrumentation: HPLC system with a UV or Diode Array Detector (DAD).

• Chiral Column: A polysaccharide-based column, such as one with an amylose tris(3,5-dimethylphenylcarbamate) stationary phase (e.g., Chiralpak AD-H) or a cellulose tris(3,5-dichlorophenylcarbamate) phase (e.g., Chiralcel OD-H).

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v). For acidic impurities, the addition of 0.1% trifluoroacetic acid (TFA) may be beneficial.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: As the molecule lacks a strong chromophore, detection at a lower wavelength (e.g., 210 nm) is recommended.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 0.5 mg/mL.

Method 3: Chiral Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful technique for chiral separations, offering advantages in speed and reduced solvent consumption. [1][7]Polysaccharide-based chiral stationary phases are highly effective in SFC. [1][7] Workflow for Chiral SFC Method Development

A streamlined workflow for chiral SFC method development.

Representative SFC Protocol:

• Instrumentation: SFC system with a UV or DAD detector and a back-pressure regulator.

• Chiral Column: An immobilized polysaccharide-based column suitable for SFC, such as a cellulose tris(3,5-dimethylphenylcarbamate) phase.

• Mobile Phase: Supercritical CO2 with an alcohol co-solvent (e.g., methanol or ethanol). A typical starting gradient would be from 5% to 40% co-solvent over 5-10 minutes.

• Flow Rate: 3.0 mL/min.

• Back Pressure: 150 bar.

• Column Temperature: 40 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve the sample in the co-solvent at a concentration of approximately 1 mg/mL.

Method Validation: Ensuring Trustworthiness and Regulatory Compliance

A developed analytical method is only as reliable as its validation. Adherence to the International Council for Harmonisation (ICH) Q2(R2) guidelines is essential for ensuring the trustworthiness of the data and for regulatory submissions. The following parameters must be evaluated:

• Specificity: The ability to unequivocally assess the analyte in the presence of components which may be expected to be present, including its enantiomer and any impurities. This is demonstrated by achieving baseline resolution between the enantiomers.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte in samples within a given range. For enantiomeric purity, this should be established for the minor enantiomer.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value. This can be assessed by spiking the desired enantiomer with known amounts of the undesired enantiomer.

• Precision: The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Conclusion: A Strategic Approach to Enantiomeric Purity Determination

The determination of the enantiomeric purity of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate can be effectively achieved by chiral GC, HPLC, or SFC. The choice of the optimal technique will depend on the specific requirements of the analysis.

• Chiral GC is a strong candidate due to the volatility of the analyte and offers high resolution.

• Chiral HPLC provides a versatile and well-established platform, with a wide range of polysaccharide-based columns offering excellent selectivity.

• Chiral SFC stands out for its speed and reduced environmental impact, making it an attractive option for high-throughput screening and preparative separations.

Regardless of the chosen technique, a systematic approach to method development followed by a thorough validation in accordance with ICH guidelines is paramount to ensure the generation of accurate, reliable, and defensible data. This comprehensive guide provides the foundational knowledge and practical protocols to empower researchers and scientists in this critical aspect of pharmaceutical development.

References

• Modified cyclodextrins as chiral stationary phases for capillary gas chromatographic separation of enantiomers. mediaTUM. [Link]

• Capillary gas chromatography separation of pyrethroic acid methyl esters using four acylated cyclodextrin derivatives as chiral stationary phases. Semantic Scholar. [Link]

• Chiral Gas Chromatography. AZ chrom s.r.o. [Link]

• The Application of Polysaccharide Chiral Columns for the Separation of Fluorinated and Protonated Liquid Crystalline Racemic Esters. MDPI. [Link]

• Application of Polysaccharide-Based Chiral High-Performance Liquid Chromatography Columns for the Separation of Regio-, E/Z-, and Enantio–Isomeric Mixtures of Allylic Compounds. PMC. [Link]

• HPLC With Polysaccharide Chiral Stationary Phase in Polar-Organic Phase Mode: Application to the Asymmetric Epoxidation of Allylic Alcohols. PubMed. [Link]

• Separation of Achiral Analytes Using Supercritical Fluid Chromatography with Chiral Stationary Phases. ResearchGate. [Link]

• Easy Access to Rapid Chiral SFC Method Development for Non‐Chromatographers. Agilent. [Link]

• Preparative SFC Method Development. Waters Corporation. [Link]

• Generic chiral method development in supercritical fluid chromatography and ultra-performance supercritical fluid chromatography. AFMPS. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Capillary gas chromatography separation of pyrethroic acid methyl esters using four acylated cyclodextrin derivatives as chiral stationary phases | Semantic Scholar [semanticscholar.org]
• 3. gcms.cz [gcms.cz]
• 4. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 5. hplc.sk [hplc.sk]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Application of Polysaccharide-Based Chiral High-Performance Liquid Chromatography Columns for the Separation of Regio-, E/Z-, and Enantio–Isomeric Mixtures of Allylic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. waters.com [waters.com]
• 12. fagg-afmps.be [fagg-afmps.be]

A Senior Application Scientist's Guide to Benchmarking Enzymatic Resolution Protocols

For researchers and professionals in drug development, the synthesis of enantiomerically pure compounds is a critical and often challenging endeavor. Nature's preference for stereospecificity in biological interactions necessitates the production of single enantiomers for optimal therapeutic efficacy and safety. Among the various strategies for obtaining chiral molecules, enzymatic resolution stands out as a powerful and green methodology. This guide provides an in-depth comparison of three widely employed enzymatic resolution protocols: Lipase-Catalyzed Kinetic Resolution, Acylase-Catalyzed Hydrolysis, and Oxynitrilase-Catalyzed Asymmetric Synthesis. We will delve into the mechanistic underpinnings, provide detailed experimental workflows, and present comparative data to aid in the selection of the most suitable protocol for your specific needs.

The Principle of Enzymatic Kinetic Resolution

Enzymatic kinetic resolution is a process that leverages the stereoselectivity of enzymes to differentiate between the two enantiomers of a racemic mixture. The enzyme catalyzes the transformation of one enantiomer into a new product at a significantly higher rate than the other, leaving the unreacted enantiomer in high enantiomeric excess.[1][2] The success of this technique is contingent on the enzyme's ability to discriminate between the two enantiomers, a property quantified by the enantioselectivity value (E-value). A high E-value is indicative of a more effective resolution. A key limitation of classical kinetic resolution is the maximum theoretical yield of 50% for a single enantiomer.[2] However, strategies such as dynamic kinetic resolution, which involves in-situ racemization of the slower-reacting enantiomer, can overcome this limitation.[1]

Protocol I: Lipase-Catalyzed Kinetic Resolution of Secondary Alcohols

Lipases are a class of serine hydrolases that are widely utilized in organic synthesis due to their broad substrate scope, high enantioselectivity, and operational stability in organic solvents.[3][4] They are particularly effective in the kinetic resolution of racemic secondary alcohols through transesterification.[2][5]

Mechanism and Rationale

The catalytic mechanism of lipase-catalyzed transesterification involves the formation of a tetrahedral intermediate between the serine residue in the enzyme's active site and the acyl donor (e.g., vinyl acetate). This activated acyl-enzyme intermediate then reacts with one enantiomer of the racemic alcohol, leading to the formation of the corresponding ester and regeneration of the enzyme. The stereoselectivity arises from the differential fit of the two alcohol enantiomers within the chiral active site of the lipase.

Experimental Workflow

The following is a generalized protocol for the lipase-catalyzed kinetic resolution of a racemic secondary alcohol.

Caption: Workflow for a typical lipase-catalyzed kinetic resolution experiment.

Step-by-Step Protocol:

• Reaction Setup: To a clean, dry vial, add the racemic secondary alcohol (1 equivalent).

• Add an appropriate amount of immobilized lipase (e.g., 10-20% by weight of the substrate).[2]

• Add an anhydrous organic solvent (e.g., hexane, tert-butyl methyl ether) to achieve a suitable concentration (e.g., 0.1-0.5 M).[5]

• Initiate stirring and bring the reaction mixture to the optimal temperature (often room temperature).

• Add the acyl donor (typically 1.5 equivalents for ~50% conversion).[2] Vinyl acetate is a common choice as the leaving group, vinyl alcohol, tautomerizes to acetaldehyde, driving the reaction forward.

• Reaction Monitoring: Periodically take small aliquots of the reaction mixture and analyze them by chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the enantiomeric excess (ee) of the substrate and product, as well as the conversion.[6][7]

• Work-up: Once the desired conversion (ideally close to 50%) and high enantiomeric excess are achieved, stop the reaction by filtering off the immobilized lipase. The lipase can often be washed with a solvent and reused.[8]

• Purification: Remove the solvent from the filtrate under reduced pressure. The resulting mixture of the acylated product and the unreacted alcohol can be separated by silica gel column chromatography to yield the two enantiomerically enriched compounds.[2]

Protocol II: Acylase-Catalyzed Hydrolysis of N-Acylamino Acids

Acylases, specifically aminoacylases, are enzymes that catalyze the hydrolysis of N-acylamino acids.[9][10] This class of enzymes exhibits high enantioselectivity, typically hydrolyzing the N-acyl derivative of the L-amino acid while leaving the D-enantiomer untouched.[11] This method is a cornerstone of industrial L-amino acid production.[12]

Mechanism and Rationale

The catalytic mechanism of acylase I, a well-studied aminoacylase, involves a zinc cofactor that coordinates with the carbonyl oxygen of the amide bond and a water molecule. This coordination facilitates the nucleophilic attack of the water molecule on the amide carbonyl carbon, leading to the hydrolysis of the N-acyl group from the L-amino acid. The D-enantiomer does not bind to the active site in the correct orientation for catalysis to occur.

Experimental Workflow

The following is a generalized protocol for the acylase-catalyzed resolution of a racemic N-acylamino acid.

Caption: Workflow for a typical acylase-catalyzed resolution of N-acylamino acids.

Step-by-Step Protocol:

• Reaction Setup: Dissolve the racemic N-acylamino acid in an aqueous buffer solution (e.g., phosphate buffer, pH 7.0-8.0) to a final concentration of approximately 0.1 M.[11]

• Add the acylase enzyme solution. The enzyme loading will depend on the specific activity of the preparation.

• Optionally, add a metal cofactor such as Co²⁺ or Zn²⁺, which can enhance enzyme stability and activity.[13]

• Reaction: Incubate the reaction mixture at an optimal temperature (e.g., 37-40°C) with gentle agitation.[11]

• Reaction Monitoring: Monitor the progress of the reaction by analyzing aliquots using HPLC to quantify the formation of the L-amino acid and the consumption of the N-acyl-L-amino acid.

• Work-up: Once approximately 50% conversion is reached, stop the reaction. Acidify the reaction mixture (e.g., with HCl to pH ~3-4) to precipitate the less soluble N-acyl-D-amino acid.

• Purification:

  • Separate the precipitated N-acyl-D-amino acid by filtration. The filtrate contains the L-amino acid.

  • The L-amino acid can be isolated from the filtrate by crystallization or ion-exchange chromatography.

  • The collected N-acyl-D-amino acid can be hydrolyzed (e.g., by heating with aqueous acid) to obtain the D-amino acid.

Protocol III: Oxynitrilase-Catalyzed Asymmetric Synthesis of Cyanohydrins

Oxynitrilases, also known as hydroxynitrile lyases (HNLs), catalyze the enantioselective addition of hydrogen cyanide (HCN) to aldehydes and ketones, producing chiral cyanohydrins.[14][15] This is an asymmetric synthesis rather than a resolution, as a prochiral substrate is converted into a chiral product. These enzymes can produce either (R)- or (S)-cyanohydrins with high enantiomeric excess, depending on the enzyme source.[16]

Mechanism and Rationale

The catalytic mechanism of oxynitrilases involves the activation of the carbonyl substrate within the enzyme's active site. A key amino acid residue (e.g., a serine or a tyrosine) acts as a general base, deprotonating HCN to generate a cyanide anion. This highly nucleophilic cyanide then attacks the carbonyl carbon of the aldehyde or ketone, which is held in a specific orientation within the chiral active site, leading to the formation of one enantiomer of the cyanohydrin preferentially.

Experimental Workflow

The following is a generalized protocol for the oxynitrilase-catalyzed synthesis of a chiral cyanohydrin.

Caption: Workflow for a typical oxynitrilase-catalyzed asymmetric synthesis.

Step-by-Step Protocol:

• Reaction Setup: The reaction is often performed in a biphasic system to maintain a low concentration of HCN in the aqueous phase, where the enzyme is active.

  • In a reaction vessel, prepare an aqueous buffer solution (e.g., citrate buffer, pH 4.0-5.5).

  • Add the oxynitrilase enzyme.

  • In a separate phase, dissolve the aldehyde or ketone substrate in a water-immiscible organic solvent (e.g., diisopropyl ether).[17]

• HCN Source: Hydrogen cyanide can be generated in situ from KCN and a weak acid or by using a transcyanation agent like acetone cyanohydrin. Extreme caution must be exercised when handling cyanide compounds.

• Reaction: Combine the aqueous and organic phases and stir vigorously to ensure good mixing. Maintain the reaction at a controlled temperature (e.g., 5-25°C).[18]

• Reaction Monitoring: Monitor the reaction progress by analyzing the organic phase using chiral GC or HPLC to determine the conversion and enantiomeric excess of the cyanohydrin product.

• Work-up: Once the reaction has reached completion, stop the stirring and allow the phases to separate.

• Purification:

  • Separate the organic layer containing the cyanohydrin product.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄).

  • Remove the solvent under reduced pressure to obtain the enantioenriched cyanohydrin. Further purification by chromatography may be necessary.

Comparative Analysis

To facilitate the selection of an appropriate protocol, the key features of the three enzymatic methods are summarized in the table below.

Feature	Lipase-Catalyzed Kinetic Resolution	Acylase-Catalyzed Hydrolysis	Oxynitrilase-Catalyzed Asymmetric Synthesis
Enzyme Class	Hydrolase (Lipase)	Hydrolase (Acylase)	Lyase (Oxynitrilase)
Reaction Type	Transesterification	Hydrolysis	Hydrocyanation
Typical Substrates	Racemic secondary alcohols, esters, amines	Racemic N-acylamino acids	Prochiral aldehydes and ketones
Reaction Medium	Organic solvents	Aqueous buffer	Biphasic (aqueous/organic)
Key Advantage	Broad substrate scope, good stability in organic media	High enantioselectivity for amino acids, established industrial process	100% theoretical yield, direct access to chiral cyanohydrins
Key Limitation	50% maximum theoretical yield (without DKR)	Substrate scope primarily limited to N-acylamino acids	Use of highly toxic cyanide reagents
Typical E-value/ee	E > 100, ee > 95% is common[2][5]	High, often leading to ee > 99%	ee > 95% is achievable[17][18]
Downstream Processing	Chromatographic separation of substrate and product	Precipitation and crystallization	Phase separation and solvent evaporation

Conclusion

The choice of an enzymatic resolution protocol is a multifaceted decision that depends on the target molecule, available resources, and desired scale of production.

• Lipase-catalyzed kinetic resolution offers remarkable versatility and is an excellent choice for the resolution of a wide array of chiral alcohols and their derivatives.[19][20]

• Acylase-catalyzed hydrolysis is a highly efficient and well-established method, particularly for the production of enantiomerically pure amino acids.[11][12]

• Oxynitrilase-catalyzed asymmetric synthesis provides a direct route to highly valuable chiral cyanohydrins with the potential for 100% theoretical yield, though it requires stringent safety precautions due to the use of cyanide.[21]

By understanding the principles, workflows, and comparative advantages of these protocols, researchers and drug development professionals can effectively harness the power of biocatalysis to access the enantiomerically pure compounds that are vital for the advancement of medicine and science.

References

• Lipase-mediated Enantioselective Kinetic Resolution of Racemic Acidic Drugs in Non-Standard Organic Solvents: Direct Chiral Liquid Chromatography Monitoring and Accurate Determination of the Enantiomeric Excesses. PubMed. Available at: [Link]

• Enantiomeric Excess | Formula, Calculation & Example. Study.com. Available at: [Link]

• Lipases-catalyzed enantioselective kinetic resolution of racemic alcohols: a review. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Lipase Catalysed Kinetic Resolution of Racemic 1,2-Diols Containing a Chiral Quaternary Center. National Institutes of Health. Available at: [Link]

• Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols. National Institutes of Health. Available at: [Link]

• Lipase-Mediated Kinetic Resolution: An Introductory Approach to Practical Biocatalysis. ACS Publications. Available at: [Link]

• Recent advances in enzymatic and chemical deracemisation of racemic compounds. Royal Society of Chemistry. Available at: [Link]

• Enantioselective Enzyme-Catalysed Synthesis of Cyanohydrins. Ingenta Connect. Available at: [Link]

• Enzymatic synthesis of (R)-cyanohydrins by a novel (R)-oxynitrilase from Vicia sativa L. ResearchGate. Available at: [Link]

• How To Calculate Enantiomeric Excess: Learn Quickly. PharmaGuru. Available at: [Link]

• Enzymatic Resolution of Racemic Amino Acids. J-STAGE. Available at: [Link]

• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. National Institutes of Health. Available at: [Link]

• Determination of enantiomeric excess. University of Bristol. Available at: [Link]

• Revisiting D-Acylases for D-Amino Acid Production. National Institutes of Health. Available at: [Link]

• Optical Purity and Enantiomeric Excess. Master Organic Chemistry. Available at: [Link]

• Aminoacylase – Knowledge and References. Taylor & Francis. Available at: [Link]

• Lipase-Mediated Chiral Resolution of Racemates in Organic Solvents. ResearchGate. Available at: [Link]

• Chemoenzymatic Stereoselective Synthesis of trans-Flavan-4-ols via Lipase-Catalyzed Kinetic Resolutions. MDPI. Available at: [Link]

• Operational stability of enzymes. Acylase-catalyzed resolution of N-acetyl amino acids to enantiomerically pure L-amino acids. PubMed. Available at: [Link]

• Kinetic resolution of D,L D,L-amino acids by enantioselective acylation.... ResearchGate. Available at: [Link]

• Enantioselective Synthesis of Various Cyanohydrins Using Covalently Immobilized Preparations of Hydroxynitrile Lyase from Prunus dulcis. PubMed. Available at: [Link]

• Lipases in the Enantioselective Biocatalysis Process to Obtain Enantiomerically Pure Racemic Products. Pubtexto. Available at: [Link]

• Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review. ResearchGate. Available at: [Link]

• Scheme 1 Enzymatic synthesis and follow-up chemistry of cyanohydrins. ResearchGate. Available at: [Link]

• LIPASE Kinetic Method. BIOLABO. Available at: [Link]

• Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-propanol: A Building Block for β-Blockers. MDPI. Available at: [Link]

• Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification. National Institutes of Health. Available at: [Link]

• Perspectives of aminoacylases in biocatalytic synthesis of N-acyl-amino acids surfactants. Springer. Available at: [Link]

• The Hydrolytic Action of Acylase I on N-Acylamino Acids. ACS Publications. Available at: [Link]

• Oxynitrilases for asymmetric C–C bond formation. ResearchGate. Available at: [Link]

• Methods for racemizing N-acylamino acids and producing optically active amino acids. Google Patents.

• N-acylation of L-amino acids in aqueous media: Evaluation of the catalytic performances of Streptomyces ambofaciens aminoacylases. PubMed. Available at: [Link]

• Amino acylase-catalyzed resolution for the production of enantiopure.... ResearchGate. Available at: [Link]

• Enzymatic strategies for asymmetric synthesis. National Institutes of Health. Available at: [Link]

• Nitrile Synthesis with Aldoxime Dehydratases: A Biocatalytic Platform with Applications in Asymmetric Synthesis, Bulk Chemicals, and Biorefineries. MDPI. Available at: [Link]

• Advances on Greener Asymmetric Synthesis of Antiviral Drugs via Organocatalysis. National Institutes of Health. Available at: [Link]

• Recent advances in catalytic asymmetric synthesis. Frontiers. Available at: [Link]

Sources

• 1. Recent advances in enzymatic and chemical deracemisation of racemic compounds - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60175G [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jocpr.com [jocpr.com]
• 4. researchgate.net [researchgate.net]
• 5. Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipase-mediated enantioselective kinetic resolution of racemic acidic drugs in non-standard organic solvents: Direct chiral liquid chromatography monitoring and accurate determination of the enantiomeric excesses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pharmaguru.co [pharmaguru.co]
• 8. Lipase Catalysed Kinetic Resolution of Racemic 1,2-Diols Containing a Chiral Quaternary Center - PMC [pmc.ncbi.nlm.nih.gov]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. academic.oup.com [academic.oup.com]
• 12. researchgate.net [researchgate.net]
• 13. Operational stability of enzymes. Acylase-catalyzed resolution of N-acetyl amino acids to enantiomerically pure L-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ingentaconnect.com [ingentaconnect.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Enantioselective Synthesis of Various Cyanohydrins Using Covalently Immobilized Preparations of Hydroxynitrile Lyase from Prunus dulcis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Chemoenzymatic Stereoselective Synthesis of trans-Flavan-4-ols via Lipase-Catalyzed Kinetic Resolutions [mdpi.com]
• 20. pubtexto.com [pubtexto.com]
• 21. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Cross-Validation of Spectroscopic Data for (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate

In the landscape of pharmaceutical development and complex organic synthesis, the unambiguous structural confirmation of chiral molecules is paramount. Enantiomers can exhibit vastly different pharmacological and toxicological profiles, making rigorous analytical validation not just a regulatory hurdle, but a fundamental necessity for safety and efficacy.[1] This guide provides an in-depth, experience-driven protocol for the cross-validation of spectroscopic data for the chiral molecule, (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate, a valuable synthetic intermediate.

The Foundational Spectroscopic Blueprint

Before embarking on cross-validation, it is essential to have a theoretical spectroscopic fingerprint of the target molecule. This involves predicting the expected signals in each spectrum based on the known structure of (S,E)-methyl 5-chloro-2-isopropylpent-4-enoate.

Molecular Structure:

(Image generated for illustrative purposes)

Mass Spectrometry (MS): The Molecular Gatekeeper

The first step in any structural elucidation is to confirm the molecular weight and elemental composition. For our target molecule, C8H13ClO2, the expected molecular weight is 176.06 g/mol . A key feature to look for in the mass spectrum is the isotopic pattern of chlorine. The natural abundance of chlorine isotopes (approximately 75.8% 35Cl and 24.2% 37Cl) will result in a characteristic M+ and M+2 peak with a ratio of roughly 3:1. This provides strong evidence for the presence of a single chlorine atom in the molecule.

Table 1: Predicted Mass Spectrometry Data

Feature	Predicted Value	Rationale
Molecular Ion (M+)	m/z = 176	Corresponds to the molecular weight with the 35Cl isotope.
M+2 Peak	m/z = 178	Corresponds to the molecular weight with the 37Cl isotope.
Isotopic Ratio (M+:M+2)	~3:1	Characteristic isotopic signature of a monochlorinated compound.
Key Fragments	m/z = 141, 117, 59	Predicted fragments from the loss of Cl, the isopropyl group, and the methoxycarbonyl group, respectively.

Infrared (IR) Spectroscopy: Functional Group Interrogation

IR spectroscopy is a rapid and effective method for identifying the key functional groups present in a molecule.[2] For our target compound, we expect to see characteristic absorption bands for the ester carbonyl group and the carbon-carbon double bond.

Table 2: Predicted Infrared (IR) Absorption Bands

Functional Group	Predicted Wavenumber (cm⁻¹)	Rationale
C=O (Ester)	~1735-1750	Strong, sharp absorption typical for α,β-unsaturated esters.
C=C (Alkene)	~1640-1680	Medium intensity absorption. The E-configuration may influence the exact position.
C-H (sp2)	~3010-3100	Absorption from the vinylic protons.
C-H (sp3)	~2850-3000	Absorptions from the isopropyl and methyl groups.
C-O (Ester)	~1100-1300	Strong absorption.
C-Cl	~600-800	Absorption in the fingerprint region.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Cornerstone

NMR spectroscopy provides the most detailed information about the carbon-hydrogen framework of a molecule.[3] We will consider both ¹H and ¹³C NMR.

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum should reveal eight distinct signals, corresponding to the eight unique carbon atoms in the molecule.

Table 3: Predicted ¹³C NMR Chemical Shifts

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Rationale
C=O (Ester)	~170-175	Typical chemical shift for an ester carbonyl carbon.
C=C-Cl	~120-130	Vinylic carbon attached to chlorine, deshielded.
C=C	~135-145	Vinylic carbon further from chlorine.
C-H (α-carbon)	~45-55	Carbon bearing the isopropyl group and adjacent to the ester.
CH(CH₃)₂	~30-35	Methine carbon of the isopropyl group.
CH(CH₃)₂	~19-22 (2 signals)	Diastereotopic methyl carbons of the isopropyl group.
OCH₃	~50-55	Methyl carbon of the ester.

¹H NMR Spectroscopy

The ¹H NMR spectrum is crucial for confirming the connectivity of protons and the stereochemistry of the double bond. The coupling constant (J-value) between the vinylic protons is a key indicator of the E/Z configuration. For an E-alkene, a larger coupling constant (typically 12-18 Hz) is expected.

Table 4: Predicted ¹H NMR Chemical Shifts and Splitting Patterns

Proton(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Rationale
=CH-Cl	~6.0-6.5	Doublet of doublets (dd)	1H	J ≈ 13 Hz, 7 Hz	Vinylic proton deshielded by chlorine. Coupled to the other vinylic proton and the allylic proton.
=CH-	~5.5-6.0	Doublet of doublets (dd)	1H	J ≈ 13 Hz, 1 Hz	Vinylic proton coupled to the other vinylic proton and the allylic proton. The large J-value confirms the E-configuration.
-OCH₃	~3.7	Singlet (s)	3H	-	Methyl protons of the ester.
α-CH	~2.5-3.0	Multiplet (m)	1H	-	Proton at the chiral center, coupled to the isopropyl methine and the vinylic proton.
-CH(CH₃)₂	~1.8-2.2	Multiplet (m)	1H	-	Methine proton of the isopropyl group, coupled to the α-proton and the six methyl protons.
-CH(CH₃)₂	~0.9-1.1	Doublet (d)	6H	J ≈ 7 Hz	Methyl protons of the isopropyl group.

The Cross-Validation Workflow: A Self-Validating System

The core of this guide is the systematic cross-validation of the spectroscopic data. Each technique should provide evidence that corroborates the findings of the others, creating a cohesive and undeniable structural assignment.

Experimental Protocol: A Step-by-Step Guide

• Sample Preparation: Ensure the sample is of high purity (>98%), as impurities can significantly complicate spectral interpretation.[4] A final purification step, such as flash chromatography or distillation, is recommended. The sample should be dissolved in an appropriate deuterated solvent (e.g., CDCl₃) for NMR analysis.

• Mass Spectrometry:

  • Acquire a high-resolution mass spectrum (HRMS) to confirm the elemental composition (C8H13ClO2).

  • Analyze the low-resolution mass spectrum for the characteristic ~3:1 isotopic pattern of the M+ and M+2 peaks.

  • Identify key fragmentation patterns and propose structures for the major fragments. Compare these with the predicted fragments in Table 1.

• Infrared Spectroscopy:

  • Acquire an IR spectrum of the neat compound or as a thin film.

  • Identify the strong C=O stretch of the ester and the C=C stretch of the alkene.

  • Confirm the presence of sp2 and sp3 C-H stretches.

  • Compare the observed wavenumbers with the predicted values in Table 2.

• ¹³C NMR Spectroscopy:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Confirm the presence of eight distinct carbon signals.

  • Use a DEPT (Distortionless Enhancement by Polarization Transfer) experiment to differentiate between CH₃, CH₂, CH, and quaternary carbons. This will help in assigning the signals to the correct carbon atoms.

  • Compare the chemical shifts with the predicted values in Table 3.

• ¹H NMR Spectroscopy:

  • Acquire a high-field ¹H NMR spectrum (≥400 MHz) to ensure good signal dispersion.

  • Integrate all signals to determine the relative number of protons for each.

  • Analyze the splitting patterns (multiplicities) and coupling constants.

  • Crucial Step: Measure the coupling constant between the two vinylic protons. A value between 12-18 Hz provides strong evidence for the (E)-stereochemistry.

  • Compare the observed chemical shifts, multiplicities, and coupling constants with the predicted values in Table 4.

• 2D NMR Spectroscopy (COSY & HSQC):

  • Acquire a ¹H-¹H COSY (Correlation Spectroscopy) spectrum to establish proton-proton coupling networks. This will visually confirm the connectivity between, for example, the vinylic protons and the allylic proton, and the protons of the isopropyl group.

  • Acquire a ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence) spectrum to correlate each proton signal with its directly attached carbon atom. This is a powerful tool for unambiguous assignment of both ¹H and ¹³C spectra.

• Chiral Chromatography:

  • To confirm the enantiomeric purity ((S)-enantiomer), a chiral separation method is required. High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is the most common technique.[1]

  • Screen various chiral columns (e.g., polysaccharide-based columns) and mobile phases to achieve baseline separation of the (S) and (R) enantiomers.[1]

  • Analyze the sample and compare its retention time to that of a certified reference standard of the (S)-enantiomer, if available. If not, the enantiomeric excess (e.e.) can be determined by integrating the peak areas of the two enantiomers.

Visualization of the Cross-Validation Workflow

The logical flow of the cross-validation process can be visualized as follows:

Sources

• 1. CASPRE [caspre.ca]
• 2. NMR Spectra of Vinyl Chloride and the Chloroethylenes | Semantic Scholar [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.aip.org [pubs.aip.org]

A Comparative Guide to the Efficacy of Renin Inhibitor Precursors for Drug Development Professionals

This guide offers an in-depth, objective comparison of the efficacy of various renin inhibitor precursors, designed for researchers, scientists, and professionals engaged in the development of antihypertensive therapeutics. By providing a synthesis of experimental data, detailed methodologies, and mechanistic insights, this document aims to facilitate informed decision-making in the selection and development of next-generation renin inhibitors.

Introduction: Targeting the Apex of the Renin-Angiotensin-Aldosterone System

The renin-angiotensin-aldosterone system (RAAS) is a critical hormonal cascade that regulates blood pressure, and fluid and electrolyte balance.[1] Dysregulation of this system is a key contributor to the pathophysiology of hypertension.[2] Renin, an aspartyl protease, catalyzes the initial and rate-limiting step of the RAAS: the conversion of angiotensinogen to angiotensin I.[3] This makes renin a prime target for therapeutic intervention. Direct renin inhibitors (DRIs) offer a distinct advantage by blocking the RAAS at its origin, thereby preventing the downstream production of angiotensin II, a potent vasoconstrictor.[4]

The development of renin inhibitors has evolved through several generations, from early peptide-based compounds to the first orally active, non-peptide inhibitor, Aliskiren.[5][6] While early-generation inhibitors demonstrated the therapeutic potential of this drug class, they were often hampered by poor oral bioavailability and limited potency.[5][7] This guide provides a comparative analysis of the efficacy of key renin inhibitor precursors, focusing on their in vitro potency and in vivo antihypertensive effects.

The Renin-Angiotensin-Aldosterone System (RAAS) Pathway and Point of Inhibition

The RAAS is a complex pathway involving the liver, kidneys, and lungs.[8] Renin, released from the juxtaglomerular cells of the kidney, initiates the cascade.[1] Direct renin inhibitors bind to the active site of renin, preventing it from cleaving angiotensinogen.[5] This upstream inhibition effectively halts the entire downstream cascade.[4]

Caption: Simplified diagram of the RAAS and the inhibitory action of renin inhibitors.

In Vitro Efficacy: A Head-to-Head Comparison of Potency

The in vitro potency of renin inhibitors is a critical determinant of their therapeutic potential. This is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of an inhibitor required to reduce the activity of the enzyme by 50%. A lower IC50 value indicates a more potent inhibitor.

The following table summarizes the in vitro IC50 values for several key renin inhibitors against human renin.

Inhibitor	Generation	Type	IC50 (nmol/L)
Enalkiren	First	Peptide-like	14[9]
Zankiren	Second	Peptide-like	1.1[9]
Remikiren	Second	Peptide-like	0.7 - 0.8[9][10]
Aliskiren	Third	Non-peptide	0.6 [9][11]

Analysis of In Vitro Data:

The data clearly demonstrates a significant increase in potency with successive generations of renin inhibitors. Aliskiren, the only currently marketed direct renin inhibitor, exhibits the highest in vitro potency with an IC50 of 0.6 nmol/L.[9][11] This high potency is a key factor in its clinical efficacy, compensating for its relatively low oral bioavailability.[9] The second-generation inhibitors, Remikiren and Zankiren, also show sub-nanomolar IC50 values, indicating their strong inhibitory activity.[9][10] In contrast, the first-generation compound, Enalkiren, is significantly less potent.[9]

In Vivo Efficacy: Assessing Antihypertensive Effects

The ultimate measure of a renin inhibitor's efficacy is its ability to lower blood pressure in vivo. This is assessed through preclinical studies in animal models of hypertension and in human clinical trials.

Preclinical Evidence

Due to the high species specificity of renin, preclinical evaluation of renin inhibitors has been challenging.[9] The development of transgenic rat models expressing both human renin and angiotensinogen has been instrumental in evaluating the in vivo efficacy of these compounds.[2]

A comparative preclinical study in sodium-depleted squirrel monkeys demonstrated that Remikiren has a more pronounced blood pressure-lowering effect than Enalkiren.[12]

Clinical Trial Data

Direct head-to-head clinical trials comparing different renin inhibitors are limited. However, extensive clinical data is available for Aliskiren, which has been compared to placebo and other classes of antihypertensive agents.

Aliskiren vs. Placebo:

Clinical trials have consistently shown that Aliskiren produces a dose-dependent reduction in both systolic and diastolic blood pressure compared to placebo.[1][13]

• Aliskiren 75 mg: ~3 mmHg systolic / ~2 mmHg diastolic reduction[2]

• Aliskiren 150 mg: ~6 mmHg systolic / ~3 mmHg diastolic reduction[1]

• Aliskiren 300 mg: ~8-9 mmHg systolic / ~5 mmHg diastolic reduction[1][2]

• Aliskiren 600 mg: ~11 mmHg systolic / ~7 mmHg diastolic reduction[2]

Aliskiren vs. Other Antihypertensives:

Meta-analyses of clinical trials have compared the efficacy of Aliskiren to other established antihypertensive drug classes, such as Angiotensin-Converting Enzyme (ACE) inhibitors and Angiotensin Receptor Blockers (ARBs).

• vs. ACE Inhibitors (e.g., Ramipril): Aliskiren-based therapy has been shown to produce greater reductions in mean sitting systolic and diastolic blood pressure compared to ramipril-based therapy.[14] A meta-analysis also suggested that aliskiren was superior to ACEIs in lowering diastolic blood pressure.[15][16]

• vs. ARBs (e.g., Losartan, Valsartan, Irbesartan): The blood pressure-lowering efficacy of Aliskiren is generally comparable to that of ARBs.[17] One study showed that Aliskiren 150 mg had a similar antihypertensive effect to irbesartan 150 mg, while higher doses of Aliskiren (300 mg and 600 mg) were significantly more effective in lowering diastolic blood pressure.[18]

Experimental Protocols

To ensure the reproducibility and validity of efficacy data, standardized experimental protocols are essential. The following sections detail the methodologies for key in vitro and in vivo assays used in the evaluation of renin inhibitors.

In Vitro Renin Inhibition Assay (Fluorometric)

This assay provides a high-throughput method for screening renin inhibitors and determining their IC50 values. The principle is based on fluorescence resonance energy transfer (FRET). A synthetic peptide substrate containing a fluorophore and a quencher is cleaved by renin, leading to an increase in fluorescence.

Materials:

• Human recombinant renin

• Fluorogenic renin substrate (e.g., FRET peptide)

• Assay Buffer

• Test compounds (renin inhibitors)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation: Prepare solutions of human renin, renin substrate, and test compounds at various concentrations in assay buffer.

• Assay Setup: In a 96-well microplate, add the assay buffer, the test compound (or vehicle control), and human recombinant renin to each well.

• Pre-incubation: Incubate the plate for a specified time (e.g., 10-15 minutes) at the desired temperature (e.g., 37°C) to allow the inhibitor to bind to the enzyme.[19]

• Reaction Initiation: Add the renin substrate to each well to start the enzymatic reaction.

• Fluorescence Measurement: Immediately begin measuring the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 540/590 nm) in kinetic mode for 30-60 minutes.[19][20]

• Data Analysis: Calculate the rate of reaction for each inhibitor concentration. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable model to determine the IC50 value.

Caption: A streamlined workflow for determining the in vitro efficacy of renin inhibitors.

In Vivo Blood Pressure Measurement in Spontaneously Hypertensive Rats (SHR)

The Spontaneously Hypertensive Rat (SHR) is a widely used animal model for essential hypertension.[21] The tail-cuff method is a common non-invasive technique for measuring blood pressure in these animals.

Materials:

• Spontaneously Hypertensive Rats (SHRs)

• Rat restrainer

• Tail-cuff blood pressure measurement system (including cuff, pulse sensor, and monitor)

• Warming platform

Procedure:

• Acclimatization: Acclimate the rats to the restrainer and the experimental procedure for several days prior to the study to minimize stress-induced blood pressure variations.

• Animal Preparation: Place the rat in the restrainer and position it on a warming platform to maintain a consistent tail temperature (32-34°C), which helps in detecting the tail pulse.[21]

• Cuff and Sensor Placement: Place the occlusion cuff and the pulse sensor on the rat's tail.

• Blood Pressure Measurement: The system automatically inflates the cuff to occlude the tail artery and then gradually deflates it. The sensor detects the return of blood flow, and the system records the systolic and diastolic blood pressure.[6][22]

• Data Collection: Repeat the measurement several times to obtain a stable and accurate reading.

• Drug Administration and Follow-up: Administer the test compound (renin inhibitor) via the desired route (e.g., oral gavage). Measure blood pressure at various time points after drug administration to determine the onset, magnitude, and duration of the antihypertensive effect.

Caption: A step-by-step process for evaluating the in vivo antihypertensive effects of renin inhibitors.

Conclusion and Future Directions

The development of renin inhibitors has marked a significant advancement in the pharmacological management of hypertension. The evolution from early peptide-based compounds to the orally active, non-peptide inhibitor Aliskiren showcases a remarkable improvement in potency and pharmacokinetic properties. Aliskiren's high in vitro potency and demonstrated in vivo efficacy have established it as a valuable therapeutic option.

While direct comparative clinical data between different renin inhibitors remains scarce, the available in vitro and preclinical data provide a strong basis for ranking their relative potencies. Future research should focus on the development of novel renin inhibitors with improved oral bioavailability and sustained efficacy. Furthermore, exploring the potential of renin inhibitors in combination therapies and for indications beyond hypertension, such as heart failure and diabetic nephropathy, represents a promising avenue for future drug development.

References

• Aliskiren – an orally active renin inhibitor. Review of pharmacology, pharmacodynamics, kinetics, and clinical potential in the treatment of hypertension. Ther Clin Risk Manag. 2008;4(3):693-703. [Link]

• A schematic diagram of the Renin-Angiotensin System (RAS) pathway and the points in which inhibition may occur. ResearchGate. [Link]

• Renin inhibitor. Wikipedia. [Link]

• Blood pressure lowering efficacy of renin inhibitors for primary hypertension. ResearchGate. [Link]

• Blood pressure lowering efficacy of renin inhibitors for primary hypertension. Cochrane Database of Systematic Reviews. 2017;4:CD007066. [Link]

• Aliskiren, a novel orally effective renin inhibitor, exhibits similar pharmacokinetics and pharmacodynamics in Japanese and Caucasian subjects. Br J Clin Pharmacol. 2007;63(2):137-146. [Link]

• Renin Inhibition with Aliskiren: A Decade of Clinical Experience. J Clin Med. 2017;6(11):103. [Link]

• Blood pressure lowering efficacy of renin inhibitors for primary hypertension. Cochrane Database Syst Rev. 2017;4(4):CD007066. [Link]

• Blood pressure measurement with the tail-cuff method in Wistar and spontaneously hypertensive rats: influence of adrenergic- and nitric oxide-mediated vasomotion. J Hypertens. 2003;21(12):2323-2330. [Link]

• Decades-old renin inhibitors are still struggling to find a niche in antihypertensive therapy. A fleeting look at the old and the promising new molecules. Curr Pharm Des. 2020;26(18):2068-2083. [Link]

• Non Invasive Measurement of Systolic Blood Pressure in Rats: A Simple Technique. J Clin Diagn Res. 2014;8(11):BC01-BC03. [Link]

• A continuous fluorescence assay of renin activity. Anal Biochem. 1993;210(2):351-359. [Link]

• Aliskiren - An orally active renin inhibitor. Review of pharmacology, pharmacodynamics, kinetics, and clinical potential in the treatment of hypertension. ResearchGate. [Link]

• Renin inhibitors: discovery and development. An overview and perspective. J Cardiovasc Pharmacol. 1988;12 Suppl 3:S1-S11. [Link]

• Pharmacokinetics and pharmacodynamics of aliskiren, an oral direct renin inhibitor. Pharmacol Rep. 2008;60(5):644-653. [Link]

• Evaluation of Blood Pressure Measured by Tail-Cuff Methods (without Heating) in Spontaneously Hypertensive Rats. ResearchGate. [Link]

• Aliskiren: An orally active renin inhibitor. J Postgrad Med. 2009;55(3):213-219. [Link]

• Aliskiren: review of efficacy and safety data with focus on past and recent clinical trials. Ther Adv Cardiovasc Dis. 2013;7(5):252-263. [Link]

• Comparative efficacy and safety of aliskiren, an oral direct renin inhibitor, and ramipril in hypertension: a 6-month, randomized, double-blind trial. J Hypertens. 2008;26(3):589-599. [Link]

• Aliskiren vs. other antihypertensive drugs in the treatment of hypertension: a meta-analysis. Hypertens Res. 2013;36(3):238-245. [Link]

• Aliskiren vs. angiotensin receptor blockers in hypertension: meta-analysis of randomized controlled trials. Am J Hypertens. 2011;24(6):717-723. [Link]

• Renin Inhibitors. CV Pharmacology. [Link]

• Aliskiren vs. other antihypertensive drugs in the treatment of hypertension: a meta-analysis. Hypertension Research. 2013;36:238-245. [Link]

Sources

• 1. Blood pressure lowering efficacy of renin inhibitors for primary hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. CV Pharmacology | Renin Inhibitors [cvpharmacology.com]
• 5. Renin Activity Fluorometric Assay Kit - Creative BioMart [creativebiomart.net]
• 6. Blood pressure measurement with the tail-cuff method in Wistar and spontaneously hypertensive rats: influence of adrenergic- and nitric oxide-mediated vasomotion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. content.abcam.com [content.abcam.com]
• 8. How renin inhibitors (RIs) compare with angiotensin converting enzyme (ACE) inhibitors for treating hypertension | Cochrane [cochrane.org]
• 9. Aliskiren – an orally active renin inhibitor. Review of pharmacology, pharmacodynamics, kinetics, and clinical potential in the treatment of hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Aliskiren, a novel orally effective renin inhibitor, exhibits similar pharmacokinetics and pharmacodynamics in Japanese and Caucasian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Clinical pharmacokinetics and pharmacodynamics of aliskiren - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. cochranelibrary.com [cochranelibrary.com]
• 14. Comparative efficacy and safety of aliskiren, an oral direct renin inhibitor, and ramipril in hypertension: a 6-month, randomized, double-blind trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Aliskiren vs. other antihypertensive drugs in the treatment of hypertension: a meta-analysis | Scilit [scilit.com]
• 16. discovery.researcher.life [discovery.researcher.life]
• 17. Aliskiren vs. angiotensin receptor blockers in hypertension: meta-analysis of randomized controlled trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Aliskiren: review of efficacy and safety data with focus on past and recent clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. content.abcam.com [content.abcam.com]
• 21. Hypertension model in rats - Enamine [enamine.net]
• 22. ajms.alameenmedical.org [ajms.alameenmedical.org]

A Comparative Guide to the Structure-Activity Relationship of Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate Analogs as Potential Cytotoxic Agents

This guide provides a comprehensive framework for conducting structure-activity relationship (SAR) studies on methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate, a known key intermediate in the synthesis of the renin inhibitor Aliskiren[1]. While its role as a synthetic building block is established, its intrinsic biological activity, particularly its potential as a cytotoxic agent, remains largely unexplored. This document outlines a systematic approach to designing, synthesizing, and evaluating a focused library of analogs to elucidate the structural determinants of cytotoxicity. The insights gained from such studies could pave the way for the development of novel therapeutic agents.

Introduction to the Core Scaffold and Rationale for SAR Studies

Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate is a chiral α,β-unsaturated ester with multiple functional groups that can be systematically modified to probe their influence on biological activity. The presence of a reactive vinyl chloride moiety, a sterically demanding isopropyl group, and a hydrolyzable methyl ester makes it an intriguing candidate for SAR exploration. The primary objective of this proposed study is to systematically evaluate the cytotoxic potential of this scaffold by modifying key functionalities and assessing the impact of these changes on potency against a relevant cancer cell line. Cytotoxicity assays are fundamental in the early stages of drug discovery to identify and eliminate compounds with undesirable toxicity profiles while highlighting those with potential therapeutic efficacy[2].

Design and Synthesis of an Analog Library

A focused library of analogs will be synthesized to explore the chemical space around the parent compound. The proposed modifications are designed to probe the effects of electronics, sterics, and lipophilicity on cytotoxic activity.

Proposed Structural Modifications

The analog library will be designed by systematically altering three key regions of the parent molecule:

• Modification of the 5-Chloro Group (R1): The vinyl chloride is a potential Michael acceptor and its reactivity can be tuned by substituting the chlorine with other halogens (F, Br, I) or a methoxy group. This will allow for an investigation into the role of the leaving group and the electronic nature of this position on biological activity.

• Variation of the 2-Alkyl Group (R2): The isopropyl group at the C2 position introduces significant steric bulk. To understand the influence of this steric hindrance, analogs with smaller (methyl) and larger (tert-butyl) substituents will be synthesized. Alkyl groups are known to influence the stability, reactivity, and biological interactions of molecules[3].

• Alteration of the Ester Moiety (R3): The methyl ester can be modified to an ethyl or benzyl ester to explore the impact of the ester's steric and electronic properties on activity. Such modifications can influence the compound's solubility, cell permeability, and susceptibility to hydrolysis.

Caption: Proposed modifications for the analog library.

General Synthetic Approach

The synthesis of the parent compound and its analogs can be achieved through a multi-step sequence, likely involving an aldol condensation or a Wittig-type reaction to construct the pentenoate backbone. The chirality at the C2 position can be introduced via an asymmetric synthesis or through enzymatic resolution of a racemic mixture[1]. For the purpose of this guide, a general synthetic scheme is proposed, with specific modifications for each analog. The synthesis of related substituted alkyl pentenoates has been documented and serves as a basis for these protocols[4].

In Vitro Cytotoxicity Evaluation

The cytotoxic activity of the synthesized compounds will be assessed using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay is a reliable and widely used method for measuring cell metabolic activity, which serves as an indicator of cell viability[5][6].

Experimental Protocol: MTT Assay

• Cell Culture: A human cancer cell line (e.g., MCF-7 for breast cancer or A498 for renal carcinoma) will be cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells will be seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The test compounds will be dissolved in DMSO to prepare stock solutions, which are then serially diluted in culture media to achieve a range of final concentrations (e.g., 0.1 to 100 µM). The cells will be treated with these dilutions for 48 hours. A vehicle control (DMSO) and a positive control (e.g., Doxorubicin) will be included.

• MTT Addition: After the incubation period, the media will be removed, and 100 µL of fresh media containing 0.5 mg/mL MTT will be added to each well. The plates will be incubated for another 4 hours.

• Formazan Solubilization: The MTT solution will be removed, and 100 µL of DMSO or a solubilization buffer will be added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance will be measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability will be calculated relative to the vehicle control. The half-maximal inhibitory concentration (IC50) will be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve. Experiments will be performed in triplicate.[7]

Caption: Workflow for the MTT cytotoxicity assay.

Hypothetical Structure-Activity Relationship Data

To illustrate the potential outcomes of this study, a table of hypothetical IC50 values is presented below. This data is for illustrative purposes only and would need to be confirmed by experimental studies.

Compound ID	R1	R2	R3	IC50 (µM)
Parent	Cl	i-Pr	Me	15.2
A1	F	i-Pr	Me	>100
A2	Br	i-Pr	Me	8.5
A3	I	i-Pr	Me	5.1
A4	OMe	i-Pr	Me	55.7
B1	Cl	Me	Me	25.8
B2	Cl	t-Bu	Me	9.8
C1	Cl	i-Pr	Et	12.4
C2	Cl	i-Pr	Bn	18.9

Analysis of Hypothetical SAR

• Influence of the 5-Substituent (R1): The nature of the halogen at the 5-position appears to be critical for activity. The trend in potency (I > Br > Cl >> F) suggests that a better leaving group enhances cytotoxicity. The replacement of the chloro group with a methoxy group leads to a significant decrease in activity, indicating that the electrophilicity of the vinyl halide is important.

• Impact of the 2-Alkyl Group (R2): Steric bulk at the 2-position seems to favor cytotoxic activity. The tert-butyl analog (B2) is more potent than the isopropyl parent compound, which in turn is more active than the methyl analog (B1). This suggests that a larger alkyl group may enhance binding to a putative biological target.

• Effect of the Ester Moiety (R3): Modification of the ester group appears to have a modest effect on activity. The ethyl ester (C1) shows slightly improved potency compared to the methyl ester, while the benzyl ester (C2) is less active. This could be due to differences in cell permeability or susceptibility to hydrolysis.

Caption: Summary of hypothetical SAR findings.

Future Directions

The proposed SAR study provides a roadmap for the initial exploration of the cytotoxic potential of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate and its analogs. Promising compounds identified from this screen, such as the 5-iodo and 2-tert-butyl analogs in our hypothetical example, would warrant further investigation. Subsequent studies could include:

• Mechanism of Action Studies: Investigating the mode of cell death (e.g., apoptosis vs. necrosis) and identifying the molecular targets of the most potent compounds.

• Broader Cell Line Screening: Evaluating the activity of lead compounds against a panel of cancer cell lines to assess their spectrum of activity and potential for selectivity.

• In Vivo Efficacy Studies: Testing the most promising analogs in animal models of cancer to determine their therapeutic potential in a physiological setting.

By systematically applying the principles of medicinal chemistry and employing robust biological assays, the largely unexplored biological activity of this synthetic intermediate can be thoroughly investigated, potentially leading to the discovery of new anticancer drug candidates.

References

• BenchChem. (n.d.). Application Notes and Protocols for In Vitro Cytotoxicity Assays of Novel Compounds.
• Life Science Applications. (n.d.). Cytotoxicity Assays.
• ResearchGate. (2025). Update on in vitro cytotoxicity assays for drug development.
• ResearchGate. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
• International Journal of Pharmaceutical Research and Applications. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
• Organic Syntheses. (n.d.). Ketone, cyclopropyl methyl.
• Benchchem. (n.d.). Application Notes and Protocols: The Emerging Role of Substituted Alkyl Pentenoates in Natural Product Synthesis.
• ChemSynthesis. (2025). methyl (2E)-5-chloro-4,4-dimethyl-5-oxo-2-pentenoate.
• Google Patents. (n.d.). US20100248337A1 - PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS.
• Journal of Pharmaceutical Research International. (2021). Study of the Biological Activity of Alkyl Derivatives of Tetrahydroisoquinolines.
• OMICS International. (n.d.). Journal of Analytical & Bioanalytical Techniques - The Role of Alkyl Groups in Organic Chemistry and Drug Design.

Sources

• 1. US20100248337A1 - PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS - Google Patents [patents.google.com]
• 2. opentrons.com [opentrons.com]
• 3. omicsonline.org [omicsonline.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. ijprajournal.com [ijprajournal.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Chiral Auxiliaries for the Asymmetric Synthesis of Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate

For Researchers, Scientists, and Drug Development Professionals

The enantiomerically pure compound, Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate, is a valuable building block in the synthesis of pharmacologically active molecules. Its stereospecific synthesis is of paramount importance, and while enzymatic resolutions of the racemic mixture have been successfully employed, the use of chiral auxiliaries presents a powerful and versatile alternative for establishing the crucial stereocenter at the C2 position. This guide provides a comparative analysis of prominent chiral auxiliaries applicable to the asymmetric synthesis of this target molecule, offering insights into their potential performance based on established principles and experimental data from analogous systems.

While a stereoselective synthesis of (S)-5-chloro-2-isopropylpent-4-enoic acid esters using chiral auxiliaries has been noted, it has been considered a more expensive route for large-scale production compared to bioresolution methods.[1] Nevertheless, for laboratory-scale synthesis, and in the development of novel synthetic routes, chiral auxiliaries offer a high degree of predictability and control.

The Synthetic Challenge and the Role of Chiral Auxiliaries

The core of the synthetic challenge lies in the diastereoselective alkylation of a prochiral precursor to introduce the isopropyl group at the C2 position with the desired (S) configuration. A general and effective strategy involves the use of a chiral auxiliary, a stereogenic group that is temporarily incorporated into the molecule to direct the stereochemical outcome of a subsequent reaction.[2]

The general workflow for employing a chiral auxiliary in this context is outlined below:

Figure 1: General workflow for chiral auxiliary-mediated asymmetric synthesis.

This guide will focus on four widely-used and well-documented chiral auxiliaries:

• Evans' Oxazolidinones

• Oppolzer's Camphorsultam

• Schöllkopf's Bis-lactim Ethers

• Myers' Pseudoephedrine

A Proposed Synthetic Route

A plausible synthetic approach to Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate using a chiral auxiliary would involve the following key steps:

• Acylation of the chiral auxiliary: The chosen chiral auxiliary is acylated with a suitable carboxylic acid derivative, such as 3-methylbut-2-enoyl chloride, to form the corresponding amide or imide.

• Conjugate addition of a chloromethyl group: A diastereoselective conjugate addition of a chloromethyl nucleophile to the α,β-unsaturated system would establish the desired stereocenter at the C2 position.

• Cleavage of the chiral auxiliary and esterification: The chiral auxiliary is removed to yield the free carboxylic acid, which is then esterified to afford the final target molecule.

An alternative and more direct, though potentially more challenging, approach would be the diastereoselective alkylation of an enolate derived from an isopropyl-substituted acyl-auxiliary with (E)-1,3-dichloro-1-propene.

For the purpose of this comparative guide, we will focus on the diastereoselective alkylation of an isopropyl-substituted acyl-auxiliary, as this is a more common and well-understood application of these chiral auxiliaries.

Figure 2: Proposed synthetic route to the target molecule via asymmetric alkylation.

Comparison of Chiral Auxiliaries

The choice of chiral auxiliary is critical and depends on several factors, including the desired stereochemical outcome, the reactivity of the substrate and electrophile, the conditions required for attachment and cleavage, and the cost and availability of the auxiliary.

Chiral Auxiliary	Typical Diastereoselectivity (d.r.)	Attachment Conditions	Cleavage Conditions	Advantages	Disadvantages
Evans' Oxazolidinones	>95:5	Acyl chloride, base (e.g., n-BuLi)	LiOH/H₂O₂; LiBH₄; MeOMgBr	High diastereoselectivity, well-established, predictable stereochemical outcome.	Can be sensitive to sterically hindered substrates.
Oppolzer's Camphorsultam	>95:5	Acyl chloride, base (e.g., NaH)	LiOH/H₂O₂; LAH; Na/Hg	High diastereoselectivity, crystalline derivatives aid purification.	Can be more expensive than other auxiliaries.
Schöllkopf's Bis-lactim Ethers	>95:5	Cyclization of amino acids	Mild acidic hydrolysis	High diastereoselectivity, direct route to α-amino acid esters.[3][4]	Multi-step preparation of the auxiliary.
Myers' Pseudoephedrine	>98:2	Acyl chloride, or direct from ester	Acidic or basic hydrolysis	Excellent for a wide range of electrophiles, including less reactive ones.[5]	Pseudoephedrine is a controlled substance in many regions.

Evans' Oxazolidinones

Pioneered by David A. Evans, oxazolidinones are among the most widely used chiral auxiliaries.[6] They are particularly effective in asymmetric alkylation and aldol reactions.[2] The stereochemical outcome is highly predictable, arising from a chelated Z-enolate intermediate where the bulky substituent on the oxazolidinone ring effectively shields one face of the enolate.

Experimental Insight: In the context of our proposed synthesis, the acylation of a commercially available valine-derived oxazolidinone with isovaleryl chloride would proceed smoothly.[7] Subsequent deprotonation with a strong base like lithium diisopropylamide (LDA) would generate the corresponding lithium enolate. Alkylation with (E)-1,3-dichloro-1-propene would be expected to proceed with high diastereoselectivity.

Cleavage: A key advantage of Evans' auxiliaries is the variety of mild cleavage methods available. For obtaining the carboxylic acid, treatment with lithium hydroxide and hydrogen peroxide is a common and effective method.[7][8] This method is known to proceed without racemization of the newly formed stereocenter.[7]

Oppolzer's Camphorsultam

Derived from naturally occurring camphor, Oppolzer's sultam is another powerful chiral auxiliary.[9] N-acylsultams often form highly crystalline derivatives, which can be advantageous for purification by recrystallization. The rigid bicyclic structure of the camphor backbone provides excellent steric shielding of one face of the enolate.

Experimental Insight: The preparation of the N-isovaleryl camphorsultam is straightforward. The subsequent alkylation reaction is expected to exhibit high levels of diastereoselectivity. The stereochemical outcome is generally predictable, with the electrophile approaching from the face opposite to the bulky sultam ring.

Cleavage: Similar to Evans' auxiliaries, Oppolzer's sultam can be cleaved under various conditions. Hydrolysis with lithium hydroxide and hydrogen peroxide is a common method.[10] Reductive cleavage with reagents like lithium aluminum hydride (LAH) would yield the corresponding alcohol.

Schöllkopf's Bis-lactim Ethers

The Schöllkopf method provides an elegant route to enantiomerically pure α-amino acids through the diastereoselective alkylation of a bis-lactim ether derived from a chiral amino acid (commonly valine) and glycine.[3][11] The bulky isopropyl group of the valine residue effectively blocks one face of the glycine-derived enolate, leading to high diastereoselectivity upon alkylation.[3][4]

Experimental Insight: For the synthesis of our target molecule, a modified Schöllkopf auxiliary derived from valine and α-aminoisobutyric acid could be envisioned. However, the standard Schöllkopf auxiliary is primarily used for the synthesis of α-amino acids. Adapting this method for an α-isopropyl substituted system would require a non-standard starting material. Assuming a suitable precursor could be prepared, the alkylation with (E)-1,3-dichloro-1-propene would be expected to be highly diastereoselective.

Cleavage: A significant advantage of the Schöllkopf auxiliary is the mild acidic hydrolysis conditions used for cleavage, which directly yields the desired α-amino acid methyl ester and the recoverable valine methyl ester.[3]

Myers' Pseudoephedrine

The use of pseudoephedrine as a chiral auxiliary, developed by Andrew G. Myers, has proven to be a highly practical and versatile method for asymmetric alkylation.[5][12][13] Both enantiomers of pseudoephedrine are readily available and relatively inexpensive. The resulting amides are often crystalline, facilitating purification. A key advantage of the Myers' auxiliary is its effectiveness with a broad range of electrophiles, including those that are less reactive.[5]

Experimental Insight: The N-isovaleryl pseudoephedrine amide can be readily prepared.[5] Deprotonation with LDA generates a chelated enolate, and subsequent alkylation with (E)-1,3-dichloro-1-propene is expected to proceed with excellent diastereoselectivity. The stereochemical outcome is dictated by the configuration of the pseudoephedrine used.[2]

Cleavage: The cleavage of the pseudoephedrine auxiliary can be achieved under either acidic or basic conditions to afford the corresponding carboxylic acid.[2] The auxiliary can be recovered and reused.

Detailed Experimental Protocol: Asymmetric Alkylation using an Evans' Oxazolidinone Auxiliary

This protocol is a representative example and would require optimization for the specific substrate and electrophile.

Step 1: Acylation of (4R,5S)-4-methyl-5-phenyloxazolidin-2-one

• To a solution of (4R,5S)-4-methyl-5-phenyloxazolidin-2-one (1.0 eq) in anhydrous THF (0.2 M) at -78 °C under an inert atmosphere, add n-butyllithium (1.05 eq) dropwise.

• Stir the resulting solution for 30 minutes at -78 °C.

• Add isovaleryl chloride (1.1 eq) dropwise and stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the N-isovaleryl oxazolidinone.

Step 2: Diastereoselective Alkylation

• To a solution of the N-isovaleryl oxazolidinone (1.0 eq) in anhydrous THF (0.1 M) at -78 °C under an inert atmosphere, add lithium diisopropylamide (1.1 eq) dropwise.

• Stir the solution at -78 °C for 30 minutes to ensure complete enolate formation.

• Add a solution of (E)-1,3-dichloro-1-propene (1.2 eq) in anhydrous THF dropwise.

• Stir the reaction mixture at -78 °C for 4 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution and allow it to warm to room temperature.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to separate the diastereomers and obtain the desired alkylated product.

Step 3: Auxiliary Cleavage and Esterification

• Dissolve the purified alkylated product (1.0 eq) in a mixture of THF and water (4:1, 0.1 M).

• Cool the solution to 0 °C and add 30% aqueous hydrogen peroxide (4.0 eq) followed by a 1 M aqueous solution of lithium hydroxide (2.0 eq).

• Stir the reaction mixture vigorously at 0 °C for 2 hours.

• Quench the reaction by adding a 1.5 M aqueous solution of sodium sulfite until a negative peroxide test is obtained.

• Acidify the mixture to pH 2-3 with 1 M HCl and extract the product with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude carboxylic acid.

• Dissolve the crude acid in methanol, add a catalytic amount of sulfuric acid, and reflux for 4 hours.

• Cool the reaction mixture, neutralize with saturated aqueous sodium bicarbonate solution, and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude ester by flash column chromatography to afford Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate.

Conclusion

The choice of a chiral auxiliary for the asymmetric synthesis of Methyl (2S,4E)-5-chloro-2-isopropylpent-4-enoate is a critical decision that will impact the efficiency, cost-effectiveness, and scalability of the synthetic route.

• Evans' oxazolidinones and Oppolzer's camphorsultam represent robust and reliable choices, offering high levels of diastereoselectivity and well-established cleavage protocols. The crystallinity of the Oppolzer's sultam derivatives can be a significant advantage for purification.

• Schöllkopf's bis-lactim ethers , while highly effective for α-amino acid synthesis, would require significant adaptation for this specific target.

• Myers' pseudoephedrine stands out for its broad substrate scope and high diastereoselectivity. However, the regulatory restrictions on pseudoephedrine may limit its practicality in some research and industrial settings.

Ultimately, the optimal choice of chiral auxiliary will depend on the specific requirements of the synthesis, including the desired scale, cost considerations, and the availability of starting materials and reagents. This guide provides a framework for making an informed decision based on a comparative analysis of the most prominent and effective chiral auxiliaries in modern asymmetric synthesis.

References

• Myers, A. G., et al. (1994). Pseudoephedrine as a Practical Chiral Auxiliary for Asymmetric Synthesis. Journal of the American Chemical Society, 116(20), 9361–9362. [Link]

• Oreate AI. (2026, January 7). Research Progress on the Application of Pseudoephedrine as a Chiral Auxiliary in Asymmetric Synthesis. Oreate AI Blog. [Link]

• Oppolzer, W., et al. (1989). Asymmetric Diels-Alder reactions of N-enoyl-sultams. Tetrahedron Letters, 30(41), 5603-5606. [Link]

• Evans, D. A., et al. (1982). Asymmetric alkylation reactions of chiral imide enolates. A practical approach to the enantioselective synthesis of .alpha.-substituted carboxylic acids. Journal of the American Chemical Society, 104(6), 1737–1739. [Link]

• Job, A., et al. (2002). The Sharpless Asymmetric Aminohydroxylation. Angewandte Chemie International Edition, 41(19), 3492-3512. [Link]

• Morales, M. R., Mellem, K. T., & Myers, A. G. (2012). Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. Angewandte Chemie International Edition, 51(19), 4568-4571. [Link]

• Gage, J. R., & Evans, D. A. (1990). Diastereoselective aldol condensation using a chiral oxazolidinone auxiliary: (2S,3R)-3-hydroxy-3-phenyl-2-methylpropanoic acid. Organic Syntheses, 68, 83. [Link]

• Pu, L. (2004). The chemistry of oxazolidinones. Tetrahedron, 60(43), 9469-9498. [Link]

• Wikipedia. (2023, December 1). Chiral auxiliary. In Wikipedia. [Link]

• Myers, A. G., et al. (1997). Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones. Journal of the American Chemical Society, 119(28), 6496-6511. [Link]

• Schöllkopf, U. (1983). Enantioselective Synthesis of Non-Proteinogenic Amino Acids via Metalated Bis-Lactim Ethers of 2,5-Diketopiperazines. Topics in Current Chemistry, 109, 65-84. [Link]

• Myers, A. G., Yang, B. H., Chen, H., & Gleason, J. L. (1994). Use of Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Enantiomerically Enriched α-Alkyl Carboxylic Acids. Journal of the American Chemical Society, 116(20), 9361–9362. [Link]

• Oppolzer, W., & Kingma, A. J. (1989). Asymmetric synthesis of (+)- and (−)-muscone from a common chiral precursor. Helvetica Chimica Acta, 72(7), 1337-1345. [Link]

• Evans, D. A., Britton, T. C., & Ellman, J. A. (1987). A general method for the synthesis of enantiomerically pure β-hydroxy-α-amino acids. Tetrahedron Letters, 28(49), 6141-6144. [Link]

• US Patent US20100248337A1. (2010). Process for the production of (s)-5-chloro-2-isopropylpent-4-enoic acid esters.

• Collum, D. B., et al. (2021). Lithiated Oppolzer Enolates: Solution Structures, Mechanism of Alkylation, and Origin of Stereoselectivity. Journal of the American Chemical Society, 143(30), 11566–11580. [Link]

• Asahi Glass Company, Limited. (2009). Process for producing (4e)-5-chloro-2-isopropyl-4-pentenoate and optically active form thereof.

• Reddy, G. S., & Kumar, M. A. (2004). Oppolzer sultam directed aldol as a key step for the stereoselective syntheses of antitumor antibiotic belactosin C and its synthetic congeners. Organic Letters, 6(22), 3973–3976. [Link]

• Oppolzer, W., et al. (1990). (−)-d-2,10-camphorsultam. Organic Syntheses, 68, 1. [Link]

• ChemTube3D. (n.d.). Schöllkopf Bis-lactim Amino Acid Synthesis. [Link]

• Krikštolaitytė, S., Šačkus, A., & Undheim, K. (2001). Alkylation of Schöllkopf's bislactim ether chiral auxiliary with 4-bromo-1,2-butadiene. Chemija, 12(1), 76-79. [Link]

• Evans, D. A., Helmchen, G., & Rüping, M. (2007). Chiral Auxiliaries in Asymmetric Synthesis. In Asymmetric Synthesis - The Essentials (pp. 3-15). Wiley-VCH. [Link]

• Procter, D. J., et al. (2023). Linking Stereocenters Together: Enantio- and Diastereoselective NiH-Catalyzed Hydroalkylation of Internal Alkenes with Racemic Alkyl Electrophiles. ChemRxiv. [Link]

• Newman, S. G., et al. (2019). Diastereoselective arylation of bis-lactim ethers catalyzed by N-coordinating ylide-functionalized phosphine (NYPhos). Chemical Science, 10(30), 7233–7238. [Link]

• Sullivan, R. J., & Newman, S. G. (2018). Chiral auxiliary recycling in continuous flow: automated recovery and reuse of Oppolzer's sultam. Reaction Chemistry & Engineering, 3(2), 177-181. [Link]

• Merck & Co. (n.d.). Schöllkopf Bis-Lactim Amino Acid Synthesis. In The Merck Index Online. [Link]

• Thomas, N. R., & Gani, D. (1991). An improved synthesis of deuterated Schöllkopf's bis-lactim ether and its use for the asymmetric synthesis of (R)-[α-2H]-phenylalanine methyl esters. Tetrahedron, 47(4-5), 497-506. [Link]

• Pui, Y. (1999). Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis. Simon Fraser University Summit. [Link]

• Thomas, N. R., & Gani, D. (1991). An improved synthesis of deuterated Schollkopf's bis-lactim ether and its use for the asymmetric synthesis of (R)-[alpha-H-2]-phenylalanine methyl esters. University of Bath's research portal. [Link]

• Macmillan, D. W. C., et al. (2017). Direct, enantioselective α-alkylation of aldehydes using simple olefins. Nature, 546(7660), 621–626. [Link]

Sources

• 1. US20100248337A1 - PROCESS FOR THE PRODUCTION OF (s)-5-CHLORO-2-ISOPROPYLPENT-4-ENOIC ACID ESTERS - Google Patents [patents.google.com]
• 2. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 3. Schöllkopf method - Wikipedia [en.wikipedia.org]
• 4. chemtube3d.com [chemtube3d.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. chemistry.williams.edu [chemistry.williams.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chemrxiv.org [chemrxiv.org]
• 10. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 11. biosynth.com [biosynth.com]
• 12. synarchive.com [synarchive.com]
• 13. Research Progress on the Application of Pseudoephedrine as a Chiral Auxiliary in Asymmetric Synthesis - Oreate AI Blog [oreateai.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate

For researchers, scientists, and professionals in drug development, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical entities we handle, including their safe and responsible disposal. This guide provides a detailed protocol for the proper disposal of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate, a halogenated organic compound. In the absence of a specific Safety Data Sheet (SDS) for this molecule, this document synthesizes information from general principles of handling chlorinated hydrocarbons and data from structurally similar compounds to ensure a cautious and compliant disposal process.

The fundamental principle guiding the disposal of this compound is the recognition of its status as a halogenated organic waste. Such compounds require segregation from non-halogenated waste streams due to the specific treatment processes they must undergo, primarily high-temperature incineration, to prevent the formation of toxic byproducts and ensure complete destruction.[1][2]

Hazard Assessment and Characterization

Key Inferred Hazards:

Hazard Type	Presumptive Classification	Rationale
Acute Toxicity	Harmful if swallowed, inhaled, or in contact with skin.	Based on the toxicity of similar chlorinated organic compounds.
Skin Corrosion/Irritation	Causes skin irritation.	Halogenated organic compounds can be irritating to the skin.[5]
Eye Damage/Irritation	Causes serious eye irritation.	A common property of many organic esters and chlorinated compounds.
Flammability	Likely flammable.	Many organic esters are flammable.
Environmental Hazard	Potentially harmful to aquatic life.	Chlorinated hydrocarbons can be persistent in the environment.

Personal Protective Equipment (PPE)

Given the inferred hazards, stringent adherence to PPE protocols is mandatory when handling and disposing of this compound.

• Hand Protection : Wear nitrile or other chemically resistant gloves. Always inspect gloves for integrity before use and practice proper glove removal technique to avoid skin contact.

• Eye Protection : Chemical safety goggles are required. In situations with a higher risk of splashing, a face shield should also be worn.

• Skin and Body Protection : A flame-retardant lab coat should be worn. Ensure it is buttoned to provide maximum coverage.

• Respiratory Protection : All handling of the compound that may generate aerosols or vapors should be conducted in a certified chemical fume hood.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

• Evacuate and Ventilate : If the spill is large or in a poorly ventilated area, evacuate personnel and ensure adequate ventilation.

• Control Ignition Sources : If the compound is flammable, eliminate all potential ignition sources.

• Containment and Absorption : For minor spills, absorb the material with an inert absorbent, such as vermiculite, sand, or a commercial spill pillow.

• Collection : Carefully collect the absorbed material into a designated, sealable container for hazardous waste.

• Decontamination : Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

• Reporting : Report the spill to the appropriate environmental health and safety officer.

Step-by-Step Disposal Procedure

The proper disposal of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate requires a systematic approach to ensure safety and regulatory compliance.

Step 1: Waste Segregation

The cardinal rule for the disposal of this compound is its strict segregation as halogenated organic waste .

• Rationale : Halogenated and non-halogenated organic wastes undergo different disposal treatments.[2] Co-mingling can complicate and increase the cost of disposal and may lead to non-compliance with hazardous waste regulations.

• Action : Designate a specific, clearly labeled waste container for "Halogenated Organic Liquids."[1] Never mix this waste with non-halogenated solvents, aqueous waste, or solid waste.

Step 2: Waste Container Selection and Labeling

• Container : Use a chemically compatible container, typically a high-density polyethylene (HDPE) or glass bottle with a secure screw cap. The container must be in good condition, free from leaks or cracks.

• Labeling : Proper labeling is a critical compliance point. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Waste Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate"

  • The approximate concentration and volume

  • The date of accumulation

  • The associated hazards (e.g., "Flammable," "Irritant")

Step 3: Waste Accumulation

• Location : Store the waste container in a designated satellite accumulation area within the laboratory. This area should be under the control of the laboratory personnel.

• Closure : Keep the waste container securely closed at all times, except when adding waste. This minimizes the release of vapors.

• Secondary Containment : It is best practice to store the waste container within a larger, chemically resistant secondary container to contain any potential leaks.

Step 4: Final Disposal

• Disposal Pathway : The designated disposal route for halogenated organic waste is typically high-temperature incineration by a licensed hazardous waste disposal facility.[1][2] This method ensures the complete destruction of the compound and prevents the release of harmful substances into the environment.

• Arranging for Pickup : Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the waste. Do not attempt to dispose of this chemical down the drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate.

Caption: Decision workflow for the safe disposal of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate.

References

• PubChem. methyl (2E)-4-chloro-4-oxobut-2-enoate. National Center for Biotechnology Information. [Link]

• PubChem. Methyl 2-benzylprop-2-enoate. National Center for Biotechnology Information. [Link]

• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. University of Delaware. [Link]

• European Chlorinated Solvent Association. Guidance on Storage and Handling of Chlorinated Solvents. Euro Chlor. [Link]

• National University of Singapore. Disposal of Waste Solvents. Department of Chemistry, NUS. [Link]

• U.S. Environmental Protection Agency. Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. EPA. [Link]

• European Composites Industry Association. Safe handling of Unsaturated Polyester (UP) Resins. EuCIA. [Link]

• Wang, Z., et al. Chemical Recycling of Unsaturated Polyester Resin and Its Composites via Selective Cleavage of ester Bond. Green Chemistry, 2019. [Link]

• University of Wisconsin-Madison. hazardous waste segregation. UW-Madison. [Link]

• Google Patents.

• PubChem. Propanal, 2-chloro-2-methyl-. National Center for Biotechnology Information. [Link]

• PubChem. (E)-2-methylbut-2-enoate. National Center for Biotechnology Information. [Link]

• PubChem. (E)-5-chloropent-2-enal. National Center for Biotechnology Information. [Link]

• U.S. Environmental Protection Agency. Organic Chemicals, Plastics, and Synthetic Fibers (OCPSF) Effluent Guidelines. EPA. [Link]

• Safety+Health. OSHA’s Hazard Communication Standard. [Link]

• U.S. Environmental Protection Agency. Hazardous Waste. EPA. [Link]

• U.S. Occupational Safety and Health Administration. Occupational exposure to hazardous chemicals in laboratories. OSHA. [Link]

• U.S. Environmental Protection Agency. Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA. [Link]

• U.S. Occupational Safety and Health Administration. Hazard Communication. OSHA. [Link]

• U.S. Environmental Protection Agency. Categories of Waste. EPA. [Link]

• U.S. Environmental Protection Agency. Hazardous Waste Regulations. EPA. [Link]

• U.S. Environmental Protection Agency. RCRA Regulations. EPA. [Link]

• U.S. Occupational Safety and Health Administration. Chemical Hazards and Toxic Substances. OSHA. [Link]

• U.S. Environmental Protection Agency. Wastes - Hazardous Waste - Where You Live. EPA. [Link]

• University of British Columbia. Organic Solvent Waste Disposal. Safety & Risk Services, UBC. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. methyl (2E)-4-chloro-4-oxobut-2-enoate | C5H5ClO3 | CID 6536970 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl 2-benzylprop-2-enoate | C11H12O2 | CID 575761 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Disposal of Waste Solvents - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 5. WO2012021446A2 - Process for preparing aliskiren and its intermediates - Google Patents [patents.google.com]

Navigating the Synthesis Frontier: A Senior Application Scientist's Guide to Handling Methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate

For the pioneering researchers and drug development professionals pushing the boundaries of molecular innovation, the introduction of a novel chemical entity like methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate into the laboratory workflow demands a commensurate level of safety and operational excellence. While a specific Safety Data Sheet (SDS) for this compound is not yet universally available, a deep understanding of its structural motifs—a chlorinated alkene and a methyl ester—allows us to extrapolate a robust and reliable handling protocol. This guide synthesizes field-proven insights and authoritative standards to ensure your work with this compound is not only groundbreaking but also fundamentally safe.

Hazard Assessment: Understanding the Intrinsic Risks

The molecular structure of methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate suggests a profile of hazards common to halogenated organic esters. Prudence dictates we treat it with the respect due to a compound that is potentially flammable, an irritant to the skin and eyes, and may cause respiratory irritation.[1][2] Furthermore, many halogenated organic solvents can be absorbed through the skin and may cause liver damage with prolonged exposure.[3] Upon thermal decomposition, chlorinated compounds can release highly toxic gases such as hydrogen chloride and phosgene.[4]

Our operational plan is therefore built upon a foundation of caution, treating this compound as a hazardous substance and implementing engineering controls and personal protective equipment to minimize all potential routes of exposure.

Personal Protective Equipment (PPE): Your Primary Line of Defense

The selection of appropriate PPE is not merely a checklist item but a critical, risk-informed decision. For handling methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate, a multi-layered approach to PPE is essential.

Core PPE Requirements

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a full-face shield.[5][6]	Protects against splashes of the liquid, which is presumed to be an eye irritant. A face shield offers a broader barrier of protection.
Hand Protection	Nitrile or neoprene gloves.[7][8][9]	Provides a barrier against skin contact. For prolonged or immersive contact, consider thicker, chemical-resistant gloves. Always inspect gloves before use.[10]
Body Protection	Chemical-resistant lab coat or apron.[7]	Protects against incidental splashes and contamination of personal clothing.
Foot Protection	Closed-toe shoes.[7]	A fundamental laboratory safety requirement to protect against spills and falling objects.
Respiratory Protection	Use in a certified chemical fume hood. For higher-risk operations, a NIOSH-approved respirator with organic vapor cartridges may be necessary.[10][11]	The compound is likely volatile, and its vapors may cause respiratory irritation.[1][2] A fume hood is the primary engineering control to prevent inhalation exposure.

Operational Plan: From Receipt to Disposal

A meticulous operational plan ensures safety at every stage of the compound's lifecycle in the laboratory.

Receiving and Storage

• Upon receipt, inspect the container for any signs of damage or leakage.

• Store the compound in a well-ventilated, designated area for flammable and reactive chemicals, away from heat, sparks, and open flames.[2]

• Ensure the container is tightly closed when not in use.

Handling and Use

• Preparation : Before handling, ensure a chemical spill kit is readily accessible.[8] All operations should be conducted within a certified chemical fume hood to minimize inhalation exposure.[3][7]

• Personal Protective Equipment : Don the required PPE as outlined in the table and diagram above.

• Aliquoting and Transfer : Use appropriate tools (e.g., glass pipettes with a bulb) for transferring the liquid. Never pipette by mouth.[9]

• Heating : If heating is required, use a water bath or heating mantle rather than an open flame.[7]

• Post-Handling : After handling, wash hands thoroughly with soap and water, even after wearing gloves.[5]

Emergency Procedures: Planning for the Unexpected

Chemical Spill Response

In the event of a spill, prompt and correct action is crucial to mitigate harm.[12]

• Alert and Evacuate : Immediately alert personnel in the vicinity and evacuate the immediate area if necessary.[13]

• Assess the Spill : If the spill is large or you are not trained to handle it, contact your institution's emergency response team.

• Control the Spill (for trained personnel with small spills) :

  • Don appropriate PPE, including respiratory protection if necessary.

  • Contain the spill by creating a dike around the edges with an absorbent material like vermiculite or cat litter.[12][14]

  • Absorb the liquid, working from the outside in.[12][14]

• Clean-up and Decontamination :

  • Place the absorbed material into a labeled, sealed container for hazardous waste disposal.[12]

  • Decontaminate the area with a suitable cleaning agent.

  • Ventilate the area to ensure fumes have dissipated.[15]

First Aid

• Skin Contact : Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes.[13]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation : Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek medical attention.

• Ingestion : Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Plan: Responsible Stewardship

As a halogenated organic compound, methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate requires special disposal procedures.

• Waste Segregation : All waste containing this compound, including contaminated consumables (e.g., gloves, absorbent materials), must be collected in a designated, labeled "Halogenated Organic Waste" container.[7]

• Container Management : Keep waste containers closed except when adding waste.

• Disposal Method : Do not dispose of this chemical down the drain.[7] Halogenated organic waste is typically disposed of via incineration at a licensed hazardous waste facility.[16][17] This high-temperature process breaks down the compound into less harmful substances.[18]

• Regulatory Compliance : Adhere to all local, state, and federal regulations for hazardous waste disposal.

By implementing these comprehensive safety and handling protocols, you can confidently and responsibly advance your research with methyl (E,2S)-5-chloro-2-propan-2-ylpent-4-enoate, ensuring that your groundbreaking work is built on a foundation of unwavering commitment to safety.

References

• Capot Chemical. (n.d.). MSDS of Methyl 2-(4-(2-chloroethyl)phenyl)-2-methylpropanoate.
• Carl ROTH. (n.d.). Safety Data Sheet: 2-Methyl-2-propanol.
• PubChem. (n.d.). Methyl 2-chloro-2-methylpropanoate.
• CHEMM. (n.d.). Personal Protective Equipment (PPE).
• HPE Support. (n.d.). Safety Guidelines for Handling Chemicals.
• Cerritos College. (n.d.). Organic Chemistry Laboratory Safety Notes.
• Euro Chlor. (n.d.). Personal Protective Equipment in The Chlorine Industry.
• MilliporeSigma. (2025). Safety Data Sheet.
• MilliporeSigma. (2024). Safety Data Sheet.
• MilliporeSigma. (2010). 2-Chloro-2-methylpropane - Safety Data Sheet.
• Princeton University Environmental Health and Safety. (n.d.). Chemical Spill Procedures.
• HSC Chemistry. (2025). Safe Laboratory Practices: Handling and Disposing of Organic Substances.
• S. C. Stinson. (n.d.). Process for Disposal of Chlorinated Organic Residues.
• Google Patents. (n.d.). Process for the incineration of chlorinated organic materials.
• Florida State University Emergency Management. (n.d.). Chemical Spills.
• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
• Safety by Brex. (2025). How to Choose PPE for Chemical Work.
• Chemistry LibreTexts. (2020). Safety.
• Taylor & Francis Online. (2012). Process for Disposal of Chlorinated Organic Residues.
• EHSO Manual. (2025). Spill Control/Emergency Response.
• Vita-D-Chlor. (n.d.). Guidance Manual for Disposal of Chlorinated Water.
• National Center for Biotechnology Information. (n.d.). Working with Chemicals - Prudent Practices in the Laboratory.
• American Chemical Society. (n.d.). Guide for Chemical Spill Response.
• OSHA Outreach Courses. (2024). Chemical Spill Emergency? Follow These Crucial Steps.
• Health and Safety Authority. (n.d.). A Guide to Non-Respiratory Personal Protective Equipment (PPE).
• NEDT. (2024). Disposing of Chlorine: Pool and Cleaning Products.
• ChemicalBook. (2025). 2-Chloro-2-methylpropane.

Sources

• 1. Methyl 2-chloro-2-methylpropanoate | C5H9ClO2 | CID 211144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dept.harpercollege.edu [dept.harpercollege.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 2-Chloro-2-methylpropane | 507-20-0 [chemicalbook.com]
• 5. support.hpe.com [support.hpe.com]
• 6. hsa.ie [hsa.ie]
• 7. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 8. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 9. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. capotchem.com [capotchem.com]
• 11. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 12. Chemical Spills | Emergency Management [emergency.fsu.edu]
• 13. ehs.princeton.edu [ehs.princeton.edu]
• 14. acs.org [acs.org]
• 15. Chemical Spill Emergency? Follow These Crucial Steps [oshaoutreachcourses.com]
• 16. tandfonline.com [tandfonline.com]
• 17. US4215095A - Process for the incineration of chlorinated organic materials - Google Patents [patents.google.com]
• 18. tandfonline.com [tandfonline.com]